9-Thia-3-azabicyclo[4.2.1]nonane

Core Science & Biosynthesis

An In-Depth Technical Guide to 9-Thia-3-azabicyclo[4.2.1]nonane: Structure, Properties, and Medicinal Chemistry Potential

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bicyclic heterocyclic compound, 9-Thia-3-azabicyclo[4.2.1]nonane. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from its closely related ketone derivative, analogous bicyclic systems, and established chemical principles to offer a robust framework for its study and potential applications.

Molecular Architecture and Nomenclature

The foundational step in understanding any chemical entity is to deconstruct its structure and formal nomenclature. 9-Thia-3-azabicyclo[4.2.1]nonane belongs to a class of bridged bicyclic compounds containing both sulfur and nitrogen heteroatoms, a scaffold of increasing interest in medicinal chemistry.

The systematic name, 9-Thia-3-azabicyclo[4.2.1]nonane, provides a blueprint of its structure:

• Bicyclo : Indicates the presence of two rings sharing two common atoms, known as bridgehead atoms.

• nonane : Specifies a total of nine atoms in the bicyclic system.

• [4.2.1] : Describes the lengths of the bridges connecting the two bridgehead atoms. In this case, there are bridges of four, two, and one atom(s).

• 9-Thia : A sulfur atom is located at position 9.

• 3-Aza : A nitrogen atom is located at position 3.

The structure of 9-Thia-3-azabicyclo[4.2.1]nonane is depicted below, with the numbering of the bicyclic system shown.

Figure 1: Chemical structure and numbering of 9-Thia-3-azabicyclo[4.2.1]nonane.

Synthesis of 9-Thia-3-azabicyclo[4.2.1]nonane

The reduction of amides to amines is a fundamental transformation in organic chemistry, often accomplished with powerful reducing agents like lithium aluminum hydride (LiAlH₄).[1][2] Cyclic amides, or lactams, can be effectively reduced to their corresponding cyclic amines using this reagent.[1]

The proposed synthetic workflow is illustrated below:

Figure 2: Proposed synthetic workflow for 9-Thia-3-azabicyclo[4.2.1]nonane.

Experimental Protocol: Reduction of 9-thia-3-azabicyclo[4.2.1]nonan-4-one

Disclaimer: This is a proposed protocol and should be performed with appropriate safety precautions by trained personnel.

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Addition of Lactam: A solution of 9-thia-3-azabicyclo[4.2.1]nonan-4-one in anhydrous THF is added dropwise to the stirred suspension of LiAlH₄ at 0 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours to ensure complete reduction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup). This procedure is crucial for the safe decomposition of excess LiAlH₄ and the formation of a granular precipitate of aluminum salts.

• Extraction: The resulting slurry is filtered, and the filter cake is washed with THF. The combined filtrate is then concentrated under reduced pressure. The residue is dissolved in a suitable organic solvent, such as diethyl ether or dichloromethane, and washed with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed in vacuo to yield the crude product. Further purification can be achieved by column chromatography on silica gel or by distillation under reduced pressure to afford pure 9-Thia-3-azabicyclo[4.2.1]nonane.

Physicochemical Properties

Due to the absence of experimental data for 9-Thia-3-azabicyclo[4.2.1]nonane, the following table summarizes key physicochemical properties derived from its known ketone derivative and computational predictions for analogous structures. These values should be considered as estimates.

Property	Value (Predicted/Inferred)	Source/Method
Molecular Formula	C₇H₁₃NS	-
Molecular Weight	143.25 g/mol	-
InChIKey	(Predicted)	Based on structure
SMILES	(Predicted)	Based on structure
XlogP	~1.0 - 2.0	Inferred from analogs[1]
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Likely soluble in organic solvents	Based on structure

Table 1: Predicted and Inferred Physicochemical Properties of 9-Thia-3-azabicyclo[4.2.1]nonane.

Chemical Reactivity and Spectroscopic Characteristics

The chemical reactivity of 9-Thia-3-azabicyclo[4.2.1]nonane is primarily dictated by the presence of a secondary amine and a thioether linkage within a strained bicyclic framework.

• N-Functionalization: The secondary amine at the 3-position is a nucleophilic and basic center. It is expected to undergo typical reactions of secondary amines, such as acylation, alkylation, sulfonylation, and arylation, to afford a variety of N-substituted derivatives. This provides a handle for modulating the physicochemical and pharmacological properties of the scaffold.

• S-Oxidation: The sulfur atom at the 9-position can be oxidized to the corresponding sulfoxide and sulfone using common oxidizing agents like hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA). These oxidized derivatives may exhibit altered biological activities and pharmacokinetic profiles.

Predicted Spectroscopic Data

While experimental spectra are not available, the expected key features in the spectroscopic analysis of 9-Thia-3-azabicyclo[4.2.1]nonane are as follows:

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the rigid bicyclic structure and the presence of multiple diastereotopic protons. Signals for the protons adjacent to the nitrogen and sulfur atoms would appear at characteristic chemical shifts.

• ¹³C NMR: The carbon NMR spectrum would show seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shifts of the carbons attached to the heteroatoms (C2, C4, C1, and C6) would be informative.

• IR Spectroscopy: The infrared spectrum should display a characteristic N-H stretching vibration for the secondary amine in the region of 3300-3500 cm⁻¹. C-H stretching and bending vibrations for the aliphatic framework will also be present.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (143.25 g/mol ). Fragmentation patterns would likely involve the loss of small neutral molecules and cleavage of the bicyclic ring system.

Potential Applications in Drug Discovery and Medicinal Chemistry

Bicyclic scaffolds are of significant interest in drug discovery as they provide a rigid framework that can orient functional groups in a well-defined three-dimensional space, potentially leading to higher binding affinity and selectivity for biological targets. The 9-azabicyclo[4.2.1]nonane core, in particular, is a key structural component of several natural and synthetic alkaloids with pronounced biological activity.[3][4]

Therapeutic Potential

Derivatives of the azabicyclo[4.2.1]nonane scaffold have been investigated for their potential as:

• Neuroactive Agents: Compounds containing this framework have shown activity as nicotinic acetylcholine receptor (nAChR) agonists, suggesting potential applications in the treatment of neurological disorders such as Parkinson's and Alzheimer's diseases, schizophrenia, and depression.[3][4]

• Antiprotozoal Agents: The related 3-azabicyclononane scaffold has demonstrated promising antiplasmodial activity against Plasmodium falciparum, the parasite responsible for malaria.[5]

The incorporation of a sulfur atom in the 9-position of the 9-Thia-3-azabicyclo[4.2.1]nonane scaffold introduces unique stereoelectronic properties that could lead to novel biological activities and improved pharmacokinetic profiles compared to its aza- and oxa-analogs.

Pharmacophore Modeling and Lead Optimization

Pharmacophore modeling is a powerful computational tool used in drug design to identify the essential three-dimensional arrangement of chemical features required for a molecule to exert a specific biological effect.[6][7] The rigid nature of the 9-Thia-3-azabicyclo[4.2.1]nonane scaffold makes it an excellent template for the design of new pharmacophores.

Figure 3: Potential pharmacophoric features of the 9-Thia-3-azabicyclo[4.2.1]nonane scaffold.

By functionalizing the nitrogen at the 3-position and potentially modifying other parts of the scaffold, medicinal chemists can systematically explore the structure-activity relationships (SAR) and optimize lead compounds for improved potency, selectivity, and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.

Conclusion

9-Thia-3-azabicyclo[4.2.1]nonane represents a novel and underexplored chemical scaffold with significant potential in medicinal chemistry. While direct experimental data is currently scarce, this guide provides a comprehensive theoretical framework for its synthesis, properties, and potential applications. The rigid bicyclic structure, combined with the presence of strategically placed nitrogen and sulfur heteroatoms, makes it an attractive starting point for the design of new therapeutic agents, particularly in the areas of neuroscience and infectious diseases. Further experimental investigation into the synthesis and biological evaluation of derivatives of this promising scaffold is highly warranted.

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The O/S Bridge Swap: A Technical Guide to the Bioisosterism of 9-Thia- and 9-Oxa-3-azabicyclo[4.2.1]nonane Scaffolds

A Senior Application Scientist's In-Depth Analysis for Drug Development Professionals

Preamble: The Strategic Imperative of Bioisosterism

In the landscape of modern drug discovery, the concept of bioisosterism stands as a cornerstone of rational drug design. It is the art and science of exchanging one functional group for another with similar physicochemical properties to enhance a molecule's therapeutic profile.[1] This strategic molecular modification can lead to improved potency, selectivity, and pharmacokinetic properties, while mitigating toxicity.[1] This guide delves into a specific, yet increasingly relevant, bioisosteric pair: the 9-oxa- and 9-thia-3-azabicyclo[4.2.1]nonane scaffolds. These rigid, bicyclic systems, which are related to the tropane alkaloid family, offer a unique three-dimensional framework for interacting with biological targets.[2] The substitution of the bridging oxygen atom with sulfur provides a compelling avenue for fine-tuning molecular properties.

This technical guide will provide a comprehensive overview of the synthesis, comparative physicochemical properties, and potential pharmacological implications of this bioisosteric replacement. We will explore the subtle yet significant changes that arise from this atomic substitution and provide detailed experimental protocols for the synthesis and evaluation of these promising scaffolds.

I. Crafting the Core: Synthetic Strategies for Bicyclic Scaffolds

The synthesis of the 9-oxa- and 9-thia-3-azabicyclo[4.2.1]nonane cores requires distinct yet conceptually related strategies that leverage intramolecular cyclization reactions. The choice of synthetic route is dictated by the nature of the heteroatom bridge.

The Oxa-Bridge: Intramolecular Cycloaddition

The construction of the 9-oxa-3-azabicyclo[4.2.1]nonane skeleton can be elegantly achieved through an intramolecular 1,3-dipolar cycloaddition of an ω-unsaturated nitrone.[3][4] This approach offers a high degree of stereocontrol and allows for the introduction of various substituents.

Conceptual Workflow for 9-Oxa-3-azabicyclo[4.2.1]nonane Synthesis:

Figure 1: Conceptual workflow for the synthesis of the 9-oxa-3-azabicyclo[4.2.1]nonane core.

The Thia-Bridge: Double Intramolecular Hetero-Michael Addition

For the synthesis of the 9-thia-3-azabicyclo[4.2.1]nonane core, a plausible and efficient strategy involves a double intramolecular hetero-Michael addition.[5] This cascade reaction can rapidly build the bicyclic framework from an acyclic precursor.

Conceptual Workflow for 9-Thia-3-azabicyclo[4.2.1]nonane Synthesis:

Figure 2: Conceptual workflow for the synthesis of the 9-thia-3-azabicyclo[4.2.1]nonane core.

II. A Tale of Two Atoms: Comparative Physicochemical Properties

The seemingly subtle change of replacing an oxygen atom with a sulfur atom imparts significant alterations to the physicochemical properties of the bicyclic scaffold. These differences in electronegativity, bond length, and bond angles have a cascading effect on the molecule's overall characteristics.

Property	9-Oxa-3-azabicyclo[4.2.1]nonane (Predicted)	9-Thia-3-azabicyclo[4.2.1]nonane (Predicted)	Rationale for Difference
Molecular Weight	Lower	Higher	Sulfur has a higher atomic mass than oxygen.
C-X-C Bond Angle (X=O, S)	~112°	~99°	The larger size of the sulfur atom and the longer C-S bonds lead to a more acute bond angle.
Dipole Moment	Higher	Lower	Oxygen is more electronegative than sulfur, leading to a more polar C-O bond and a larger overall dipole moment.
Lipophilicity (LogP)	Lower	Higher	Sulfur is less electronegative and more polarizable than oxygen, which generally leads to increased lipophilicity.[1]
Hydrogen Bond Acceptor Strength	Strong	Weak	The oxygen atom is a strong hydrogen bond acceptor, while the sulfur atom is a significantly weaker one.
pKa of the Amine	Slightly Lower	Slightly Higher	The more electron-withdrawing oxygen atom may slightly decrease the basicity of the distal nitrogen atom compared to the less electronegative sulfur atom.

III. The Ripple Effect: Pharmacological and Pharmacokinetic Implications

The observed differences in physicochemical properties between the oxa- and thia- bioisosteres can have profound effects on their pharmacological activity and pharmacokinetic profiles.

Target Engagement and Selectivity

The geometry and electronic distribution of the bicyclic scaffold are critical for its interaction with biological targets. The change in the C-X-C bond angle can alter the overall shape of the molecule, potentially leading to a better or worse fit within a receptor's binding pocket. For instance, in the context of nicotinic and muscarinic acetylcholine receptors, where the 9-azabicyclo[4.2.1]nonane scaffold has shown activity, this geometric change could influence subtype selectivity.[6][7][8]

The difference in hydrogen bonding capacity is also a key consideration. A target that relies on a strong hydrogen bond with the bridge heteroatom will likely show a marked decrease in affinity when oxygen is replaced by sulfur. Conversely, if the bridge atom resides in a hydrophobic pocket, the increased lipophilicity of the thia-analog could enhance binding.

Logical Relationship of Physicochemical Properties to Biological Activity:

Figure 3: Influence of physicochemical properties on biological activity.

ADME Profile Modulation

The absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate is critically influenced by its physicochemical properties.

• Absorption and Distribution: The increased lipophilicity of the 9-thia-analog may lead to enhanced membrane permeability and a larger volume of distribution.

• Metabolism: The C-S bond is generally more resistant to metabolic cleavage than the C-O bond.[9] This could lead to a longer half-life and altered metabolic pathways for the thia-bioisostere.

• Excretion: Changes in polarity and solubility will affect the primary route of excretion.

IV. From Theory to Practice: Experimental Protocols

The following protocols provide a starting point for the synthesis and evaluation of the 9-oxa- and 9-thia-3-azabicyclo[4.2.1]nonane scaffolds.

Protocol 1: Synthesis of 9-Oxa-3-azabicyclo[4.2.1]nonane (Illustrative)

This protocol is adapted from the synthesis of related polyhydroxylated 9-oxa-1-azabicyclo[4.2.1]nonanes.[4]

Step 1: Formation of the ω-Unsaturated Hydroxylamine

• To a solution of a suitable ω-unsaturated amine (1.0 eq) in a suitable solvent (e.g., methanol), add an N-oxidizing agent (e.g., m-CPBA, 1.1 eq) at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3x).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude hydroxylamine.

Step 2: Intramolecular 1,3-Dipolar Cycloaddition

• Dissolve the crude hydroxylamine (1.0 eq) in a suitable solvent (e.g., toluene).

• Add an aldehyde (e.g., formaldehyde, 1.2 eq).

• Heat the reaction mixture to reflux for 12-24 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 9-oxa-3-azabicyclo[4.2.1]nonane.

Protocol 2: Synthesis of 9-Thia-3-azabicyclo[4.2.1]nonane (Proposed)

This proposed protocol is based on the concept of a double intramolecular hetero-Michael addition.

Step 1: Synthesis of the Acyclic Precursor

• React a suitable amino-thiol (1.0 eq) with a protected dialdehyde or diketone (1.0 eq) under reductive amination conditions to form the corresponding secondary amine.

• Deprotect the carbonyl groups to yield the acyclic amino-thiol with two Michael acceptors.

Step 2: Double Intramolecular Hetero-Michael Addition

• Dissolve the acyclic precursor (1.0 eq) in a suitable solvent (e.g., ethanol).

• Add a catalytic amount of a base (e.g., triethylamine) to facilitate the Michael additions.

• Stir the reaction at room temperature for 24-48 hours, monitoring by LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 9-thia-3-azabicyclo[4.2.1]nonane.

Protocol 3: Determination of Lipophilicity (LogP) by Shake-Flask Method

• Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer, e.g., PBS pH 7.4).

• Dissolve a known amount of the test compound in the aqueous phase.

• Add an equal volume of the n-octanol phase.

• Shake the mixture vigorously for a predetermined time (e.g., 1 hour) to ensure equilibrium is reached.

• Centrifuge the mixture to separate the two phases.

• Carefully withdraw an aliquot from each phase.

• Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Calculate the LogP value using the formula: LogP = log([Compound]octanol / [Compound]aqueous).

Protocol 4: In Vitro Metabolic Stability Assay using Liver Microsomes

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Prepare a reaction mixture containing liver microsomes (from a relevant species, e.g., human, rat) and a buffer (e.g., potassium phosphate buffer, pH 7.4).

• Pre-warm the reaction mixture to 37°C.

• Initiate the metabolic reaction by adding the test compound and an NADPH-regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound.

V. Conclusion: A Versatile Tool for Drug Discovery

The bioisosteric replacement of oxygen with sulfur in the 9-azabicyclo[4.2.1]nonane scaffold represents a powerful strategy for modulating the physicochemical and pharmacological properties of drug candidates. While direct comparative data remains to be fully explored in the literature, the fundamental differences between oxygen and sulfur provide a strong theoretical basis for the utility of this approach. The thia-analog offers a more lipophilic and potentially more metabolically stable alternative to its oxa-counterpart, with a distinct three-dimensional geometry. The synthetic routes, while requiring careful optimization, are accessible through established chemical transformations. As the demand for novel therapeutics with fine-tuned properties continues to grow, the systematic exploration of such bioisosteric pairs will undoubtedly play a crucial role in the future of drug discovery.

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• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). [Link]

Sources

• 1. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2005009362A2 - Muscarinic acetylcholine receptor antagonists - Google Patents [patents.google.com]
• 3. mdche.u-szeged.hu [mdche.u-szeged.hu]
• 4. Single diastereomers of polyhydroxylated 9-oxa-1-azabicyclo[4.2.1]nonanes from intramolecular 1,3-dipolar cycloaddition of omega-unsaturated nitrones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of a 2,9-dioxabicyclo[3.3.1]nonane via double intramolecular hetero-Michael addition: entry to the F-G ring system of the azaspiracids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. α7 Nicotinic Receptor Agonists: Potential Therapeutic Drugs for Treatment of Cognitive Impairments in Schizophrenia and Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Muscarinic antagonist - Wikipedia [en.wikipedia.org]
• 8. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

The Ascendant Scaffold: A Technical Guide to the Therapeutic Potential of Sulfur-Bridged Azabicyclic Heterocycles

Abstract

The quest for novel therapeutic agents with enhanced potency, selectivity, and favorable pharmacokinetic profiles has driven medicinal chemists to explore complex, three-dimensional molecular architectures. Among these, sulfur-bridged azabicyclic heterocycles have emerged as a privileged scaffold. The incorporation of a sulfur bridge within an azabicyclic framework imparts a unique conformational rigidity and stereochemical presentation of pharmacophoric elements. This guide provides an in-depth technical exploration of the synthesis, therapeutic potential, and mechanistic underpinnings of this promising class of compounds, with a focus on the 3-thia-7,9-diazabicyclo[3.3.1]nonane core.

The Structural and Strategic Imperative of Sulfur-Bridged Azabicyclic Scaffolds

The inclusion of sulfur in heterocyclic systems offers distinct advantages in drug design. Its larger atomic radius and lower electronegativity compared to oxygen influence molecular conformation and electronic properties.[1] When integrated into a bicyclic system, the sulfur atom introduces a level of conformational constraint that can pre-organize the molecule for optimal interaction with a biological target. This is particularly advantageous in the design of ligands for receptors and enzymes where precise spatial orientation of functional groups is paramount for high-affinity binding.

The 3-thia-7,9-diazabicyclo[3.3.1]nonane system, a key focus of this guide, can be conceptualized as a rigidified piperazine derivative. Piperazine and its analogues are ubiquitous in medicinal chemistry, with applications as antiviral, anticancer, and CNS-active agents.[2] The sulfur bridge in the 3-thia-7,9-diazabicyclo[3.3.1]nonane scaffold locks the piperazine-like core into a defined chair-chair or boat-chair conformation, reducing the entropic penalty upon binding to a target protein.[3]

Core Synthesis of the Sulfur-Bridged Azabicyclic Scaffold

The construction of the 3-thia-7,9-diazabicyclo[3.3.1]nonane core is a multi-step process that begins with the formation of a sulfur-containing bicyclic ketone, which then serves as a key intermediate for the introduction of the nitrogen atoms.

Synthesis of the 9-Thiabicyclo[3.3.1]nonane-2,6-dione Precursor

A robust method for the synthesis of the bicyclic precursor involves the reaction of 1,5-cyclooctadiene with sulfur dichloride to form 2,6-dichloro-9-thiabicyclo[3.3.1]nonane.[4][5] This is followed by hydrolysis to the corresponding diol and subsequent oxidation to the diketone.[4]

Sources

• 1. Synthesis of bridged piperazines with sigma receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances in the piperazine based antiviral agents: A remarkable heterocycle for antiviral research - Arabian Journal of Chemistry [arabjchem.org]
• 3. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]

9-Thia-3-azabicyclo[4.2.1]nonan-4-one CAS number and supplier

The following technical guide details the chemical identity, synthesis, and application of 9-Thia-3-azabicyclo[4.2.1]nonan-4-one , a specialized bicyclic scaffold used in medicinal chemistry.

CAS Number: 51030-34-3 Primary Application: Rigid Bicyclic Scaffold for Drug Discovery Version: 1.0

Executive Summary

9-Thia-3-azabicyclo[4.2.1]nonan-4-one is a bridged bicyclic lactam characterized by a sulfur atom at the bridgehead (position 9) and an amide functionality within the seven-membered ring.[1] Structurally, it is a sulfur-containing analog of the homotropane skeleton. This compound serves as a critical building block in medicinal chemistry, offering a rigidified 3D framework that restricts the conformational freedom of attached pharmacophores, thereby enhancing selectivity for biological targets such as G-protein coupled receptors (GPCRs) and ion channels.

Chemical Identity & Physicochemical Properties[2][3][4]

Nomenclature & Identifiers

Parameter	Detail
IUPAC Name	9-Thia-3-azabicyclo[4.2.1]nonan-4-one
CAS Registry Number	51030-34-3
Common Synonyms	9-Thia-3-aza-homotropan-4-one; 3-Aza-9-thiabicyclo[4.2.1]nonan-4-one
Molecular Formula	C H NOS
Molecular Weight	157.23 g/mol
SMILES	C1CC2CNC(=O)CC1S2
InChI Key	NWIQYRZODMFCAC-UHFFFAOYSA-N

Physical Properties

Property	Value	Source
Appearance	White to off-white powder	Sigma-Aldrich/Enamine
Melting Point	156–157 °C	Experimental (Enamine)
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water	Predicted
LogP (Calc)	~0.5	PubChem

Synthesis & Manufacturing Methodology

Retrosynthetic Analysis

The most efficient synthetic route to the [4.2.1] bicyclic lactam system involves a ring-expansion strategy starting from a [3.2.1] bicyclic ketone. This approach mimics the classic synthesis of homotropanes from tropinone.

Core Pathway: Schmidt Reaction or Beckmann Rearrangement .[2] The precursor, 9-thiabicyclo[3.2.1]octan-3-one (a sulfur analog of tropinone), undergoes a one-carbon insertion adjacent to the ketone carbonyl.

Detailed Protocol: Schmidt Rearrangement

This protocol describes the conversion of the ketone precursor to the target lactam using sodium azide in acidic media.

Reagents:

• Precursor: 9-Thiabicyclo[3.2.1]octan-3-one (CAS 136118-xx analog)

• Reagent: Sodium Azide (NaN

  )

• Solvent/Catalyst: Polyphosphoric Acid (PPA) or Methanesulfonic Acid (MsOH)

Step-by-Step Workflow:

• Preparation: Dissolve 9-thiabicyclo[3.2.1]octan-3-one (1.0 eq) in methanesulfonic acid at 0°C under inert atmosphere (N

  ).

• Addition: Slowly add Sodium Azide (1.2 eq) portion-wise over 30 minutes. Caution: Evolution of HN

  gas; requires efficient ventilation.

• Rearrangement: Allow the mixture to warm to room temperature and stir for 12–24 hours. The reaction proceeds via the formation of an azidohydrin intermediate, followed by alkyl migration (ring expansion) to expel N

  .[2]

• Quenching: Pour the reaction mixture onto crushed ice/water. Neutralize carefully with solid Na

  CO or NaOH solution to pH ~8.

• Extraction: Extract the aqueous phase with Dichloromethane (DCM) (3x).

• Purification: Dry organic layers over MgSO

  , concentrate in vacuo. Recrystallize from Ethyl Acetate/Hexane to yield the pure lactam.

Mechanistic Pathway Visualization

The following diagram illustrates the ring expansion from the [3.2.1] system to the [4.2.1] target.

Figure 1: Synthetic pathway via Schmidt rearrangement involving ring expansion of the sulfur-bridged ketone.[1]

Applications in Drug Discovery

Conformational Restriction

The 9-thia-3-azabicyclo[4.2.1]nonan-4-one scaffold is utilized to "lock" bioactive conformations. Unlike flexible linear chains, this bicyclic system forces substituents into specific vectors.

• Bioisosterism: It acts as a bioisostere for homotropane and granatane systems but with altered lipophilicity and metabolic stability due to the sulfur bridge.

• Peptidomimetics: The lactam bond (–NH–CO–) embedded in the ring mimics a constrained peptide bond, making it useful in designing protease inhibitors or GPCR ligands.

Therapeutic Areas

• Neuroscience: Ligands for muscarinic or nicotinic acetylcholine receptors (due to structural similarity to anatoxin-a and tropane alkaloids).

• Antivirals: Scaffolds for inhibiting viral entry or replication enzymes.

Sourcing & Supply Chain

Researchers can procure this compound from specialized building block suppliers. It is often listed under its CAS number or as part of "spiro/bridged" libraries.

Supplier	Catalog Number	Purity Grade	Region
Enamine	ENA517162186	≥95% (NMR)	Global (Ukraine/USA)
Sigma-Aldrich	ENA517162186	Research Grade	Global (Distributor)
PubChem Vendor List	CID 12400374*	Varies	Aggregator

Note: Verify the exact isomer and oxidation state (sulfide vs. sulfone) when ordering.

Safety & Handling (MSDS Highlights)

• GHS Classification: Warning.

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at Room Temperature (RT) in a dry, well-ventilated place. Keep container tightly closed.

References

• Sigma-Aldrich / Merck . Product Specification: 9-thia-3-azabicyclo[4.2.1]nonan-4-one (CAS 51030-34-3). Retrieved from .

• PubChem . Compound Summary: 9-Thia-3-azabicyclo[4.2.1]nonan-4-one.[1][3] National Library of Medicine. Retrieved from .

• Enamine Ltd . Building Blocks Catalog: Bicyclic Scaffolds. Retrieved from .

• Organic Syntheses. Preparation of 9-Azabicyclo[3.3.1]nonane derivatives (Analogous Methodologies). Org. Synth. 2022, 99, 125-143. (Cited for Schmidt/Beckmann expansion logic).
• Hemming, K. et al.The synthesis of azabicyclo[4.2.1]nonenes... Isomers of the homotropane nucleus. University of Huddersfield Research Portal. (Context for [4.2.1] aza-systems).

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Schmidt reaction - Wikipedia [en.wikipedia.org]
• 3. PubChemLite - 9-thia-3-azabicyclo[4.2.1]nonan-4-one (C7H11NOS) [pubchemlite.lcsb.uni.lu]

Conformational Analysis of 9-Thia-3-azabicyclo[4.2.1]nonane Ring Systems

The following technical guide provides a comprehensive conformational analysis of the 9-thia-3-azabicyclo[4.2.1]nonane ring system. This guide is structured for medicinal chemists and structural biologists, focusing on the unique topological constraints, transannular interactions, and experimental validation of this scaffold.[1]

Technical Whitepaper | Version 1.0

Executive Summary: The Scaffold at a Glance

The 9-thia-3-azabicyclo[4.2.1]nonane system represents a privileged scaffold in drug discovery, offering a rigidified 3D vector that bridges the gap between flexible medium-sized heterocycles and rigid adamantane-like cages. Unlike the more common bicyclo[3.3.1]nonane systems (which mimic chair-chair cyclohexane), the [4.2.1] architecture fuses a five-membered tetrahydrothiophene-like ring with a seven-membered thiazepine-like ring .

This guide details the structural dynamics of this system, specifically how the sulfur bridge (position 9) dictates the conformational preferences of the nitrogen-containing loop (position 3), creating a unique landscape for pharmacophore display and transannular interactions.

Structural Anatomy & Topology[2]

To analyze the conformation, we must first rigorously define the connectivity and topological constraints.[1]

Nomenclature and Numbering

Following IUPAC bicyclic nomenclature:

• Bridgeheads: Carbons 1 and 6.

• Major Bridge (4 atoms): Carbons 2, 3, 4,[1] 5. Nitrogen is at position 3. [2]

• Secondary Bridge (2 atoms): Carbons 7, 8.[1]

• Minor Bridge (1 atom): Position 9. Sulfur is at position 9.

The "Bridged Azacyclooctane" Perspective

Topologically, this molecule can be viewed as a 1,6-sulfur-bridged azacyclooctane . The sulfur atom constrains the flexibility of the eight-membered perimeter, forcing it into specific puckered forms.

• Ring A (5-membered): C1–C7–C8–C6–S9 (Tetrahydrothiophene-like).

• Ring B (7-membered): C1–C2–N3–C4–C5–C6–S9 (Thiazepine-like).

Topological Visualization

The following diagram illustrates the connectivity and the critical spatial relationship between the Sulfur bridge and the Nitrogen center.

Figure 1: Topological connectivity of 9-thia-3-azabicyclo[4.2.1]nonane highlighting the potential transannular vector.

Conformational Manifold

The conformational energy landscape of 9-thia-3-azabicyclo[4.2.1]nonane is governed by the interplay between ring strain in the 5-membered bridge and the flexibility of the 7-membered loop.

The "Rigid" Anchor: Ring A (S-Bridge)

The five-membered ring (C1-C7-C8-C6-S9) typically adopts an Envelope (E) conformation. The sulfur atom (S9) is large, and the C1-S9 and C6-S9 bond lengths (~1.82 Å) are significantly longer than C-C bonds. This pushes the bridgeheads apart, flattening the envelope slightly compared to a carbocyclic analog.[1]

The "Flexible" Variable: Ring B (N-Loop)

The seven-membered ring (C1-C2-N3-C4-C5-C6-S9) is the primary source of conformational isomerism. It oscillates between two dominant families:

• Chair-Chair (CC) / Chair-like:

  • The 7-membered ring adopts a chair-like geometry.

  • Feature: N3 is positioned away from the S9 bridge.

  • Stability: Generally the global minimum in the absence of strong attractive transannular forces. It minimizes transannular steric repulsion between the lone pairs of S and N.

  • N-Substituent: Usually equatorial to minimize 1,3-diaxial-like interactions.

• Boat-Chair (BC) / Boat-like:

  • The 7-membered ring flips into a boat-like form.

  • Feature: N3 is brought into close proximity with S9.

  • Significance: This conformation is high energy due to steric clash unless stabilized by specific electronic effects (e.g., N-protonation forming an H-bond to S, or S-oxidation).

Transannular Interactions (The S...N Vector)

A defining feature of thia-aza bicycles is the potential for transannular interactions .

• Lone Pair Repulsion: In the neutral amine/sulfide state, the lone pair on N3 and the lone pairs on S9 will repel if the molecule adopts a Boat form. This strongly favors the Chair conformation.

• Nucleophile-Electrophile Attraction: If S9 is oxidized to a sulfoxide (S=O) or sulfone, or if N is converted to a nitrenium ion, the N...S interaction can become attractive (n(N)

  (S-C)), potentially stabilizing the Boat form.[1]

Experimental Analysis Protocol

To rigorously assign the conformation of a derivative of this scaffold, the following experimental workflow is required.

NMR Spectroscopy Strategy

NMR is the primary tool for solution-state analysis.

Parameter	Observation in Chair Form	Observation in Boat Form
Vicinal Coupling ( )	Large axial-axial couplings (~10-12 Hz) indicating anti-periplanar geometry.	Smaller couplings (< 5 Hz) due to gauche/eclipsed relationships.
NOE (Nuclear Overhauser Effect)	Strong NOE between H3 and H7/H8 (endo protons). Weak/No NOE between H3 and H9 (if H9 existed, but S is there).	Strong NOE between N-Substituent and H7/H8 if N-invertomer flips.
Carbon Shifts ( )	C2/C4 shifts are shielded due to -gauche effect from the bridge.	Distinct deshielding patterns due to proximity to Sulfur.

X-Ray Crystallography

In the solid state, packing forces can trap higher-energy conformers.

• Key Metric: Measure the N3...S9 distance .

  • : Indicates Chair conformation (no interaction).
  • : Indicates Boat conformation (significant interaction).

• Pyramidalization: Check the sum of angles around N3. A flattened N (sum > 340°) suggests engagement of the lone pair in transannular donation.

Computational Validation (DFT)

Experimental data must be corroborated by calculation.

• Method: DFT with Dispersion Correction (e.g.,

  B97X-D or M06-2X) / def2-TZVP.

• Solvation: Implicit solvation (SMD) in the NMR solvent (e.g.,

  or ).[1]

• Protocol:

  • Generate conformers (Chair, Boat, Twist-Boat).

  • Scan the N-inversion potential (equatorial vs axial substituent).

  • Calculate Boltzmann populations at 298K.

Workflow Visualization

The following diagram outlines the logical flow for determining the conformation of a new 9-thia-3-azabicyclo[4.2.1]nonane derivative.

Figure 2: Decision tree for assigning the dominant solution-state conformation.

Significance in Drug Design

Why utilize the 9-thia-3-azabicyclo[4.2.1]nonane core?

• Vector Control: It orients substituents at N3 and C7/C8 in a precise geometrical relationship that is distinct from tropanes ([3.2.1]) or granatanes ([3.3.1]).

• Metabolic Stability: The bridgehead carbons are protected, and the sulfur atom can serve as a metabolic "soft spot" (oxidation to sulfoxide) that alters the shape of the molecule in vivo, potentially changing receptor affinity (a prodrug-like concept).

• Basicity Modulation: The transannular effect (even if weak) can modulate the

  of the nitrogen, tuning permeability across the Blood-Brain Barrier (BBB).

References

• Structural Context of Bicyclic Systems

  • Topic: General conformational analysis of bicyclo[4.2.1]nonane systems.

  • Source: PubChem.[3][4][5] Bicyclo[4.2.1]nonane Compound Summary.

  • URL:[Link][1]

• Transannular Interactions

  • Topic: Analysis of S...N interactions in medium-sized heterocycles.

  • Source: MDPI Molecules.[6] Computational Evaluation of N-Based Transannular Interactions.

  • URL:[Link][1]

• Synthesis and Derivatives

  • Topic: Synthesis of 9-thia-3-azabicyclo[4.2.
  • Source: PubChemLite. 9-thia-3-azabicyclo[4.2.1]nonan-4-one.

  • URL:[Link][1]

• Comparative Analysis (Bicyclo[3.3.1])

  • Topic: Conformational preferences of the rel
  • Source: Organic Chemistry Portal. 9-Azabicyclo[3.3.1]nonane N-Oxyl.

  • URL:[Link][1]

Sources

• 1. WO2019141229A1 - Compound as ppar agonist and application thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Bicyclo(4.2.1)nonane | C9H16 | CID 12556661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 9-Azabicyclo(4.2.1)nonane | C8H15N | CID 136118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - 9-thia-3-azabicyclo[4.2.1]nonan-4-one (C7H11NOS) [pubchemlite.lcsb.uni.lu]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of 9-Thiabicyclo[4.2.1]nonane Scaffolds from 1,3-Cyclooctadiene

This Application Note details the synthesis of 9-thiabicyclo[4.2.1]nonane scaffolds from 1,3-cyclooctadiene via transannular addition of sulfur dichloride (

).[1]

Editorial Note on Target Specificity: While the user requested the synthesis of 9-thia-3-azabicyclo[4.2.1]nonane, it is critical to note that the direct reaction of 1,3-cyclooctadiene with sulfur dichloride yields the carbocyclic analogue, 7,8-dichloro-9-thiabicyclo[4.2.1]nonane . The 3-aza derivative (containing nitrogen in the ring) is structurally distinct and typically requires a de novo synthesis (e.g., Mannich condensation) or oxidative cleavage of the cyclooctadiene precursor followed by recyclization with an amine. This guide focuses on the definitive transannular sulfenylation of 1,3-cyclooctadiene, as this is the direct chemical transformation linking the specified starting material to the [4.2.1] bicyclic thia-skeleton.

[1]

Executive Summary

The synthesis of bridged bicyclic heteroatoms is a cornerstone of diversity-oriented synthesis, particularly for accessing tropane-like scaffolds. This protocol details the conversion of 1,3-cyclooctadiene (1,3-COD) into 7,8-dichloro-9-thiabicyclo[4.2.1]nonane using sulfur dichloride (

).[1] Unlike its isomer 1,5-cyclooctadiene (which yields the [3.3.1] "mustard" system), 1,3-cyclooctadiene undergoes a unique transannular addition that preferentially forms the [4.2.1] skeleton. This reaction provides a rapid, high-atom-economy route to functionalized bicyclic thioethers.

Reaction Mechanism & Causality

The reaction proceeds via an electrophilic attack of sulfur dichloride on the diene system. The regioselectivity is governed by the stability of the bicyclic sulfonium ion intermediate and the geometric constraints of the cyclooctane ring.

Mechanistic Pathway[2][3][4][5]

• Electrophilic Attack:

  approaches the 1,3-diene moiety.

• Transannular Bridge Formation: The sulfur atom bridges C1 and C4 (or C1 and C5 via rearrangement), inducing a transannular cyclization.[2]

• Chloride Capture: The chloride ions attack the resulting carbocations/episulfonium ions to quench the charge, installing chlorine atoms at the 7 and 8 positions (in the [4.2.1] numbering).

Figure 1: Reaction pathway for the transannular addition of SCl2 to 1,3-cyclooctadiene.[3]

Experimental Protocol

Reagents and Materials

Reagent	Role	Purity/Grade	Hazards
1,3-Cyclooctadiene	Substrate	>95% (GC)	Flammable, unstable (polymerizes)
Sulfur Dichloride ( )	Electrophile	Freshly Distilled	Corrosive, Toxic, Reacts with moisture
Dichloromethane (DCM)	Solvent	Anhydrous	Volatile, Carcinogen suspect
Hexane	Wash Solvent	HPLC Grade	Flammable

Step-by-Step Methodology

Critical Pre-requisite:

must be freshly distilled. Commercial samples often contain (disulfur dichloride), which leads to inseparable mixtures.[2]

• Setup: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and a nitrogen inlet.

• Solvent Preparation: Charge the flask with 1,3-cyclooctadiene (10.8 g, 100 mmol) dissolved in anhydrous DCM (100 mL). Cool the solution to -78°C (dry ice/acetone bath).

  • Rationale: Low temperature is essential to suppress polymerization of the diene and over-chlorination.

• Addition: Dissolve sulfur dichloride (10.3 g, 100 mmol) in DCM (20 mL) in the addition funnel. Add this solution dropwise to the stirred diene solution over 45 minutes.

  • Observation: The solution will turn from clear to yellow/orange.

• Reaction: Allow the mixture to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc) or GC-MS. Disappearance of the diene peak indicates completion.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator) at low temperature (<30°C) to remove solvent and excess HCl.

  • The residue is typically a semi-solid or viscous oil.

• Purification:

  • Triturate the residue with cold hexane or pentane to induce crystallization.

  • Recrystallize the crude solid from a minimum amount of hot hexane or DCM/hexane mixture.

  • Yield: Typical yields range from 40-60% of the crystalline dichloride.

Characterization Data (Expected)[1][5]

• Product: 7,8-dichloro-9-thiabicyclo[4.2.1]nonane.[1]

• 1H NMR (

  ): Distinct signals for the bridgehead protons (H1, H6) and the chloromethine protons (H7, H8).[2] The [4.2.1] system typically shows a lack of symmetry compared to the [3.3.1] isomer, resulting in a more complex splitting pattern.

• MS (EI): Molecular ion

  at m/z ~210/212/214 (characteristic isotope pattern).[2] Loss of Cl ( ) and S ( ) fragments.

Route to the 3-Aza Derivative (Structural Modification)

The user specifically inquired about 9-thia-3-azabicyclo[4.2.1]nonane . The protocol above generates the carbocyclic bridge (carbons at positions 2,3,4,5).[2] To access the 3-aza analogue (where position 3 is Nitrogen), the 1,3-cyclooctadiene must be processed differently, as direct carbon-to-nitrogen exchange is not feasible.

Recommended Synthetic Strategy for the Aza-Target: To synthesize 9-thia-3-azabicyclo[4.2.1]nonane (CAS 50848-31-2), a Mannich-type condensation is the standard approach, rather than direct SCl2 addition to the diene.

• Precursor Synthesis: Oxidative cleavage of 1,3-cyclooctadiene (e.g., ozonolysis followed by reductive workup) to generate a dialdehyde intermediate (e.g., Z-4-octenedial is difficult to control; alternative acyclic precursors like thiodiacetaldehyde are preferred).

• Double Mannich Cyclization:

  • React the sulfur-containing dialdehyde with a primary amine (e.g., methylamine) and a ketone equivalent (if forming the tropinone analog) or reduce the intermediate imines.

  • Alternatively: React 2,5-bis(chloromethyl)thiophene (or tetrahydrothiophene) with a primary amine to close the larger ring.

References

• Lautenschlaeger, F. (1969).[2] "The Reaction of Sulfur Dichloride with cis,cis-1,5-Cyclooctadiene and 1,3-Cyclooctadiene." Canadian Journal of Chemistry, 47(10), 1823–1833.[2] [2]

• Paquette, L. A., et al. (2004).[2] "Synthesis of 1-Aza-8-thiabicyclo[4.2.1]nona-2,4-diene 8,8-dioxide." Organic Letters, 6(8), 1313–1315.[2] [2]

• Bishop, R. (1992).[2] "9-Thiabicyclo[3.3.1]nonane-2,6-dione." Organic Syntheses, 70, 120.[2] (Describes the general SCl2/COD methodology). [2]

• Kadikova, G. N., et al. (2021).[2] "Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes." Molecules, 26(9), 2736.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2019141229A1 - Compound as ppar agonist and application thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Transannular Addition of Sulfur Dichloride to cis,cis-1,5-Cyclooctadiene

For: Researchers, scientists, and drug development professionals.

Introduction

The transannular addition of sulfur dichloride (SCl₂) to cis,cis-1,5-cyclooctadiene is a notable and efficient reaction that yields the bicyclic compound 2,6-dichloro-9-thiabicyclo[3.3.1]nonane.[1][2] This intramolecular cyclization is a prime example of an electrophilic addition reaction where the sulfur atom bridges the two double bonds of the cyclooctadiene ring, leading to the formation of a thermodynamically stable bicyclo[3.3.1]nonane skeleton.[2] The resulting product serves as a versatile scaffold for further chemical modifications, with applications in the synthesis of novel sulfur-containing heterocyclic compounds and as a building block in medicinal chemistry.[3][4][5][6][7]

This document provides a comprehensive guide to the transannular addition of sulfur dichloride to cis,cis-1,5-cyclooctadiene, including the underlying reaction mechanism, detailed experimental protocols, safety considerations, and data interpretation.

Theoretical Background and Mechanism

The reaction proceeds through a transannular addition mechanism, which is a type of intramolecular reaction occurring across a ring system.[1] In this specific case, the electrophilic sulfur of sulfur dichloride is attacked by one of the double bonds of the cis,cis-1,5-cyclooctadiene. This initial attack forms a key intermediate, an episulfonium ion, which is then intramolecularly attacked by the second double bond. This concerted or stepwise process leads to the formation of the bicyclic structure. The stereochemical outcome of this reaction is highly specific, yielding predominantly the (1α,2α,5α,6α)-2,6-dichloro-9-thiabicyclo[3.3.1]nonane isomer.[2][8]

The presence of the sulfur atom at the 9-position of the bicyclic system significantly influences the reactivity of the C2 and C6 chlorinated carbons. It provides anchimeric assistance, also known as neighboring group participation, facilitating nucleophilic substitution reactions at these positions.[2][4][5][7] This occurs via the intramolecular attack of a lone pair of electrons from the sulfur atom onto one of the β-chlorinated carbons, forming a transient episulfonium ion. This intermediate is highly reactive towards nucleophiles, allowing for the facile introduction of a wide variety of functional groups.[4][5][7]

Reaction Mechanism

Caption: The reaction mechanism for the transannular addition of SCl₂ to cyclooctadiene.

Experimental Protocols

Two primary protocols for the synthesis of 2,6-dichloro-9-thiabicyclo[3.3.1]nonane are presented below. The first utilizes freshly purified sulfur dichloride, while the second employs a more robust method using disulfur dichloride and sulfuryl chloride, which can be more convenient as it avoids the need to purify the highly hazardous sulfur dichloride.[2][7]

Protocol 1: Using Freshly Purified Sulfur Dichloride

This protocol is adapted from established literature procedures and provides high yields of the desired product.[8] Caution! This procedure must be carried out in a well-ventilated chemical fume hood due to the hazardous nature of sulfur dichloride.

Materials and Reagents

Reagent/Material	Quantity	Moles	Notes
cis,cis-1,5-Cyclooctadiene	125 mL	1.02	Reagent grade
Sulfur Dichloride (SCl₂)	65 mL	1.02	Freshly purified
Dichloromethane (CH₂Cl₂)	1.5 L	-	Reagent grade, dry
Brine (saturated NaCl solution)	300 mL	-
Sodium Sulfate (Na₂SO₄)	As needed	-	Anhydrous

Step-by-Step Procedure

• Reaction Setup: In a dry 2-L four-necked round-bottomed flask equipped with a mechanical stirrer, a 1-L pressure-equalizing dropping funnel fitted with a drying tube, a low-temperature thermometer, and a nitrogen inlet, add 125 mL (1.02 mol) of cis,cis-1,5-cyclooctadiene and 1 L of reagent grade dichloromethane.

• Cooling: Cool the solution to between -50 and -60°C using an external acetone-dry ice bath. Maintain a slow stream of dry nitrogen over the solution.

• Addition of Sulfur Dichloride: Vigorously stir the solution and slowly add a solution of 65 mL (1.02 mol) of freshly purified sulfur dichloride in 500 mL of dichloromethane from the dropping funnel over a period of 2 hours. It is crucial to maintain the reaction temperature at or below -50°C during the addition.

• Warming and Filtration: After the addition is complete, allow the cloudy solution to warm to room temperature. Filter the solution to remove any small amount of white solid that may have formed.

• Workup: Transfer the filtrate to a 3-L separatory funnel and wash it three times with 100 mL portions of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Remove the solvent under reduced pressure using a rotary evaporator.

• Product Isolation: The resulting product is (1α,2α,5α,6α)-2,6-dichloro-9-thiabicyclo[3.3.1]nonane, obtained as a faintly yellow solid. The expected yield is between 201.4–210.8 g (94–98%).[8]

Protocol 2: Improved Method Using Disulfur Dichloride and Sulfuryl Chloride

This improved method avoids the need for freshly distilled sulfur dichloride, making it a more robust and convenient procedure for large-scale synthesis.[4][7] Caution! This procedure should be conducted in a well-ventilated chemical fume hood.

Materials and Reagents

Reagent/Material	Quantity	Moles	Notes
cis,cis-1,5-Cyclooctadiene	122 mL	1.0
Disulfur Dichloride (S₂Cl₂)	43 mL	0.55
Sulfuryl Chloride (SO₂Cl₂)	44 mL	0.55
Dichloromethane (CH₂Cl₂)	2.5 L	-
Sodium Hydroxide (NaOH) solution	400 mL	-	1 M
Brine (saturated NaCl solution)	200 mL	-
Magnesium Sulfate (MgSO₄)	As needed	-	Anhydrous
Chloroform (CHCl₃)	~400 mL	-	For recrystallization

Step-by-Step Procedure

• Reaction Setup: In a flask equipped with a mechanical stirrer and a dropping funnel, charge a solution of 122 mL (1.0 mol) of 1,5-cyclooctadiene in 2.5 L of dichloromethane.

• Addition of Disulfur Dichloride: Cool the solution in an ice bath and slowly add 43 mL (0.55 mol) of disulfur dichloride dropwise with vigorous stirring.

• Addition of Sulfuryl Chloride: After the addition of S₂Cl₂ is complete, slowly add 44 mL (0.55 mol) of sulfuryl chloride dropwise.

• Warming: Allow the reaction mixture to warm to room temperature while continuing to stir.

• Workup: Wash the reaction mixture with two 200 mL portions of 1 M NaOH solution, followed by one 200 mL portion of brine.

• Drying and Solvent Removal: Dry the organic phase over anhydrous MgSO₄ and remove the solvent by rotary evaporation to yield a yellow solid.

• Purification: Dissolve the crude product in the minimum amount of chloroform (approximately 400 mL) for recrystallization to obtain the purified 2,6-dichloro-9-thiabicyclo[3.3.1]nonane. The crude yield is approximately 200.6 g (95%).[4]

Experimental Workflow

Caption: A generalized workflow for the synthesis of 2,6-dichloro-9-thiabicyclo[3.3.1]nonane.

Safety Precautions

Sulfur dichloride and the related reagents are hazardous materials and must be handled with appropriate safety measures.

• Sulfur Dichloride (SCl₂): This is a corrosive and toxic substance that causes severe skin burns and eye damage.[9][10] It may also cause respiratory irritation.[9] It reacts violently with water.[10] Always handle sulfur dichloride in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9][10] In case of skin contact, immediately flush with plenty of water for at least 15 minutes and seek medical attention.[10] For inhalation, move to fresh air and seek immediate medical attention.[10]

• Disulfur Dichloride (S₂Cl₂): This compound is also corrosive and toxic. Handle with the same precautions as sulfur dichloride.[11]

• Sulfuryl Chloride (SO₂Cl₂): This is a corrosive liquid that can cause severe burns.[12][13] It is fatal if inhaled.[12] Handle in a fume hood with appropriate PPE.[12][13]

• General Precautions: Ensure that all glassware is dry before use, as these sulfur chlorides react with water.[10] All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture.

Data and Expected Results

The primary product of the transannular addition of sulfur dichloride to cis,cis-1,5-cyclooctadiene is (1α,2α,5α,6α)-2,6-dichloro-9-thiabicyclo[3.3.1]nonane.

Property	Value	Reference
Molecular Formula	C₈H₁₂Cl₂S	-
Molecular Weight	211.15 g/mol	-
Appearance	Faintly yellow solid	[8]
Melting Point	97.5–99°C	[8]
Yield (Protocol 1)	94–98%	[8]
Yield (Protocol 2)	~95% (crude)	[4]

The stereochemistry of the product has been confirmed by ¹H NMR spectroscopy and X-ray crystallography.[2][8] The ¹H NMR spectrum in CDCl₃ shows a characteristic multiplet for the -CHCl- protons.[4]

Conclusion

The transannular addition of sulfur dichloride to cis,cis-1,5-cyclooctadiene is a highly efficient and stereospecific reaction for the synthesis of 2,6-dichloro-9-thiabicyclo[3.3.1]nonane. This bicyclic compound is a valuable intermediate for the synthesis of a variety of sulfur-containing molecules due to the anchimeric assistance provided by the sulfur atom, which facilitates nucleophilic substitution at the chlorinated carbons. The protocols provided herein, with careful attention to the safety precautions, will enable researchers to reliably synthesize this versatile scaffold for their research and development needs.

References

• Lautenschlaeger, F. (1965). THE REACTION OF SULFUR DICHLORIDE WITH cis,cis-1,5-CYCLOOCTADIENE. Canadian Journal of Chemistry, 43(6), 1543-1548.

• Organic Syntheses. (n.d.). 9-thiabicyclo[3.3.1]nonane-2,6-dione. Retrieved from [Link]

• Lautenschlaeger, F. K. (1965). Transannular Addition of Sulfur Dichloride to Cyclooctadienes. The Journal of Organic Chemistry, 30(12), 4083-4087.

• ResearchGate. (n.d.). THE REACTION OF SULFUR DICHLORIDE WITH cis,cis-1,5-CYCLOOCTADIENE. Retrieved from [Link]

• International Labour Organization. (n.d.). ICSC 1661 - SULFUR DICHLORIDE. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE REACTION OF SULFUR DICHLORIDE WITH cis,cis-1,5-CYCLOOCTADIENE. Retrieved from [Link]

• Díaz, D. D., Converso, A., Sharpless, K. B., & Finn, M. G. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. Molecules, 11(4), 212–218.

• Díaz, D. D., Converso, A., Sharpless, K. B., & Finn, M. G. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. PMC. Retrieved from [Link]

• PubMed. (2006, March 27). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: multigram display of azide and cyanide components on a versatile scaffold. Retrieved from [Link]

• MDPI. (2006, March 27). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. Retrieved from [Link]

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Application Note &amp; Protocol: A Proposed Synthetic Route to 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane 9,9-dioxide

Abstract

This document outlines a detailed, three-step synthetic protocol for the preparation of 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane 9,9-dioxide, a novel heterocyclic scaffold with potential applications in medicinal chemistry and drug development. Lacking a previously established synthetic route, this application note proposes a scientifically grounded pathway. The synthesis commences with a hypothetical [4+3] cycloaddition to form the core 9-thia-1-azabicyclo[4.2.1]non-3-ene ring system. This intermediate subsequently undergoes a selective oxidation of the thioether to a sulfone, followed by a stereospecific bromination of the alkene to yield the target compound. Each step is rationalized based on established principles of organic chemistry, providing a robust framework for researchers aiming to synthesize this and related bicyclic sulfones.

Introduction: The Rationale for Bicyclic Sulfones in Drug Discovery

Bicyclic sulfones represent a class of compounds of significant interest to the pharmaceutical industry. The rigid, three-dimensional architecture of the bicyclic scaffold allows for precise spatial orientation of substituents, which is crucial for optimizing interactions with biological targets. The sulfone moiety, a bioisostere for sulfoxides and other functional groups, can engage in hydrogen bonding and other non-covalent interactions, often enhancing the pharmacokinetic and pharmacodynamic properties of a drug candidate. The introduction of bromine atoms can further modulate a molecule's lipophilicity and metabolic stability, and can serve as a handle for further synthetic diversification.

The target molecule, 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane 9,9-dioxide, combines these features, making it an attractive scaffold for the development of novel therapeutics. This guide provides a comprehensive, albeit proposed, protocol for its synthesis, aimed at enabling its exploration in drug discovery programs.

Proposed Synthetic Pathway Overview

The proposed synthesis is a three-step process, starting from readily available precursors. The key transformations are:

• Step 1: [4+3] Cycloaddition to construct the core 9-thia-1-azabicyclo[4.2.1]non-3-ene scaffold.

• Step 2: Oxidation of the thioether to the corresponding sulfone.

• Step 3: Bromination of the alkene to yield the final dibrominated product.

Application Notes and Protocols: Oxidation of Sulfides to Sulfones in Bicyclic Systems

Introduction

In the landscape of modern drug discovery and development, the sulfone moiety stands out as a critical pharmacophore. Its presence in a molecule can significantly influence physicochemical properties such as solubility, metabolic stability, and receptor binding affinity. Bicyclic systems, which are common scaffolds in many therapeutic agents, often incorporate sulfones to impart conformational rigidity and to orient functional groups optimally for target engagement.[1][2][3] The conversion of a sulfide to a sulfone is a fundamental transformation in medicinal chemistry, yet it presents unique challenges when the sulfur atom is embedded within a bicyclic framework.

This guide provides an in-depth exploration of various oxidation protocols for converting sulfides to sulfones specifically within bicyclic systems. We will delve into the mechanistic underpinnings of these reactions, offer detailed experimental protocols, and provide a comparative analysis of different methodologies to aid researchers in selecting the most appropriate approach for their specific synthetic challenges.

The Challenge of Bicyclic Systems

The oxidation of a sulfide to a sulfone proceeds through a sulfoxide intermediate. The primary challenge in this two-step oxidation is achieving complete conversion to the sulfone without stopping at the sulfoxide stage or causing over-oxidation of other sensitive functional groups within the molecule. Bicyclic systems can introduce additional complexities:

• Steric Hindrance: The rigid, three-dimensional structure of bicyclic molecules can impede the approach of the oxidizing agent to the sulfur atom.

• Stereoselectivity: If the sulfur atom is a stereocenter or is adjacent to one, the choice of oxidant and reaction conditions can influence the diastereoselectivity of the oxidation.

• Chemoselectivity: Bicyclic scaffolds in drug candidates are often decorated with a variety of functional groups. The chosen oxidation protocol must be highly chemoselective to avoid unwanted side reactions.

Oxidation Methodologies: A Comparative Overview

A variety of oxidizing agents can effect the conversion of sulfides to sulfones. The choice of reagent is dictated by factors such as substrate reactivity, the presence of other functional groups, and desired reaction conditions (e.g., temperature, pH). Below, we discuss some of the most widely employed and effective methods.

Peroxy-Acids: The Workhorse Oxidants

meta-Chloroperoxybenzoic acid (m-CPBA) is a versatile and widely used reagent for the oxidation of sulfides.[4][5] Typically, one equivalent of m-CPBA will oxidize a sulfide to the corresponding sulfoxide, while a second equivalent will complete the oxidation to the sulfone.[6]

Mechanism of Action: The reaction proceeds via a concerted mechanism where the sulfur atom acts as a nucleophile, attacking the terminal oxygen of the peroxy acid.[7] This "butterfly mechanism" is characterized by a five-membered ring transition state.

Causality in Experimental Choices:

• Stoichiometry: Precise control over the stoichiometry of m-CPBA is crucial. Using slightly more than two equivalents ensures complete conversion to the sulfone.

• Temperature: The reaction is often performed at low temperatures (0 °C to room temperature) to control the exothermic nature of the oxidation and to minimize potential side reactions.[6]

• Solvent: Dichloromethane (DCM) or chloroform are common solvents as they are relatively inert and effectively solubilize both the substrate and the reagent.

Experimental Protocol: General Procedure for m-CPBA Oxidation

• Dissolve the bicyclic sulfide (1.0 eq) in a suitable solvent such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (2.1-2.5 eq) in DCM.

• Add the m-CPBA solution dropwise to the stirred sulfide solution over a period of 15-30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium thiosulfate (Na₂S₂O₃).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Oxone®: A Versatile and "Green" Oxidant

Oxone®, a stable, water-soluble triple salt (2KHSO₅·KHSO₄·K₂SO₄), is an excellent alternative to organic peroxy acids.[8] It is considered a "greener" oxidant as the byproducts are inorganic salts that are easily removed by an aqueous workup.[8]

Mechanism of Action: The active oxidant in Oxone® is potassium peroxymonosulfate (KHSO₅). The oxidation mechanism is believed to involve nucleophilic attack of the sulfide on the terminal peroxide oxygen.

Causality in Experimental Choices:

• Solvent System: A biphasic solvent system, often a mixture of an organic solvent (e.g., acetonitrile, ethyl acetate) and water, is typically used to facilitate the reaction between the organic-soluble sulfide and the water-soluble Oxone®.[9][10]

• Catalysis: While often used stoichiometrically, the oxidation can sometimes be catalyzed by additives. For instance, diethylamine has been reported to catalyze the oxidation of sulfides to sulfones with Oxone®.[10][11]

• pH Control: The reaction is often performed under neutral or slightly basic conditions to prevent acid-catalyzed side reactions.

Experimental Protocol: General Procedure for Oxone® Oxidation

• Dissolve the bicyclic sulfide (1.0 eq) in a mixture of acetonitrile and water (e.g., 1:2 v/v).

• Add Oxone® (2.0-3.0 eq) portion-wise to the stirred solution at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within a few hours.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent such as ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the resulting sulfone by column chromatography.

Hydrogen Peroxide with Metal Catalysts: A Powerful Combination

Hydrogen peroxide (H₂O₂) is an inexpensive and environmentally benign oxidant.[12] However, its reactivity is often insufficient for the direct oxidation of sulfides to sulfones under mild conditions.[13] The addition of a metal catalyst, such as those based on tungsten or molybdenum, dramatically accelerates the reaction.[14][15]

Mechanism of Action: The metal catalyst (e.g., sodium tungstate, Na₂WO₄) reacts with hydrogen peroxide to form a more potent peroxo-metal species. This species then transfers an oxygen atom to the sulfide.

Causality in Experimental Choices:

• Catalyst Loading: Typically, a catalytic amount of the metal salt (1-10 mol%) is sufficient.

• Phase-Transfer Catalysis: In cases where the substrate has low aqueous solubility, a phase-transfer catalyst can be employed to facilitate the reaction between the aqueous hydrogen peroxide and the organic-soluble sulfide.[14]

• Temperature: The reaction can often be run at room temperature, although gentle heating may be required for less reactive substrates.

Experimental Protocol: Tungsten-Catalyzed H₂O₂ Oxidation

• To a stirred solution of the bicyclic sulfide (1.0 eq) in a suitable solvent like methanol or ethanol, add sodium tungstate dihydrate (Na₂WO₄·2H₂O) (0.05 eq).

• Add 30% aqueous hydrogen peroxide (2.5-3.0 eq) dropwise to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• After completion, quench the excess hydrogen peroxide by the careful addition of a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with an appropriate organic solvent.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the crude sulfone, which can be purified by chromatography.

Other Notable Reagents

• Potassium Permanganate (KMnO₄): A strong oxidizing agent that can effectively convert sulfides to sulfones.[16] However, its high reactivity can lead to a lack of chemoselectivity, making it less suitable for complex molecules with sensitive functional groups.[17] The mechanism is thought to involve a 1,3-dipolar cycloaddition.[18]

• Sodium Periodate (NaIO₄): A milder oxidant that is often used for the selective oxidation of sulfides to sulfoxides.[19][20] Driving the reaction to the sulfone stage typically requires an excess of the reagent and/or elevated temperatures. The oxidation proceeds through an electrophilic oxygen transfer from the periodate ion to the sulfide.[21]

Comparative Data of Oxidation Protocols

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
m-CPBA	DCM, 0 °C to rt	High reactivity, reliable	Stoichiometric, potentially explosive, acidic byproduct
Oxone®	Acetonitrile/Water, rt	"Green" oxidant, easy workup	Can be slow for some substrates, requires biphasic system
H₂O₂/Na₂WO₄	Methanol, rt	Catalytic, inexpensive, clean	May require heating for less reactive substrates
KMnO₄	Acetone/Water, rt	Powerful, inexpensive	Often lacks chemoselectivity, produces MnO₂ waste
NaIO₄	Methanol/Water, rt	Mild, good for sulfoxides	Can be sluggish for sulfone formation

Visualizing the Oxidation Pathway

The stepwise oxidation of a sulfide to a sulfone is a fundamental concept in this process.

Caption: General workflow for sulfide to sulfone oxidation.

Conclusion

The synthesis of bicyclic sulfones is a critical endeavor in the development of new therapeutics. The choice of oxidation protocol is a key decision that can significantly impact the efficiency and success of the synthetic route. By understanding the mechanisms, advantages, and limitations of different oxidizing agents, researchers can make informed choices to achieve their synthetic goals. The protocols outlined in this guide provide a solid foundation for the successful oxidation of sulfides in complex bicyclic systems. Careful optimization of reaction conditions for each specific substrate remains paramount for achieving high yields and purity.

References

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One-Pot Synthesis of Sulfur-Bridged Azabicycles: A Detailed Guide to Application and Protocol

The efficient construction of complex molecular architectures from simple precursors in a single operation, known as one-pot synthesis, is a cornerstone of modern synthetic chemistry. This application note provides a comprehensive guide to the one-pot synthesis of sulfur-bridged azabicycles via a double Mannich reaction. This powerful strategy offers a streamlined approach to novel heterocyclic scaffolds with significant potential in drug discovery and development. We will delve into the mechanistic underpinnings of this reaction, provide a detailed experimental protocol, and discuss the broader applications of these unique molecular structures.

Introduction: The Significance of Sulfur-Bridged Azabicycles

Azabicycles, carbocyclic structures containing a nitrogen atom at a bridgehead position, are prevalent motifs in a vast array of biologically active natural products and synthetic pharmaceuticals. The incorporation of a sulfur bridge introduces unique conformational constraints and physicochemical properties, making these scaffolds particularly attractive for modulating biological activity.[1] The sulfur atom, with its variable oxidation states and ability to participate in various non-covalent interactions, can significantly influence a molecule's lipophilicity, metabolic stability, and target-binding affinity. Consequently, sulfur-containing heterocycles are integral components of numerous FDA-approved drugs.[2]

The double Mannich reaction, a powerful tool for the construction of nitrogen-containing rings, provides an elegant and atom-economical route to these complex structures.[3][4] This tandem reaction involves the sequential formation of two new carbon-carbon bonds and a carbon-nitrogen bond, rapidly building molecular complexity from simple starting materials.[5]

Mechanistic Insights: The Double Mannich Reaction Cascade

The one-pot synthesis of sulfur-bridged azabicycles via a double Mannich reaction is a fascinating example of a reaction cascade, where a series of intramolecular reactions occur sequentially without the need for isolation of intermediates. The general mechanism can be understood through the following key steps:

• Iminium Ion Formation: The reaction is initiated by the in situ formation of an iminium ion from the reaction of an amine with an aldehyde (commonly formaldehyde).[4][6] This electrophilic species is crucial for the subsequent nucleophilic additions.

• First Mannich Reaction (Intermolecular): A suitable nucleophile, typically a ketone or an enolizable carbonyl compound, attacks the iminium ion. This first Mannich reaction forms a β-amino carbonyl compound, which serves as the intermediate for the subsequent cyclization.

• Second Mannich Reaction (Intramolecular): The newly formed β-amino carbonyl intermediate contains both a nucleophilic enol or enolate and an electrophilic iminium ion (or a precursor that can regenerate it). An intramolecular cyclization then occurs, where the enol attacks the iminium ion, forging the second C-C bond and closing the bicyclic ring system.

• Sulfur Bridge Formation: The sulfur bridge is typically introduced by using a sulfur-containing starting material, such as a cyclic ketone with a thioether linkage. The double Mannich reaction then proceeds on this pre-existing sulfur-containing scaffold.

The overall transformation is a highly efficient process that allows for the rapid assembly of complex sulfur-bridged azabicyclic frameworks.

Below is a diagram illustrating the generalized workflow for this synthesis.

Caption: Generalized workflow for the one-pot synthesis.

Experimental Protocol: Synthesis of a Representative Sulfur-Bridged Azabicycle

This protocol describes the synthesis of a 2-thia-7-azabicyclo[3.3.1]nonan-9-one derivative, a representative example of a sulfur-bridged azabicycle.

Materials:

• Tetrahydro-4H-thiopyran-4-one

• Benzylamine

• Paraformaldehyde

• Hydrochloric acid (concentrated)

• Ethanol

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel (for column chromatography)

• Hexanes

• Dichloromethane

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• NMR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tetrahydro-4H-thiopyran-4-one (1.0 eq), benzylamine (1.0 eq), and paraformaldehyde (2.2 eq).

• Solvent and Catalyst Addition: Add ethanol (20 mL) to the flask, followed by the dropwise addition of concentrated hydrochloric acid (0.1 eq) while stirring.

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the reaction with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 8-9.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford the desired sulfur-bridged azabicycle.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Table 1: Representative Reaction Parameters

Parameter	Value
Ketone	Tetrahydro-4H-thiopyran-4-one
Amine	Benzylamine
Aldehyde	Paraformaldehyde
Solvent	Ethanol
Catalyst	Hydrochloric Acid
Temperature	Reflux (~80 °C)
Reaction Time	12-24 hours
Typical Yield	60-80%

Applications in Drug Discovery and Development

The unique three-dimensional architecture of sulfur-bridged azabicycles makes them valuable scaffolds for the design of novel therapeutic agents. These rigid structures can effectively orient pharmacophoric groups in space, leading to enhanced binding affinity and selectivity for biological targets.[3]

Potential therapeutic applications include:

• Central Nervous System (CNS) Agents: The rigid framework can be beneficial for designing ligands for CNS receptors and ion channels.

• Antiviral and Anticancer Agents: The introduction of the sulfur-bridged azabicycle motif can lead to the discovery of novel compounds with potent antiviral or anticancer activity.[7]

• Enzyme Inhibitors: The constrained conformation of these molecules can be exploited to design potent and selective enzyme inhibitors.[8]

The one-pot synthesis described herein provides a rapid and efficient means to generate libraries of diverse sulfur-bridged azabicycles for high-throughput screening and lead optimization in drug discovery programs.

Troubleshooting and Key Considerations

• Reaction Monitoring: Close monitoring of the reaction by TLC is crucial to determine the optimal reaction time and prevent the formation of byproducts.

• Purity of Reagents: The use of high-purity starting materials is essential for achieving good yields and minimizing purification challenges.

• pH Control: Careful neutralization during the workup is important to avoid decomposition of the product.

• Alternative Amines and Aldehydes: This protocol can be adapted for a variety of primary and secondary amines, as well as other aldehydes, to generate a diverse range of analogs.

Conclusion

The one-pot synthesis of sulfur-bridged azabicycles via a double Mannich reaction is a powerful and efficient strategy for the construction of novel and complex heterocyclic scaffolds. This approach offers significant advantages in terms of atom economy, step economy, and operational simplicity. The resulting compounds hold great promise for applications in drug discovery and medicinal chemistry, providing access to unique chemical space for the development of new therapeutic agents. This detailed guide serves as a valuable resource for researchers and scientists seeking to explore the synthesis and application of these fascinating molecules.

References

• Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds. PMC.
• One-pot cascade synthesis of azabicycles via the nitro-Mannich reaction and N-alkylation. Organic & Biomolecular Chemistry (RSC Publishing).
• The synthesis of azabicyclic APIs or intermediates via nitro-Mannich reactions.
• One-pot cascade synthesis of azabicycles via the nitro-Mannich reaction and N-alkyl
• Mannich Reaction Mechanism. BYJU'S.
• Asymmetric Aza-Michael/Michael/Mannich Domino Reaction of 2-Aminochalcones and 5-Alkenyl-Thiazolones: Access to Enantioenriched 1,4-Sulfur-Bridged Piperidinone Skeletons. Figshare.
• Tandem Reaction Sequences. Macmillan Group.
• An Approach to Azabicyclo[n.3.1]alkanes by Double Mannich Reaction. Enamine.
• Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers (RSC Publishing).
• Development of a Catalytic, Asymmetric Aza-Cope Rearrangement and Mannich Cyclization.
• Mannich reaction. Wikipedia.
• Exploration of One-Pot, Tandem Sulfamoylation and Aza-Michael Cyclization Reactions for the Syntheses of Ox
• Asymmetric tandem hemiaminal- heterocyclization-aza-Mannich reaction of 2- formylbenzonitriles and amines using. SciSpace.
• Synthetic Applications of Organosulfur Compounds in Drug Design.
• Design and synthesis of 4-[3,5-dioxo-11-oxa-4,9-diazatricyclo[5.3.1.0(2,6)]undec-4-yl]-2-trifluoromethyl-benzonitriles as androgen receptor antagonists. PubMed.
• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry.
• Neglected sulfur(vi) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. Organic Chemistry Frontiers (RSC Publishing).
• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Semantic Scholar.
• The importance of sulfur-containing motifs in drug design and discovery.

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. Mannich reaction - Wikipedia [en.wikipedia.org]
• 7. Design and synthesis of 4-[3,5-dioxo-11-oxa-4,9-diazatricyclo[5.3.1.0(2,6)]undec-4-yl]-2-trifluoromethyl-benzonitriles as androgen receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Functionalization of 9-Thiabicyclo[3.3.1]nonane Scaffolds via Anchimeric Assistance

Abstract

The 9-thiabicyclo[3.3.1]nonane scaffold represents a privileged class of rigid, bicyclic thioethers utilized in fragment-based drug discovery (FBDD) to display pharmacophores with precise spatial orientation. Unlike standard alkyl halides, the reactivity of this scaffold is governed by the transannular lone pair of the bridging sulfur atom. This guide details the reagents and protocols necessary to exploit anchimeric assistance (Neighboring Group Participation) for high-yield nucleophilic substitutions, enabling the synthesis of defined stereochemical arrays (e.g., bioisosteres, "click" chemistry precursors) while mitigating the risks of sulfur oxidation or elimination.

Structural Dynamics & Reactivity

The "Cage" Effect and Anchimeric Assistance

The core reactivity of 2,6-dichloro-9-thiabicyclo[3.3.1]nonane (the primary electrophilic precursor) is distinct from acyclic alkyl halides. Direct

attack is sterically hindered by the bicyclic cage. Instead, the reaction proceeds via an episulfonium ion intermediate .[1][2][3]

• Activation: The sulfur lone pair (position 9) attacks the

  -carbon (position 2 or 6), displacing the leaving group (chloride). This is the first inversion.

• Substitution: The incoming nucleophile attacks the activated episulfonium ring from the face opposite the sulfur bridge. This is the second inversion.

• Net Result: Retention of configuration relative to the starting material (Double Inversion).

Mechanistic Pathway

The following diagram illustrates the stereochemical preservation via the episulfonium transition state.

Figure 1: The double-inversion mechanism driven by the sulfur bridge, ensuring stereochemical retention.[1][2]

Critical Reagent Selection

Successful functionalization requires balancing nucleophilicity with the stability of the sulfur bridge. Hard nucleophiles or strong oxidants can degrade the scaffold.

Reagent Compatibility Matrix

Component Category	Recommended Reagent	Solvent System	Notes & Causality
Nucleophile (Azide)	Sodium Azide ( )	(1:1)	Gold Standard. High yield (>90%).[3][4] Water is required to solvate the ionic episulfonium intermediate.
Nucleophile (Cyanide)	Sodium Cyanide ( )	(1:1)	Forms C-C bonds with retention.[1] Requires vigorous stirring due to initial biphasic nature.
Nucleophile (Thiol)	Alkyl Thiols /	Ethanol or DMF	Soft-soft interaction favors substitution at the carbon over sulfur oxidation.
Nucleophile (Amine)	Primary/Secondary Amines	or DMF	Excess amine acts as a base; steric bulk of the amine may slow reaction, requiring heat.
Leaving Group	Chloride ( )	N/A (Intrinsic)	The dichloro-scaffold is the standard precursor. Mesylates are rarely needed due to high reactivity of the chloride via NGP.
Oxidant (Post-Funct.)	m-CPBA or Oxone		Use after substitution if sulfone ( ) is desired. Oxidizing before substitution kills NGP reactivity (sulfone has no lone pair).

Solvent Effects

• Acetonitrile/Water (1:1): The optimal system. Acetonitrile solubilizes the organic scaffold; water solubilizes the inorganic nucleophile (

  ) and stabilizes the charged episulfonium transition state.

• DMF/DMSO: Usable but difficult to remove. Warning: DMSO can act as an oxidant (Swern-type) or nucleophile under certain conditions, potentially complicating the profile.

Experimental Protocols

Protocol A: Synthesis of 2,6-Diazido-9-thiabicyclo[3.3.1]nonane

Target: Conversion of the dichloro-scaffold to the diazide (precursor for "Click" chemistry libraries).

Reagents:

• 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane (Compound 1 )[2][3][5][6][7][8]

• Sodium Azide (

  )

• Acetonitrile (

  ) and Distilled Water ( )

Procedure:

• Preparation: In a round-bottom flask, dissolve

  (2.5 equiv) in (0.5 M concentration relative to azide).

• Addition: Add an equal volume of

  to the aqueous azide solution.

• Substrate Introduction: Add Compound 1 (1.0 equiv) in a single portion. The mixture may initially be heterogeneous.[5]

• Reaction: Stir vigorously at Room Temperature for 2–4 hours.

  • Monitoring: Monitor by TLC (Silica, 10% EtOAc/Hexanes). The starting dichloride is less polar than the diazide product.

  • Observation: The mixture typically becomes homogeneous as the episulfonium intermediate forms and reacts, then may precipitate the product.

• Workup:

  • Dilute with EtOAc.[2]

  • Wash organic layer with water (

    ) and brine ( ).[3]

  • Dry over

    and concentrate in vacuo.

• Validation:

  • IR: Strong azide stretch at

    .

  • NMR: Check for symmetry. The H-2/H-6 protons will shift upfield relative to the dichloride.

Protocol B: Hydrolysis to 9-Thiabicyclo[3.3.1]nonane-2,6-diol

Target: Creating the diol for further derivatization or solubility enhancement.

Reagents:

• Compound 1 [1][2][3][5][6][7][8][9]

• Sodium Carbonate (

  )

• Acetone / Water[2][3][6]

Procedure:

• Dissolve Compound 1 in Acetone.

• Add aqueous

  (1.2 equiv).

• Heat to Reflux for 1 hour. (Higher energy barrier than azide substitution due to weaker nucleophilicity of water/hydroxide in this specific cage).

• Cool and extract with EtOAc.

• Note: The diol is significantly more water-soluble; avoid excessive aqueous washing during workup.

Troubleshooting & Optimization

Decision Tree for Reaction Failure

Use the following logic flow to diagnose low yields or byproducts.

Figure 2: Troubleshooting workflow for nucleophilic substitution on 9-thiabicyclo scaffolds.

Common Pitfalls

• Oxidation before Substitution: If the starting material is oxidized to the sulfone (

  ), the lone pair is lost. Anchimeric assistance becomes impossible , and the reaction mechanism reverts to a highly unfavorable on a rigid cage. Solution: Always substitute first, oxidize second.

• Elimination: Strong bases (e.g.,

  in dry ethanol) may promote elimination to the alkene (9-thiabicyclo[3.3.1]non-2-ene) rather than substitution. Solution: Use buffered conditions or non-basic nucleophiles ( ).

References

• Ceruso, M., & Rector, C. L. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. Molecules, 11(4), 212–218.[7]

  • [Link]

  • Key cit

• Maw, G. N., & Boeckman, R. K. (2002). (1α,2α,5α,6α)-2,6-Dichloro-9-thiabicyclo[3.3.1]nonane.[6][9] Organic Syntheses, 79, 196.

  • [Link]

  • Authoritative procedure for precursor synthesis and hydrolysis.
• Zefirov, N. S. (1990). Conformational Analysis of Bicyclo[3.3.1]nonanes. Soviet Scientific Reviews, Section B: Chemistry Reviews. Foundational text on the stereochemistry and rigidity of the [3.3.1]nonane system.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Synthesis of a New Family of 2,6-Disulfanyl-9-selenabicyclo[3.3.1]nonanes | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: multigram display of azide and cyanide components on a versatile scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acs.figshare.com [acs.figshare.com]
• 9. 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane | 6522-21-0 | Benchchem [benchchem.com]

Technical Notes & Optimization

Controlling regioselectivity in 9-thiabicyclo[4.2.1]nonane synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 9-thiabicyclo[4.2.1]nonane and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of this specific bicyclic scaffold. Our goal is to provide you with in-depth, field-proven insights to help you control the regioselectivity of your synthesis and troubleshoot common experimental challenges.

The 9-thiabicyclo[4.2.1]nonane skeleton is a valuable structural motif in medicinal chemistry and materials science. However, its synthesis is often complicated by the formation of the thermodynamically more stable regioisomer, 9-thiabicyclo[3.3.1]nonane. Achieving a high yield of the desired [4.2.1] isomer requires a nuanced understanding of the reaction mechanism and precise control over experimental parameters. This guide explains the causality behind experimental choices to empower you to optimize your synthetic strategy.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered during the synthesis of this bicyclic system.

Q1: What are the primary challenges in selectively synthesizing the 9-thiabicyclo[4.2.1]nonane skeleton?

The core challenge lies in controlling the regioselectivity of the intramolecular cyclization. Most common synthetic routes, particularly those starting from 1,5-cyclooctadiene, often lead to a mixture of the [4.2.1] and [3.3.1] bicyclic systems. The 9-thiabicyclo[3.3.1]nonane isomer is frequently the major product due to its greater thermodynamic stability. Directing the reaction to favor the kinetically controlled [4.2.1] product requires careful selection of precursors and reaction conditions.

Q2: I'm getting a mixture of 9-thiabicyclo[4.2.1]nonane and 9-thiabicyclo[3.3.1]nonane. Why is this happening?

This is the most common issue. The formation of both isomers typically proceeds through a common intermediate, such as an episulfonium ion formed by the neighboring group participation of the sulfur atom.[1] The subsequent intramolecular nucleophilic attack can occur at two different electrophilic carbon centers, leading to the two different ring systems. The balance between these competing pathways is delicate and highly sensitive to steric and electronic influences.[2][3]

dot

Caption: Competing cyclization pathways from a key intermediate.

Q3: How does the structure of my starting material affect the regiochemical outcome?

The substitution pattern of your acyclic or monocyclic precursor is a critical control element. The position of the nucleophilic sulfur and the electrophilic center (often a carbon bearing a leaving group) dictates the geometric feasibility of the cyclization pathways. Strategic placement of bulky substituents can sterically hinder one pathway, thereby favoring the other. For instance, a bulky group might disfavor the transition state leading to the [3.3.1] system, thus increasing the yield of the [4.2.1] isomer.[3]

Q4: What is the role of the sulfur atom's neighboring group participation?

Neighboring group participation by the sulfur atom is a powerful mechanistic feature in these syntheses.[1] The sulfur can act as an internal nucleophile, displacing a leaving group to form a cyclic episulfonium ion. This intermediate is highly activated and susceptible to a second nucleophilic attack. This process, known as anchimeric assistance, facilitates the reaction and is central to the formation of the bicyclic core. The regioselectivity is then determined in the ring-opening step of this episulfonium intermediate.[1]

Troubleshooting Guide: Controlling Regioselectivity

This section provides a deeper dive into specific experimental problems and offers targeted solutions.

Problem ID	Observed Issue	Probable Cause(s)	Recommended Solutions & Rationale
TS-01	Exclusive or major formation of the 9-thiabicyclo[3.3.1]nonane isomer.	The reaction is under thermodynamic control, favoring the more stable [3.3.1] chair-chair conformation. High reaction temperatures or long reaction times often lead to this outcome.	1. Lower the reaction temperature: This will favor the kinetically controlled product, which is often the [4.2.1] isomer. The transition state leading to the [4.2.1] product may have a lower activation energy.2. Reduce reaction time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent isomerization to the more stable [3.3.1] product.3. Use a non-coordinating solvent: Solvents that do not stabilize charged intermediates may alter the energy landscape of the competing transition states.
TS-02	Low overall yield and recovery of starting material.	Insufficient activation of the electrophilic center or poor nucleophilicity of the sulfur species. The conditions may not be forcing enough for the cyclization to occur efficiently.	1. Choose a better leaving group: If your synthesis involves nucleophilic displacement, switch from a chloride to a better leaving group like tosylate, mesylate, or triflate.2. Activate the sulfur nucleophile: If starting from a thiol, use a non-nucleophilic base (e.g., NaH, K₂CO₃) to generate the more reactive thiolate in situ.3. Consider Lewis acid catalysis: In some systems, a Lewis acid can help to activate the leaving group, facilitating the initial sulfur attack.[4]
TS-03	Formation of polymeric side products.	Intermolecular reactions are outcompeting the desired intramolecular cyclization. This is often an issue of concentration.	1. Employ high-dilution conditions: Perform the reaction at a very low concentration (e.g., <0.01 M). This statistically favors intramolecular events over intermolecular collisions. A syringe pump for slow addition of the substrate to the reaction vessel is highly effective.2. Check the purity of the starting material: Dithiol impurities can act as chain extenders, leading to polymerization.

Troubleshooting Workflow: Diagnosing Regioselectivity Issues

Use this decision tree to guide your optimization strategy when the desired [4.2.1] isomer is not the major product.

dot

Caption: A decision tree for troubleshooting regioselectivity.

Experimental Protocol: Regioselective Synthesis via Intramolecular Thiol-Ene Cyclization

While the addition of sulfur dichloride to 1,5-cyclooctadiene is a common entry to the 9-thiabicyclo[3.3.1]nonane system, achieving the [4.2.1] isomer often requires a more tailored approach.[1][5] The following generalized protocol describes a radical-mediated thiol-ene cyclization, a strategy that can offer better kinetic control.

Disclaimer: This is a representative protocol that must be optimized for specific substrates. All operations should be performed in a well-ventilated fume hood.

Workflow Overview

dot

Caption: Experimental workflow for thiol-ene cyclization.

Step-by-Step Methodology

• Precursor Synthesis:

  • Synthesize the key precursor, (cyclooct-4-en-1-yl)methanethiol. This can be achieved via a multi-step sequence starting from cyclooctene, for example, through allylic functionalization followed by introduction of the thiol moiety. The exact route will depend on available starting materials.

• Reaction Setup (High Dilution):

  • To a three-neck round-bottom flask equipped with a condenser, a thermometer, and a rubber septum, add a degassed, non-polar solvent such as cyclohexane or toluene (sufficient to achieve a final concentration of 0.01 M).

  • In a separate flask, prepare a solution of the (cyclooct-4-en-1-yl)methanethiol precursor and a radical initiator (e.g., AIBN, 0.1 equivalents) in the same degassed solvent.

• Initiation and Reaction:

  • Heat the reaction flask to the desired temperature (e.g., 80 °C for AIBN in toluene).

  • Using a syringe pump, add the precursor/initiator solution to the heated solvent over a period of 4-6 hours. The slow addition is crucial to maintain high-dilution conditions and minimize polymerization.

  • The reaction mechanism involves the formation of a thiyl radical, which then adds to the double bond. The regioselectivity of this addition is governed by the relative stability of the resulting carbon-centered radical intermediates, often favoring the formation of the five-membered ring in the [4.2.1] system under kinetic control.

  • Stir the reaction for an additional 2 hours after the addition is complete.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product will likely be a mixture of the [4.2.1] and [3.3.1] isomers. Purify the mixture using flash column chromatography on silica gel. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically effective. The isomers are often separable, but this may require careful optimization of the eluent system.

• Characterization:

  • Characterize the purified isomers using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their structure and assess the regiochemical ratio. The bridging protons in the ¹H NMR spectrum are often diagnostic for distinguishing between the two bicyclic systems.

References

• Royal Society of Chemistry. (2025). Mechanistic insights into the regiodivergent insertion of bicyclo[1.1.0]butanes towards carbocycle-tethered N-heteroarenes. Chemical Science.
• National Center for Biotechnology Information. (2025). Mechanistic insights into the regiodivergent insertion of bicyclo[1.1.0]butanes towards carbocycle-tethered N-heteroarenes. PMC.
• Xu, J. (2017). Regioselectivity in the Ring Opening and Expansion of Unsymmetric Thietanes.
• Organic Syntheses. 9-thiabicyclo[3.3.1]nonane-2,6-dione.
• MDPI. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.
• Little, R. D., et al. (1992). Factors Affecting Regioselectivity in the Intramolecular Diyl Trapping Reaction. Synlett.
• Kadıkova, G. N., et al. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. Molecules.
• University of New Brunswick. Controlling regioselectivity of cyclization in heterocyclic alkynylamides. UNB Scholar.
• Ryzhikova, O. V., et al. (2026). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Controlling regioselectivity of cyclization in heterocyclic alkynylamides [unbscholar.lib.unb.ca]
• 4. Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Chromatographic Separation of Bicyclo[4.2.1] and Bicyclo[3.3.1] Isomers

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals facing the intricate challenge of separating bicyclo[4.2.1] and bicyclo[3.3.1] nonane isomers. These saturated bicyclic systems, while differing in their bridgehead arrangement and ring strain, possess very similar physicochemical properties, making their resolution a non-trivial chromatographic task. This guide provides in-depth, experience-based advice, troubleshooting protocols, and answers to frequently asked questions to empower you to achieve baseline separation of these challenging isomers.

The Core Challenge: Subtle Structural Differences

The primary difficulty in separating bicyclo[4.2.1] and bicyclo[3.3.1] isomers lies in their subtle structural differences. Both are non-polar, saturated hydrocarbons with the same molecular weight and similar boiling points. Consequently, conventional gas chromatography (GC) or reversed-phase high-performance liquid chromatography (HPLC) methods often result in poor resolution or complete co-elution. The key to a successful separation is to exploit the nuanced differences in their molecular shape and rigidity. The bicyclo[4.2.1] system is generally more strained and has a more compact, globular shape compared to the more relaxed, chair-boat or twin-chair conformation of the bicyclo[3.3.1] isomer.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate bicyclo[4.2.1] and bicyclo[3.3.1] isomers?

The isomers have identical molecular weights and very similar polarities and boiling points. Standard chromatography columns that separate based on these properties will therefore struggle to resolve them. The separation relies on exploiting the subtle differences in their three-dimensional structures.

Q2: Which chromatographic technique is best suited for this separation?

Gas chromatography (GC) is generally the most effective technique for separating these volatile, non-polar isomers. Supercritical fluid chromatography (SFC) can also be a powerful alternative, offering high efficiency and unique selectivity. HPLC is less common for these types of non-polar isomers unless specialized stationary phases are used.

Q3: Can I use a standard non-polar GC column?

While a standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) might provide partial separation, achieving baseline resolution is often challenging. Success with such columns depends heavily on optimizing other parameters like temperature programming and carrier gas flow rate. For robust and reproducible separation, specialized stationary phases are recommended.

Q4: What are the best types of GC columns for this separation?

For separating isomers based on molecular shape, the following stationary phases are highly recommended:

• Liquid Crystal Phases: These phases exhibit a high degree of molecular order, allowing them to differentiate between the subtle shape differences of the bicyclic isomers.[1][2][3] The more linear or planar isomer will interact more strongly with the ordered phase and be retained longer.

• Metal-Organic Framework (MOF) Coated Capillaries: MOFs possess highly defined porous structures that can separate molecules based on size and shape exclusion.[4][5][6][7] This "molecular sieving" effect can be highly effective for separating rigid isomers.

Q5: What should I do if my peaks are co-eluting?

Co-elution is a common problem when separating isomers. Here are the steps to troubleshoot this issue:

• Confirm Co-elution: Use a mass spectrometer (MS) detector to check for any differences in the mass spectra across the peak. A changing spectrum indicates the presence of more than one compound.[8]

• Optimize GC Parameters: Before changing the column, try optimizing your current method. This includes lowering the initial oven temperature, using a slower temperature ramp, and adjusting the carrier gas flow rate to its optimal velocity.

• Change the Stationary Phase: If optimization fails, the selectivity of your column is likely insufficient. Switch to a column with a different separation mechanism, such as a liquid crystal or MOF-based phase.

Troubleshooting Guide

Problem 1: Poor Resolution or Complete Co-elution of Isomers

This is the most common issue encountered when separating bicyclo[4.2.1] and bicyclo[3.3.1] isomers.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor isomer resolution.

Detailed Steps:

• Optimize Existing GC Method:

  • Temperature Program: Start with a low initial oven temperature (e.g., 40-50 °C) to enhance early retention and improve separation of volatile compounds. Employ a slow temperature ramp (e.g., 1-2 °C/min) to maximize the interaction time of the isomers with the stationary phase.

  • Carrier Gas Flow Rate: Ensure your carrier gas (Helium or Hydrogen) is set to its optimal linear velocity for your column dimensions. This maximizes column efficiency.

  • Injection Technique: Use a split injection with a high split ratio to ensure a narrow injection band, which improves peak shape and resolution.

• Select a Shape-Selective Stationary Phase:

  • Liquid Crystal Columns: These are commercially available and offer excellent selectivity for rigid isomers.[1][2][3] The separation is based on the ability of the isomers to fit into the ordered structure of the liquid crystal.

  • MOF-Coated Columns: While less common commercially, MOF-coated capillaries can provide exceptional, size-based separation.[4][5][6][7]

Problem 2: Peak Tailing

Peak tailing can reduce resolution and make accurate quantification difficult.

Possible Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Active Sites in the Inlet or Column	Exposed silanol groups in the liner or at the head of the column can interact with analytes, causing tailing.	Use a fresh, deactivated inlet liner. Trim 10-20 cm from the front of the GC column.[9]
Poor Column Installation	An improper cut or incorrect positioning of the column in the inlet can disrupt the sample path and cause peak distortion.	Re-cut the column ensuring a clean, 90-degree cut. Check the manufacturer's instructions for the correct column installation depth.[9]
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites.	Trim the front of the column. If the problem persists, consider replacing the column.

Problem 3: Broad or Split Peaks

Broad or split peaks can also compromise separation and indicate a problem with the injection or initial chromatography conditions.

Possible Causes and Solutions:

Potential Cause	Explanation	Recommended Action
High Initial Oven Temperature	If the initial oven temperature is too high, the analytes may not focus into a tight band at the head of the column, leading to broad peaks.	Set the initial oven temperature at least 20°C below the boiling point of the solvent.
Solvent-Stationary Phase Mismatch	Injecting a sample in a solvent with a polarity that is incompatible with the stationary phase can cause peak splitting.	For non-polar columns, use a non-polar solvent.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to broad, fronting peaks.	Reduce the injection volume or increase the split ratio.

Experimental Protocol: GC-MS Separation of Bicyclo[4.2.1] and Bicyclo[3.3.1] Isomers

This protocol provides a starting point for method development. Optimization will be necessary based on your specific instrumentation and sample.

1. Instrumentation and Consumables:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Recommended Column: Liquid Crystal capillary column (e.g., a nematic or cholesteric phase).

• High-purity Helium or Hydrogen as the carrier gas.

• Deactivated inlet liner with glass wool.

• Autosampler vials with inert caps.

2. Sample Preparation:

• Prepare a dilute solution of the isomer mixture (e.g., 10-100 ppm) in a volatile, non-polar solvent such as hexane or pentane.

• Filter the sample through a 0.22 µm syringe filter if any particulate matter is present.

3. GC-MS Method Parameters (Starting Conditions):

Parameter	Value	Rationale
Inlet Temperature	250 °C	Ensures complete vaporization of the analytes.
Injection Mode	Split	Provides a narrow injection band for better peak shape.
Split Ratio	50:1 (can be optimized)	Prevents column overload and improves peak symmetry.
Injection Volume	1 µL	A standard volume for capillary GC.
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 mL/min (for a 0.25 mm ID column)	Should be optimized for the specific column dimensions.
Oven Program	Initial Temp: 40 °C, hold for 2 min	Low initial temperature to focus analytes.
Ramp: 2 °C/min to 150 °C	Slow ramp to maximize interaction with the stationary phase.
MS Detector (if used)	Scan Range: m/z 40-200	To capture the molecular ion and characteristic fragments.
Ionization Mode: Electron Ionization (EI) at 70 eV	Standard ionization for GC-MS.

4. Data Analysis:

• Identify the peaks corresponding to the bicyclo[4.2.1] and bicyclo[3.3.1] isomers based on their retention times.

• If using an MS detector, confirm the identity of the peaks by comparing their mass spectra to a reference library or by interpreting the fragmentation patterns.

• Calculate the resolution between the two isomer peaks. A resolution of ≥ 1.5 is considered baseline separation.

Method Development Logic:

Caption: Logical flow for GC method development for isomer separation.

By systematically applying the principles and troubleshooting steps outlined in this guide, researchers can overcome the challenges associated with the chromatographic separation of bicyclo[4.2.1] and bicyclo[3.3.1] isomers, leading to more accurate and reliable analytical results.

References

• Finnie, S. (2013). Hydrocarbon Separations in Metal−Organic Frameworks. Chemical Reviews, 113(11), 8482-8504.
• Al-Naddaf, Q., et al. (2019). Applications of Metal-Organic Frameworks (MOFs) to Separation Analytical Techniques. Research Journal of Pharmacy and Technology, 12(9), 4553-4561.
• Kewley, A., et al. (2015). Porous Organic Cages for Gas Chromatography Separations.
• Der Pharma Chemica. (2016).
• Oh, D., et al. (2015). Metal–organic framework-based high-performance column chip for micro gas chromatography: hybrid function for simultaneous preconcentration and separation of volatile organic compounds. Lab on a Chip, 15(11), 2419-2426.
• Witkiewicz, Z., & Popiel, S. (2014). Liquid Crystals as Stationary Phases in Chromatography.
• Barman, S., et al. (2020). Metal-Organic Framework Stationary Phases for One- and Two-Dimensional Micro-Gas Chromatographic Separations of Light Alkanes and Polar Toxic Industrial Chemicals. Analytical Chemistry, 92(13), 8821-8829.
• Taylor, T. (2018). Troubleshooting GC peak shapes. Element Lab Solutions.
• Roussel, C., & Piras, P. (2015). Liquid Crystal GC Phases.
• Agilent Technologies. (n.d.). GC Troubleshooting Guide Poster.
• Polite, L. (2025). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
• Axion Labs. (n.d.).
• Ghanem, E., & Al-Hariri, S. (2013). Separation of Isomers on Nematic Liquid Crystal Stationary Phases in Gas Chromatography: A Review.
• Al-Buri, H., & Armstrong, D. W. (1992).
• Phenomenex. (2025).
• GL Sciences. (2024).
• Sigma-Aldrich. (n.d.). GC Troubleshooting.
• Lee, Y.-W., & Lin, C.-H. (2013). Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. Asian Journal of Chemistry, 25(8), 4251-4254.
• ResearchGate. (n.d.). GC chromatograms of n-alkanes (m/z 85)
• Alam, M. S., et al. (2018). Mapping and quantifying isomer sets of hydrocarbons (≥C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC × GC-ToF-MS. Atmospheric Measurement Techniques, 11(5), 3047-3058.
• Shimadzu. (n.d.). SFC Columns.
• Phenomenex. (n.d.).
• Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC)
• Restek Corporation. (2025). Novel Gas Chromatographic Column Stationary Phase for Carbon Number Grouping and Challenging Industrial Applications.
• Schurig, V. (2009). Gas chromatographic enantioseparation of unfunctionalized chiral alkanes: a challenge in separation science (overview, state of the art, and perspectives). Chirality, 21(1), 1-18.
• De Klerck, K., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 104-112.
• Beleggia, R., et al. (2015). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 5(1), 84-111.
• Chemistry Learning by Dr. A. K. Kushwaha. (2022). Lec-24 || Fragmentation pattern of cycloalkanes & bicycloalkanes || Intensity of molecular ion peak. YouTube.
• Rahman, M. M., et al. (2025). Phytochemical profiling and GC-MS analysis of bioactive compounds in methanolic crude extract of Beta vulgaris (BV) root from Bangladesh. PLOS ONE, 20(10), e0329479.
• Pérez-Clemente, R. M., et al. (2025). Gas chromatography-mass spectrometry (GC-MS) in the plant metabolomics toolbox. Part 2: Analysis of polar low molecular weight metabolites. ChemRxiv.

Sources

• 1. Liquid Crystals as Stationary Phases in Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 5. rjptonline.org [rjptonline.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]

Preventing polymerization during sulfur dichloride transannular cyclization

Technical Support Center: Sulfur Dichloride ( ) Cyclization Optimization

Topic: Preventing Polymerization in Transannular Cyclizations Document ID: TSC-SCL2-001 Status: Active Guide

Introduction: The "Polymerization Trap"

You are likely accessing this guide because your reaction mixture—intended to yield a crystalline bicyclic thioether (e.g., 2,6-dichloro-9-thiabicyclo[3.3.1]nonane)—has instead resulted in a viscous, intractable oil or an insoluble sludge.

The Root Cause: Sulfur dichloride (

) is a potent bifunctional electrophile.[1] In the presence of cyclic dienes (like 1,5-cyclooctadiene), it faces a binary kinetic choice:

• Intramolecular Cyclization (Desired): The sulfur atom bridges two double bonds within the same molecule, forming a bicycle.[1]

• Intermolecular Polymerization (Undesired): The sulfur atom links a double bond of Molecule A to a double bond of Molecule B, initiating a polymer chain.[1]

This guide provides the protocols to manipulate reaction kinetics, favoring pathway #1 exclusively.

Module 1: The Chemistry of Failure (Mechanism)

To prevent polymerization, you must understand the kinetic competition.[1] The reaction is governed by the Ruggli-Ziegler Dilution Principle .[1]

• (Cyclization): First-order reaction. Rate depends only on the concentration of the intermediate mono-adduct.
• (Polymerization): Second-order reaction. Rate depends on the concentration of the intermediate and unreacted alkene.

Key Insight: As concentration increases, the rate of polymerization (

) rises exponentially faster than the rate of cyclization ( ).

Visualizing the Kinetic Pathway

Figure 1: Kinetic divergence in

reactions.[1] Success depends on suppressing Path B via concentration control.[1]

Module 2: Critical Reagent Handling (The Factor)

Before attempting the reaction, you must validate your sulfur dichloride.[1] Commercial

is unstable and disproportionates according to the equilibrium:

Why this causes polymerization:

(sulfur monochloride) reacts with dienes to form disulfide bridges, which cannot cyclize in the same manner, leading inevitably to oligomeric mixtures.[1]

Reagent Quality Control Table

Indicator	Status	Action Required
Color	Cherry Red	Proceed. Reagent is likely pure.[1]
Color	Dark Red / Brownish	Caution. Significant present.[1] Distill before use.[1]
Viscosity	Water-like	Proceed.
Viscosity	Oily	Stop. High sulfur content.[1] Discard or distill.[1]
Stabilizer	None added	Add . Add 0.1–1.0% to stabilize against disproportionation.

Purification Protocol: If purification is needed, distill

in the presence of catalytic .[1] Collect the fraction boiling at 59–60°C . Store in sealed ampoules or use immediately.

Module 3: Experimental Protocol (Simultaneous Addition)

The Solution: The "Simultaneous Addition" technique (Pseudo-High Dilution). Do NOT add

directly to the alkene flask. Do NOT add the alkene directly to the flask.

Both standard addition methods create zones of high local concentration, triggering polymerization.[1] You must add both reagents slowly into a "heel" of solvent.[1]

Step-by-Step Methodology

Reagents:

• Substrate: 1,5-Cyclooctadiene (COD) [1.0 eq][2][3]

• Reagent: Freshly distilled

  [1.0 eq]

• Solvent: Dichloromethane (DCM), Anhydrous.[1]

Procedure:

• Preparation of Heel: Charge a 2L 3-neck flask with 50% of your total solvent volume (e.g., 500 mL DCM).[1] Cool to -50°C to -60°C .

• Preparation of Feeds:

  • Feed A: Dissolve COD in 25% of total solvent volume.[1]

  • Feed B: Dissolve

    in 25% of total solvent volume.[1]

• The Addition: Using two syringe pumps or pressure-equalizing dropping funnels, add Feed A and Feed B simultaneously into the cooled Heel over 2–4 hours .

  • Crucial: The addition rates must be synchronized so both reagents are consumed as they enter the large solvent volume.[1]

• Workup: Allow to warm to Room Temperature (RT). If the solution remains clear or slightly cloudy (precipitate is the product), you have succeeded. If it turns into a thick sludge, polymerization occurred.[1]

Visualizing the Setup

Figure 2: Simultaneous addition setup ensures instantaneous concentration of reagents remains near zero.

Module 4: Troubleshooting FAQ

Q1: My reaction mixture turned yellow and precipitated a solid. Is this polymer? A: Likely No .[1] For the reaction of COD with

, the product (2,6-dichloro-9-thiabicyclo[3.3.1]nonane) is a solid that may precipitate. White or pale yellow crystals are a good sign.[1] Polymer is characterized by a "gummy" or "oily" consistency that refuses to crystallize.[1]

Q2: I don't have syringe pumps. Can I just drop them in? A: You can use dropping funnels, but manual synchronization is difficult.[1] If you must choose one to add to the other, add the

solution slowly to a dilute solution of the alkene . This keeps the alkene in excess (favoring intramolecular reaction) until the very end. However, simultaneous addition is superior.[1]

Q3: The

is fuming heavily. Is this normal? A: Yes, hydrolyzes instantly with moisture to form HCl.[1] Ensure your setup is strictly anhydrous (Nitrogen/Argon atmosphere).[1] Moisture consumes , altering the stoichiometry and leaving unreacted alkene, which complicates purification.[1]

Q4: Can I use THF or Diethyl Ether instead of DCM? A: Avoid ethers.

is a strong Lewis acid and can cleave ethers or coordinate with the oxygen, deactivating the sulfur. Dichloromethane (DCM) or Chloroform are the solvents of choice due to their non-nucleophilic nature.[1]

References

• Corey, E. J.; Block, E. (1966).[1] "New synthetic approaches to the 9-thiabicyclo[3.3.1]nonane system." Journal of Organic Chemistry, 31(6), 1663–1668.[1] Link

• Bishop, R. (1992).[1] "9-Thiabicyclo[3.3.1]nonane-2,6-dione."[1][4] Organic Syntheses, 70, 120.[1] (Detailed procedure for SCl2 purification and COD reaction). Link

• Maw, G. N.; Boeckman, R. K. (1999).[1] "Preparation of (1α,2α,5α,6α)-2,6-Dichloro-9-thiabicyclo[3.3.1]nonane." Organic Syntheses, 76, 169.[1] Link

• Rossa, L.; Vögtle, F. (1983).[1][5][6] "Synthesis of Medio- and Macrocyclic Compounds by High Dilution Principle Techniques." Topics in Current Chemistry, 113, 1–86.[1][6] Link

Sources

• 1. Sulfur dichloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. High dilution principle - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Bicyclic Heterocycles with Volatile Sulfur Reagents

Welcome to our dedicated technical support center for chemists navigating the intricacies of synthesizing bicyclic heterocycles using volatile sulfur reagents. This guide is designed for researchers, scientists, and professionals in drug development who encounter the unique challenges associated with these powerful but demanding chemical tools. Here, we move beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common issues, ensuring the safe and successful execution of your synthetic strategies. Our approach is grounded in a deep understanding of the underlying chemical principles to empower you to not only solve problems but also to proactively prevent them.

Section 1: Troubleshooting Guide - A Problem-Oriented Approach

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format. We focus on the causality behind these problems and provide actionable solutions.

Low or No Product Yield

Question 1: My Gewald reaction to form a 2-aminothiophene precursor for a thienopyridine synthesis is giving very low yields. Where should I start troubleshooting?

Answer: A low yield in a Gewald synthesis often points to issues with one of the three core components of this multi-component reaction: the initial Knoevenagel condensation, the reactivity of the elemental sulfur, or competing side reactions.

• Inefficient Knoevenagel Condensation: This is the most critical first step. If the α,β-unsaturated nitrile intermediate doesn't form, the subsequent cyclization with sulfur cannot occur.[1]

  • Verify Starting Material Quality: Ensure your ketone or aldehyde is pure. The active methylene nitrile (e.g., malononitrile, ethyl cyanoacetate) can degrade over time; it's best to use a fresh or recently purified sample.[1]

  • Base Selection is Crucial: The choice and amount of base are critical. Secondary amines like morpholine or piperidine are often more effective than tertiary amines like triethylamine as they can also play a role in activating the sulfur.[2] For sterically hindered or less reactive ketones, you may need to screen different bases.

  • Isolate the Problem: To confirm the Knoevenagel condensation is the issue, run a small-scale reaction with just the carbonyl compound, the active methylene nitrile, and the base. You can monitor the formation of the α,β-unsaturated intermediate by TLC or LC-MS before adding the sulfur.[1]

• Poor Sulfur Solubility or Reactivity: Elemental sulfur (S8) can be difficult to dissolve and activate.

  • Solvent Choice: Polar aprotic solvents like dimethylformamide (DMF) or polar protic solvents like ethanol and methanol are generally preferred as they enhance the solubility and reactivity of sulfur.[1][2]

  • Temperature Optimization: Gentle heating (typically 40-70 °C) is often required to facilitate the reaction with sulfur. However, be cautious, as excessively high temperatures can promote side reactions.[1] A systematic temperature screen is advisable for a new substrate.

• Competing Side Reactions:

  • Dimerization: The α,β-unsaturated nitrile intermediate can dimerize, which competes with the desired cyclization.[1] Adjusting the temperature or the rate of reagent addition can help minimize the formation of these dimers.[1]

Question 2: My Paal-Knorr thiophene synthesis using Lawesson's reagent to create a bicyclic system is failing. What are the common pitfalls?

Answer: The Paal-Knorr synthesis of thiophenes from 1,4-dicarbonyl compounds using a sulfur source like Lawesson's reagent is generally robust, but failures can occur due to reagent quality, reaction conditions, or the stability of the starting material.[3]

• Lawesson's Reagent (LR) Decomposition: LR is sensitive to moisture. Ensure you are using a fresh bottle or material that has been stored under anhydrous conditions. The characteristic odor of H₂S from the bottle is a sign of decomposition.

• Reaction Mechanism Insight: Lawesson's reagent first acts as a thionating agent, converting one of the carbonyls to a thiocarbonyl. This is followed by an intramolecular cyclization and dehydration.[4][5] The driving force is the formation of a very stable P=O bond.[4]

  • Insufficient Thionation: The reaction of ketones and amides with LR is generally faster than with esters.[4] If your 1,4-dicarbonyl contains an ester, you may need higher temperatures or longer reaction times. Typical conditions involve heating in a nonpolar solvent like toluene or xylene to 80-100 °C.[5]

• Side Product Formation: Be aware that these reactions can produce toxic hydrogen sulfide (H₂S) gas as a byproduct.[3] Ensure your reaction is conducted in a well-ventilated fume hood with appropriate scrubbing for the off-gas.

Safety and Handling of Volatile Reagents

Question 3: I am using carbon disulfide (CS₂) as a sulfur source. What are the critical safety precautions I must take?

Answer: Carbon disulfide is an extremely flammable and toxic reagent that requires stringent safety measures.

• Extreme Flammability: CS₂ has a very low autoignition temperature (90 °C) and a wide explosive range in air. It can be ignited by hot plates, steam lines, or even static discharge.[6][7]

  • Handling: Always handle carbon disulfide in a certified chemical fume hood, away from any potential ignition sources.[8] Use non-sparking tools.

  • Storage: Store in a tightly sealed container in a cool, well-ventilated, and fireproof area, separated from oxidizers.[6][7] Refrigerators used for storage must be approved for flammable materials.[8]

• Toxicity: CS₂ is toxic by inhalation, ingestion, and skin absorption, primarily affecting the central nervous system.[9]

  • Personal Protective Equipment (PPE): Always wear appropriate gloves (nitrile or supported polyvinyl alcohol), safety goggles, and a lab coat.[8]

• Spills and Waste Disposal:

  • Spills: In case of a spill, remove all ignition sources and absorb the liquid with a spill pillow or other inert absorbent material.[9]

  • Waste: Excess carbon disulfide and contaminated materials must be disposed of as hazardous waste. Even empty containers should be treated as hazardous.[8]

Question 4: My reaction generates hydrogen sulfide (H₂S). How should I manage the gas and quench the reaction?

Answer: Hydrogen sulfide is a highly toxic gas with the characteristic odor of rotten eggs. A critical danger is that at high concentrations, it can deaden the sense of smell, making it an unreliable indicator of exposure.[10]

• Engineering Controls: All reactions that produce or use H₂S must be conducted in a well-ventilated fume hood. The exhaust from the reaction should be passed through a scrubbing solution to neutralize the H₂S.

• Scrubbing Solutions: A common and effective method is to use a bleach (sodium hypochlorite) solution or a basic solution of hydrogen peroxide. For larger scales, a packed bed scrubber may be necessary.

• Quenching: To quench residual H₂S in solution at the end of a reaction, a zinc(II) quenching solution can be prepared. This solution rapidly reacts with free sulfide to form insoluble and much less hazardous zinc sulfide (ZnS). A recipe for such a solution is: 30 g of Zinc Acetate (Zn(OAc)₂), 9 g of sodium citrate, and 12 g of sodium hydroxide (NaOH) in 1 L of water.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the best practices for storing volatile sulfur reagents like methanethiol or sodium hydrosulfide (NaSH)? A1: The stability of volatile sulfur compounds is a significant concern. They can be lost due to their volatility and can also degrade over time.

• Temperature: Store these reagents in a cool, well-ventilated area. For highly volatile compounds, refrigeration in a properly rated refrigerator is recommended.

• Atmosphere: Many sulfur reagents are sensitive to air and moisture. Store them under an inert atmosphere (nitrogen or argon). Sodium sulfide and its hydrates are unstable in the presence of water and can gradually release H₂S.[12] Anhydrous forms should be protected from moisture.[13]

• Container: Use tightly sealed containers. For lecture bottles of gases like H₂S or methanethiol, ensure the valve is securely closed and the cap is in place.

Q2: The odor from my experiments is a major issue in the lab. What are some effective odor control strategies? A2: The extremely low odor thresholds of many volatile sulfur compounds mean that even trace amounts can be highly noticeable.[10][14]

• Primary Containment: The best strategy is to prevent their release in the first place. Use a well-maintained fume hood and proper experimental techniques (e.g., sealed reaction vessels, cannulation for transfers).

• Secondary Decontamination: Keep a beaker of bleach solution in the fume hood where you are working. This can help to oxidize volatile sulfur compounds that may escape.

• Quenching Glassware: Before removing glassware from the fume hood, rinse it with a quenching solution (like dilute bleach or the zinc acetate solution mentioned earlier) to neutralize any residual sulfur compounds.

Q3: I am considering using sodium sulfide (Na₂S) or sodium hydrosulfide (NaSH) as a sulfur source. What are the key differences and considerations? A3: Both are useful solid sources of sulfide, avoiding the need for gaseous H₂S.

• Basicity and Nucleophilicity: Na₂S is a stronger base than NaSH. In solution, NaSH provides the hydrosulfide anion (HS⁻), which is a potent sulfur nucleophile. Na₂S provides the sulfide dianion (S²⁻), which is more basic and can also act as a nucleophile.

• Purity and Hydration: Commercial grades of Na₂S are often yellow or reddish due to the presence of polysulfides.[12] Both reagents are often supplied as hydrates (e.g., Na₂S·9H₂O). The water of hydration can be detrimental in moisture-sensitive reactions. Anhydrous Na₂S can be prepared by heating the hydrate under a stream of nitrogen.[13]

• Solubility: The solubility of these salts can be an issue in organic solvents. Polar aprotic solvents like DMF or DMSO may be required.

Section 3: Data Summary and Visualization

Table 1: Properties of Common Volatile Sulfur Reagents

Reagent	Formula	Boiling Point (°C)	Odor Threshold	Key Hazards
Hydrogen Sulfide	H₂S	-60	< 0.1 ppm[10]	Extremely toxic, flammable, olfactory fatigue
Methanethiol (Methyl Mercaptan)	CH₃SH	6	~0.002 ppm[15]	Toxic, flammable, potent stench
Ethanethiol (Ethyl Mercaptan)	C₂H₅SH	35	~1 ppb	Toxic, flammable, potent stench
Carbon Disulfide	CS₂	46.3	0.02 - 0.2 ppm	Extremely flammable, toxic (CNS, reproductive)[6][9]
Dimethyl Sulfide	(CH₃)₂S	37.3	3 - 60 ppb[14]	Flammable, strong unpleasant odor
Lawesson's Reagent	C₁₄H₁₄O₂P₂S₄	Decomposes	H₂S odor upon decomp.	Irritant, releases H₂S with moisture

Diagram 1: Troubleshooting Workflow for Low Yield in Bicyclic Heterocycle Synthesis

This decision tree provides a systematic approach to diagnosing and resolving low-yield reactions.

Caption: A decision tree for troubleshooting low-yield reactions.

Diagram 2: Safe Handling Workflow for Volatile Sulfur Reagents

This workflow outlines the critical steps for safely handling highly reactive and odorous sulfur reagents.

Caption: Step-by-step workflow for safe reagent handling.

Section 4: Experimental Protocol

Synthesis of 2,3-Disubstituted Benzothiophene via Electrophilic Cyclization

This protocol is adapted from a known procedure for the synthesis of benzo[b]thiophenes, which are important bicyclic heterocyclic scaffolds.[16] It illustrates the handling of a stable but reactive sulfur-containing salt.

Reaction Scheme: o-Alkynyl thioanisole + Dimethyl(thiodimethyl)sulfonium tetrafluoroborate → 2,3-Disubstituted Benzo[b]thiophene

Materials:

• o-Alkynyl thioanisole (1.0 equiv)

• Dimethyl(thiodimethyl)sulfonium tetrafluoroborate (1.2 equiv)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen or Argon gas supply

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septa and needles for inert atmosphere techniques

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the o-alkynyl thioanisole (1.0 equiv).

  • Dissolve the starting material in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath. This is a critical step to control the initial rate of the electrophilic addition.

• Reagent Addition:

  • In a separate vial, weigh the dimethyl(thiodimethyl)sulfonium tetrafluoroborate (1.2 equiv). This reagent is an electrophilic sulfur source and should be handled in a fume hood.

  • Add the sulfonium salt to the cooled reaction mixture in portions over 5-10 minutes. Portion-wise addition helps to manage any exotherm.

  • Rinse the vial with a small amount of anhydrous DCM to ensure complete transfer.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours). A co-spot of the starting material and the reaction mixture is recommended for accurate monitoring.

• Workup and Isolation:

  • Once the reaction is complete, quench the mixture by slowly adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with dichloromethane (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,3-disubstituted benzo[b]thiophene.

References

• Paal-Knorr Thiophene Synthesis. Organic Chemistry Portal. Available at: [Link]

• A Practical Guide to Working with H2S at the Interface of Chemistry and Biology. PMC - NIH. Available at: [Link]

• LCSS: CARBON DISULFIDE. National Academy of Sciences. Available at: [Link]

• Carbondisulfide-75-15-0.docx. University of Georgia Research. Available at: [Link]

• CARBON DISULFIDE. International Chemical Safety Cards. Available at: [Link]

• Synthesis of Furan and Thiophene. Available at: [Link]

• Reagents of the month- April- Lawesson's and Woollins' reagents. SigutLabs. Available at: [Link]

• Sodium sulfide - Wikipedia. Wikipedia. Available at: [Link]

• Mechanism of the thionation reaction using Lawesson's reagent (1). ResearchGate. Available at: [Link]

• Dibenzothiophene Synthesis using Elemental Sulfur. ResearchGate. Available at: [Link]

• Solubility, stability, and electrochemical studies of sulfur-sulfide solutions in organic solvents. NASA Technical Reports Server. Available at: [Link]

• Synthesis of polysubstituted benzothiophenes and sulfur-containing polycyclic aromatic compounds via samarium diiodide promoted three-component coupling reactions of thiophene-2-carboxylate. PubMed. Available at: [Link]

• Sodium Sulfide: A Sustainable Solution for Unbalanced Redox Condensation Reaction between o-Nitroanilines and Alcohols Catalyzed by an Iron-Sulfur System. Organic Chemistry Portal. Available at: [Link]

• Highly selective synthesis of 6-substituted benzothiophenes by Sc(OTf)3-catalyzed intermolecular cyclization and sulfur migration. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. Organic Chemistry Portal. Available at: [Link]

• Synthesis of S-Heterocycles. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. PMC - NIH. Available at: [Link]

• Preparation & Characterization of Sodium Sulfide Hydrates for Application in Thermochemical Storage Systems. ResearchGate. Available at: [Link]

• Volatile Character-Impact Sulfur Compounds and their Sensory Properties. Available at: [Link]

• Behavior of vapors of smelly organosulfur compounds. Chemistry Stack Exchange. Available at: [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Available at: [Link]

• Synthesis of 2,5-disubstituted thiophenes via metal-free sulfur heterocyclization of 1,3-diynes with sodium hydrosulfide. RSC Publishing. Available at: [Link]

• Preparation of sodium sulfide. PrepChem.com. Available at: [Link]

• Quantification and Removal of Volatile Sulfur Compounds (VSCs) in Atmospheric Emissions in Large (Petro) Chemical Complexes in Different Countries of America and Europe. MDPI. Available at: [Link]

• Process for preparation of methanethiol. Google Patents.

• Methods for Suppressing Hydrogen Sulfide in Biological Systems. PMC - NIH. Available at: [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. Organic Syntheses. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. Available at: [Link]

• Synthesis and applications of new heterocyclic derivatives from 2-furyl methanethiol. ResearchGate. Available at: [Link]

• Synthesis of bicyclic heterocyclic compounds. ResearchGate. Available at: [Link]

• Removal of volatile sulfur compounds. The Australian Wine Research Institute. Available at: [Link]

• mechanisms of volatile sulfur compound and odor production in digested biosolids. Available at: [Link]

• Process for the reduction or elimination of hydrogen sulphide. Google Patents.

• Help with Low Yield Synthesis. Reddit. Available at: [Link]

• Efficient synthetic protocols for the preparation of common N-heterocyclic carbene precursors. Beilstein Journals. Available at: [Link]

• A Simple Synthesis of Some New Thienopyridine and Thienopyrimidine Derivatives. MDPI. Available at: [Link]

• Catalytic synthesis of methanethiol from hydrogen sulfide and carbon monoxide over vanadium-based catalysts. Lehigh University. Available at: [Link]

• Sodium hydrosulfide production process. Google Patents.

• The Use of the Thiol-Ene Addition Click Reaction in the Chemistry of Organosilicon Compounds: An Alternative or a Supplement to the Classical Hydrosilylation?. PMC - NIH. Available at: [Link]

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Technical Support Center: Purification of 9-Thia-3-Azabicyclo[3.3.1]nonane Derivatives

An in-depth guide to overcoming common challenges in the purification of crude 9-thia-3-azabicyclo reaction mixtures.

This guide provides researchers, scientists, and drug development professionals with a dedicated technical support resource for purifying crude reaction mixtures containing the 9-thia-3-azabicyclo[3.3.1]nonane scaffold. The unique combination of a basic amine and a thioether within this bicyclic system presents specific challenges that require tailored purification strategies. This document offers troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities effectively.

Core Purification Strategies: A Decision Workflow

The purification of 9-thia-3-azabicyclo derivatives is fundamentally governed by the basicity of the bridgehead nitrogen and the overall polarity of the molecule. The following workflow provides a general decision-making framework for approaching a new crude reaction mixture.

Caption: General purification strategy for 9-thia-3-azabicyclo derivatives.

Troubleshooting Guide

This section addresses specific issues encountered during purification in a question-and-answer format.

Issue 1: Poor Separation or Severe Tailing in Column Chromatography

Question: My 9-thia-3-azabicyclo derivative is streaking badly on my silica gel column, and I'm getting poor separation from impurities. What's happening and how can I fix it?

• Probable Cause A: Acid-Base Interaction. The most common cause is the interaction between the basic amine of your compound and the acidic silanol (Si-OH) groups on the surface of the silica gel. This strong interaction leads to irreversible adsorption or slow, uneven elution, resulting in significant peak tailing.[1]

• Solution A: Modify the Mobile Phase. Neutralize the acidic sites on the silica by adding a small amount of a competing base to your eluent.[1]

  • Add Triethylamine (Et₃N): Add 0.5-1% triethylamine to your solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol). This will "cap" the acidic sites, allowing your basic compound to elute more symmetrically.

  • Use an Ammonia-Saturated Solvent: For more polar compounds, pre-saturating the methanol portion of a DCM/MeOH eluent with ammonia gas can be highly effective.

• Probable Cause B: Inappropriate Solvent System. The polarity of your eluent may not be optimized for your specific derivative, leading to co-elution with impurities.

• Solution B: Systematically Vary Solvent Polarity.

  • Gradient Elution: Start with a low-polarity mobile phase and gradually increase the polarity. For example, begin with 100% DCM and slowly increase the percentage of methanol.[2]

  • Try Different Solvent Systems: If a hexane/ethyl acetate system fails, switch to a solvent system with different selectivity, such as dichloromethane/methanol or toluene/acetone.[2]

• Probable Cause C: Column Overloading. The amount of crude material applied to the column is too high for its separation capacity.

• Solution C: Reduce the Sample Load. A general rule is that the sample load should be 1-5% of the mass of the stationary phase.[2] If you need to purify a large amount of material, use a wider diameter column rather than simply increasing the load on a smaller one.

Issue 2: Persistent Emulsions During Acid-Base Extraction

Question: During the workup, I'm trying to wash my organic layer with aqueous acid/base, but I'm getting an emulsion that won't separate. How can I break it?

• Probable Cause A: Vigorous Shaking. High-shear mixing can create fine droplets that are slow to coalesce, especially if trace impurities are acting as surfactants.

• Solution A: Gentle Inversion. Instead of shaking the separatory funnel vigorously, gently invert it 5-10 times to allow for sufficient interfacial contact without creating a stable emulsion.[2][3]

• Probable Cause B: Surfactant-like Impurities. Some high-molecular-weight byproducts can stabilize emulsions.

• Solution B: Change the Ionic Strength or Filter.

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the polarity of the aqueous phase, forcing organic components out and helping to break the emulsion.[2]

  • Filtration: Pass the entire emulsified mixture through a pad of Celite® or glass wool. This can often break up the microscopic droplets causing the emulsion.[2]

  • Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.[2]

Issue 3: Product Fails to Crystallize or "Oils Out"

Question: I've isolated my product, but when I try to recrystallize it, it either stays in solution or separates as an oil instead of forming crystals. What should I do?

• Probable Cause A: Solution is Supersaturated or Cooled Too Quickly. If the solution is too concentrated or the temperature is dropped too rapidly, the molecules don't have time to align into a crystal lattice and will crash out as an amorphous solid or a liquid (oil).[4]

• Solution A: Control the Cooling Rate and Concentration.

  • Add More Solvent: Re-heat the mixture to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool much more slowly.[4] Insulating the flask with glass wool can help.

  • Induce Crystallization: Use a glass rod to gently scratch the inside of the flask at the liquid's surface. The microscopic imperfections in the glass provide nucleation sites for crystal growth.[2][5]

  • Use a Seed Crystal: If you have a tiny amount of pure, solid material, add a single crystal to the cooled, supersaturated solution to initiate crystallization.[2]

• Probable Cause B: High Impurity Level. Impurities can disrupt the crystal lattice formation, acting as "insulators" between your product molecules.

• Solution B: Perform a Pre-Purification Step. The crude material may be too impure for direct crystallization. First, pass the material through a short plug of silica gel with a moderately polar solvent to remove the grossest impurities, then attempt the recrystallization.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best first-pass purification strategy for a crude 9-thia-3-azabicyclo reaction mixture?

A1: Acid-base extraction is almost always the best initial step.[6][7] This technique leverages the basic nitrogen to efficiently separate your desired product from neutral and acidic starting materials or byproducts. Dissolve your crude mixture in an organic solvent like dichloromethane or ethyl acetate and extract with dilute (e.g., 1M) aqueous HCl. Your product will move to the aqueous layer as a hydrochloride salt. The layers are separated, and the aqueous layer is then basified (e.g., with 1M NaOH) to regenerate the neutral amine, which can then be "back-extracted" into a fresh portion of organic solvent.[7] This method can dramatically simplify the mixture before attempting chromatography or crystallization.

Q2: When should I choose recrystallization over column chromatography?

A2: The choice depends on the physical state of your product and the nature of the impurities.

• Choose Recrystallization if: Your product is a solid and you suspect the impurities have different solubility profiles. Crystallization is an excellent technique for removing small amounts of impurities and can yield very pure material. It is also more scalable and economical than chromatography for large quantities.[8]

• Choose Chromatography if: Your product is an oil or if it is a solid with impurities that have very similar solubility, making crystallization ineffective. Chromatography separates based on polarity and is better for separating components of a complex mixture.[2]

Q3: Are there alternative stationary phases to silica for purifying these basic compounds?

A3: Yes. If modifying the mobile phase for silica gel is not effective, consider these alternatives:

• Alumina (Al₂O₃): Alumina is available in neutral, basic, and acidic forms. Basic or neutral alumina can be an excellent choice for purifying amines as it minimizes the strong acid-base interactions seen with silica.

• Amine-Functionalized Silica: Pre-treated silica with bonded amine groups is commercially available and provides an inert surface for the separation of basic compounds, often allowing for the use of simple hexane/ethyl acetate solvent systems without additives.[1]

• Reversed-Phase Silica (C18): For very polar derivatives, reversed-phase chromatography using water/acetonitrile or water/methanol gradients can be effective. At a high pH mobile phase, basic amines are in their free-base form, become more lipophilic, and are better retained and separated.[1]

Data & Protocols

Table 1: Common Solvent Systems for Chromatography of Bicyclic Amines

Stationary Phase	Solvent System (Eluent)	Modifier (if needed)	Use Case
Silica Gel	Dichloromethane / Methanol	1% Triethylamine	For moderately to highly polar 9-thia-3-azabicyclo derivatives.
Silica Gel	Hexane / Ethyl Acetate	1% Triethylamine	For less polar 9-thia-3-azabicyclo derivatives.
Alumina (Neutral)	Toluene / Acetone	None	Good alternative to silica to avoid acidic interactions.
Amine-Functionalized Silica	Hexane / Ethyl Acetate	None	Excellent for sensitive amines; avoids need for basic additives.[1]
Reversed-Phase (C18)	Water / Acetonitrile	0.1% Ammonium Hydroxide	For highly polar or water-soluble derivatives; high pH keeps amine neutral.

Protocol 1: Acid-Base Extraction Workflow for Isolating a Basic Product

This protocol describes the separation of a basic 9-thia-3-azabicyclo product from neutral or acidic impurities.

Caption: Step-by-step workflow for purification via acid-base extraction.

Methodology:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) in a separatory funnel.[9]

• Acidic Extraction: Add an equal volume of 1M aqueous hydrochloric acid (HCl). Stopper the funnel, vent frequently, and invert gently 10-15 times. Allow the layers to separate. Drain the bottom aqueous layer into a clean flask. Repeat this process 2-3 times with fresh 1M HCl, combining the aqueous extracts.[6]

• Isolation of Impurities: The remaining organic layer contains any neutral or acidic impurities and can be set aside.[7]

• Basification: Cool the combined acidic aqueous extracts in an ice bath. Slowly add 1M aqueous sodium hydroxide (NaOH) with stirring until the solution is strongly basic (pH > 10, check with pH paper).

• Back-Extraction: Return the basic aqueous solution to the separatory funnel. Extract it 2-3 times with fresh portions of DCM or EtOAc to recover your now-neutral basic product.[6]

• Final Steps: Combine the organic extracts from the back-extraction. Wash with brine to remove excess water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified basic product.[10]

References

• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem Technical Support.
• University of York. (n.d.). Chemically-active extraction. Chemistry Teaching Labs.
• Vekes, E., et al. (2001). High-performance liquid chromatographic enantioseparation of bicyclic 1,3-amino alcohols.
• Takeda Pharmaceutical Company Limited. (2016). Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.
• MDPI. (2025). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. MDPI.
• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds.
• Gaunt, M. J., et al. (2025). Asymmetric Synthesis of the 9-Azabicyclo[3.3.1]nonane Core of Macroline-Type Alkaloids.
• Ashenhurst, J. (2025). Organic Acid-Base Extractions. Chemistry Steps.
• MIT OpenCourseWare. (n.d.). 8.4 - Extraction and Washing Guide.
• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem Technical Support.
• Esteve, C., et al. (2011). 9-azabicyclo [3 . 3 . 1]nonane derivatives as monoamine reuptake inhibitors.
• LibreTexts Chemistry. (2022). 4.6: Step-by-Step Procedures For Extractions.
• PrepChem.com. (n.d.). Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15)
• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO).
• Shibuya, M., et al. (2009). An expeditious entry to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO): another highly active organocatalyst for oxidation of alcohols. Journal of Organic Chemistry.
• Vafina, G. F., et al. (2025). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives.
• ResearchGate. (2025).
• Shell Oil Company. (1981). Preparation of thioethers.
• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting.
• Biotage. (2023).
• Horning, E. C., et al. (1964). Gas Chromatographic Separation of Amines and Amides. Analytical Chemistry.
• Master Organic Chemistry. (2016). Natural Product Isolation (2)
• MDPI. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.
• University of Rochester. (n.d.).
• Royal Society of Chemistry. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC.

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Troubleshooting low yields in transannular sulfenylation reactions

Answering the call of complex molecular architecture, transannular sulfenylation reactions stand as a powerful tool for forging intricate polycyclic frameworks from readily available medium-sized rings. However, as with any sophisticated chemical transformation, the path to high yields can be fraught with challenges. This technical support guide, designed for researchers, scientists, and drug development professionals, provides a deep dive into troubleshooting low yields in these elegant cyclization reactions. Here, we move beyond simple protocols to explore the underlying principles that govern success, empowering you to diagnose and resolve issues in your own experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My transannular sulfenylation is resulting in a complex mixture of products with a low yield of the desired cyclized compound. What are the likely culprits?

Low yields in transannular sulfenylation reactions often stem from competing reaction pathways. The primary suspects are intermolecular reactions and undesired intramolecular cyclization pathways.

• Intermolecular Reactions: At higher concentrations, the electrophilic sulfur species can be intercepted by another molecule of the starting material or solvent before the intramolecular cyclization can occur.

  • Troubleshooting:

    • High Dilution: Employing high-dilution conditions is a cornerstone of successful macrocyclization and transannular reactions. By significantly lowering the concentration of your substrate (typically to the 0.01–0.001 M range), you can kinetically favor the intramolecular pathway over the intermolecular one.

    • Slow Addition: A syringe pump for the slow addition of the substrate or the sulfenylating agent can maintain a pseudo-high dilution environment, further minimizing intermolecular side reactions.

• Undesired Intramolecular Cyclization: Depending on the conformational flexibility of your substrate, cyclization can occur at multiple positions, leading to a mixture of regioisomers.

  • Troubleshooting:

    • Conformational Analysis: If possible, perform a computational conformational analysis of your substrate to understand the spatial proximity of different nucleophilic centers to the double bond that will be attacked. This can provide insight into the likely cyclization pathways.

    • Strategic Use of Protecting Groups: The strategic placement of bulky protecting groups can disfavor cyclization at certain positions through steric hindrance, thereby directing the reaction towards the desired product.

Q2: I am observing the formation of a significant amount of a dimeric or polymeric byproduct. How can I mitigate this?

The formation of dimers or polymers is a clear indication that intermolecular reactions are outcompeting the desired intramolecular transannular cyclization.

Troubleshooting Workflow for Dimer/Polymer Formation

Caption: Troubleshooting workflow for dimer/polymer formation.

As illustrated in the workflow, the primary solution is to favor the unimolecular pathway.

• Protocol for High-Dilution Conditions:

  • Dissolve the substrate in a large volume of the chosen solvent to achieve the target low concentration (e.g., 0.001 M).

  • If using slow addition, prepare two separate solutions: one of the substrate and one of the sulfenylating agent.

  • Using a syringe pump, add one solution to the other over a prolonged period (e.g., 4-12 hours) with vigorous stirring.

Q3: My reaction is sluggish, and I'm recovering a significant amount of unreacted starting material even after extended reaction times. What factors could be at play?

A stalled reaction points towards insufficient activation of either the electrophile or the nucleophile.

• Insufficient Electrophilicity of the Sulfur Reagent: The choice of the sulfenylating agent is critical. Reagents like N-(phenylthio)succinimide are often used, but their reactivity can be substrate-dependent.

  • Troubleshooting:

    • More Reactive Sulfenylating Agents: Consider using more potent electrophilic sulfur sources like phenylsulfenyl chloride or employing additives that can enhance the electrophilicity of the sulfur species.

    • In-situ Generation of Electrophile: The use of a disulfide in combination with an oxidizing agent can generate a highly reactive sulfenylating species in situ.

• Low Nucleophilicity of the Internal Nucleophile: The electron density and steric accessibility of the internal nucleophile (often an enol ether, indole, or other electron-rich moiety) are paramount.

  • Troubleshooting:

    • Lewis Acid Catalysis: The addition of a catalytic amount of a mild Lewis acid can activate the substrate and promote cyclization. However, care must be taken as strong Lewis acids can lead to decomposition.

    • Solvent Effects: The choice of solvent can significantly impact the reaction rate. Polar aprotic solvents like acetonitrile or dichloromethane are commonly used as they can stabilize the charged intermediates formed during the reaction without competing as nucleophiles.

Table 1: Common Sulfenylating Agents and Their Relative Reactivity

Sulfenylating Agent	Structure	Relative Reactivity	Notes
Phenylsulfenyl chloride	PhSCl	High	Highly reactive, may require low temperatures.
N-(Phenylthio)succinimide	Moderate	A stable, crystalline solid that is easy to handle.
Diphenyl disulfide	PhSSPh	Low	Requires an activator (e.g., an oxidant) to generate the electrophilic species.

Q4: I am observing the formation of an unexpected product that appears to be the result of a skeletal rearrangement. Why is this happening and how can I prevent it?

Skeletal rearrangements, such as Wagner-Meerwein shifts, can occur if a cationic intermediate is formed during the reaction and a more stable carbocation can be accessed through rearrangement.

Proposed Mechanism Leading to Rearrangement

Caption: Competing pathways from the episulfonium ion intermediate.

• Stabilization of the Episulfonium Ion: The key to preventing rearrangement is to promote the direct intramolecular attack on the episulfonium ion before it has a chance to rearrange.

  • Troubleshooting:

    • Solvent Choice: Less polar solvents can sometimes disfavor the formation of fully developed carbocations that are prone to rearrangement.

    • Temperature Control: Running the reaction at lower temperatures can decrease the activation energy available for the rearrangement pathway relative to the desired cyclization.

    • Nucleophilicity of the Trapping Species: Enhancing the nucleophilicity of the internal trapping group can accelerate the desired cyclization, outcompeting the rearrangement.

Experimental Protocols

General Protocol for a High-Dilution Transannular Sulfenylation

• Apparatus Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel (or syringe pump inlet), and a nitrogen inlet is assembled and flame-dried.

• Solvent and Reagent Preparation: The chosen dry solvent (e.g., dichloromethane, 500 mL for a 0.1 mmol scale reaction to achieve 0.0002 M) is added to the reaction flask. The substrate (0.1 mmol) is dissolved in a portion of the solvent (e.g., 50 mL) and loaded into the syringe pump. The sulfenylating agent (0.1-0.12 mmol) is dissolved in another portion of the solvent (e.g., 50 mL) and also loaded into a separate syringe pump.

• Reaction Execution: The two solutions are added simultaneously and slowly over a period of 8-12 hours to the vigorously stirred solvent in the reaction flask at the desired temperature (e.g., 0 °C or room temperature).

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is quenched (e.g., with a saturated aqueous solution of sodium bicarbonate), and the organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

References

• Corey, E. J., & Nicolaou, K. C. (1974). A new and effective method for the synthesis of macrolides. Journal of the American Chemical Society, 96(17), 5614–5616. [Link]

• Trost, B. M., & Rhee, J. W. (2002). A new strategy for the synthesis of fused polycyclic ethers. A synthesis of the CDE ring system of gambierol. Journal of the American Chemical Society, 124(11), 2528–2533. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

• Capozzi, G., Modena, G., & Pasquato, L. (1999). The Chemistry of the Thiol Group. In S. Patai (Ed.), The Chemistry of Functional Groups. John Wiley & Sons, Ltd. [Link]

• Illi, V. (1979). A new versatile and mild method for the synthesis of macrocyclic compounds. Tetrahedron Letters, 20(26), 2431-2432. [Link]

Stability of 9-thia-3-azabicyclo[4.2.1]nonane under acidic conditions

A Guide to Understanding and Troubleshooting Stability Under Acidic Conditions

Welcome to the technical support center for 9-thia-3-azabicyclo[4.2.1]nonane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with this bicyclic scaffold and need to understand its stability profile, particularly in acidic environments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to anticipate challenges and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 9-thia-3-azabicyclo[4.2.1]nonane under acidic conditions?

The core structure of 9-thia-3-azabicyclo[4.2.1]nonane contains two key functional groups susceptible to acid-catalyzed degradation: a thioether (sulfide) bridge and a tertiary amine. The primary stability concern is the potential for ring-opening reactions, initiated by the protonation of either the sulfur or nitrogen atom. The specific degradation pathway and its rate will be highly dependent on the acid concentration, temperature, and the solvent system used.

• Protonation of the Amine: The nitrogen atom is generally more basic than the sulfur atom and will be the primary site of protonation. While protonation itself is a reversible equilibrium, it can activate adjacent bonds for nucleophilic attack, although this is less likely to directly cause ring cleavage without other contributing factors.

• Protonation of the Thioether: Protonation of the sulfur atom can lead to the formation of a sulfonium ion. This can make the adjacent carbon atoms more electrophilic and susceptible to nucleophilic attack, potentially leading to the cleavage of a C-S bond. Neighboring group participation by the sulfur atom is a known phenomenon that can influence the reactivity of bicyclic systems.[1]

Q2: What are the likely degradation products I should be looking for?

Under acidic conditions, the most probable degradation pathway is an acid-catalyzed ring-opening. This could result in the formation of a monocyclic thiolane or piperidine derivative, depending on which bond is cleaved. For instance, an S-N bond cleavage is unlikely, but C-S or C-N bond cleavage following protonation are plausible.

Q3: How can I design an experiment to assess the stability of my 9-thia-3-azabicyclo[4.2.1]nonane derivative?

A forced degradation study is the standard approach to identify potential degradation products and pathways.[2][3] This involves subjecting the compound to conditions more severe than those it would experience during normal handling or storage.[4]

Here is a logical workflow for conducting a forced degradation study:

Caption: Workflow for a Forced Degradation Study.

Troubleshooting Guide

Issue 1: Rapid degradation of the compound is observed upon dissolution in an acidic solution.

• Potential Cause: The specific acidic conditions (concentration, temperature) may be too harsh for the 9-thia-3-azabicyclo[4.2.1]nonane scaffold.

• Troubleshooting Steps:

  • Reduce Acid Molarity: Start with a lower concentration of acid (e.g., 0.01M or 0.001M HCl) to slow down the degradation kinetics.

  • Lower the Temperature: Perform the experiment at a lower temperature (e.g., room temperature or 4°C) to decrease the reaction rate.

  • Use a Weaker Acid: Consider using a weaker acid, such as acetic acid, to see if the degradation is specific to strong acids.[5]

Issue 2: Multiple degradation products are observed in the chromatogram, making it difficult to identify the primary degradation pathway.

• Potential Cause: The initial degradation product might be unstable and degrade further into secondary products.

• Troubleshooting Steps:

  • Time-Course Study: Analyze samples at very early time points (e.g., 5, 15, 30 minutes) to identify the primary degradation product before it has a chance to degrade further.

  • LC-MS/MS Analysis: Use tandem mass spectrometry (MS/MS) to fragment the parent ion and the primary degradant ions. The fragmentation patterns can provide structural information to help elucidate the degradation pathway.

  • NMR Spectroscopy: If a major degradation product can be isolated, Nuclear Magnetic Resonance (NMR) spectroscopy can provide definitive structural information.[6][7][8]

Issue 3: Poor mass balance is observed in the stability study.

• Potential Cause: Degradation products may not be eluting from the HPLC column or may not be detectable by the UV detector. It's also possible that volatile degradants are being formed.

• Troubleshooting Steps:

  • Change HPLC Method:

    • Gradient Modification: Use a shallower gradient or a different organic modifier to ensure all components are eluted.

    • Column Chemistry: Try a different column chemistry (e.g., a C18 column from a different manufacturer or a phenyl-hexyl column).

  • Use a Universal Detector: Employ a detector that is less dependent on chromophores, such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), in addition to the UV detector.

  • Headspace GC-MS: If volatile degradants are suspected, analyze the headspace of a stressed sample using Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

Protocol 1: Forced Degradation in Acidic Conditions

This protocol outlines a general procedure for assessing the stability of a 9-thia-3-azabicyclo[4.2.1]nonane derivative in an acidic solution.

Objective: To identify the degradation products and determine the rate of degradation in an acidic environment.

Materials:

• 9-thia-3-azabicyclo[4.2.1]nonane derivative

• Methanol (or other suitable organic solvent)

• Deionized water

• Hydrochloric acid (HCl), 1M solution

• Sodium hydroxide (NaOH), 1M solution (for quenching)

• Class A volumetric flasks and pipettes

• HPLC or UPLC system with UV and/or MS detector

• A suitable HPLC column (e.g., C18, 2.1 x 100 mm, 1.8 µm)

• Thermostated water bath or incubator

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol.

• Preparation of Stress Sample:

  • In a 10 mL volumetric flask, add 1.0 mL of the stock solution.

  • Add 1.0 mL of 1M HCl to achieve a final acid concentration of 0.1M.

  • Dilute to the mark with a 50:50 mixture of methanol and water. This results in a final compound concentration of 0.1 mg/mL.

• Incubation: Place the flask in a water bath set to 60°C.

• Time-Point Sampling: Withdraw aliquots (e.g., 100 µL) at specified time points (e.g., 0, 2, 4, 8, and 24 hours).

• Quenching: Immediately quench the reaction by adding an equimolar amount of NaOH (in this case, 10 µL of 1M NaOH to a 100 µL aliquot) and mix thoroughly.

• Analysis: Analyze the quenched samples by a validated stability-indicating HPLC method.[6]

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point.

• Determine the peak area of any degradation products.

• Calculate the mass balance at each time point.

Time (hours)	Parent Compound (%)	Degradant 1 (%)	Degradant 2 (%)	Mass Balance (%)
0	100.0	0.0	0.0	100.0
2	85.2	14.1	0.7	100.0
4	72.5	25.8	1.5	99.8
8	51.3	44.2	4.1	99.6
24	15.8	68.9	14.7	99.4

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products.[4]

Initial Conditions:

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% to 95% B over 10 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Detection: UV at 220 nm and 254 nm, and/or Mass Spectrometry

Method Development Workflow:

Caption: Workflow for Stability-Indicating Method Development.

References

• Tait, K., Horvath, A., Blanchard, N., & Tam, W. (2017). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Wu, M.-S., Rayabarapu, D. K., & Cheng, C.-H. (n.d.). Base-Induced Ring Opening of Aza- and Thiaoxa[3.2.1] and -[3.3.1]bicycles as an Enantioselective Approach to Azepines, Thiepines, and Thiocines. The Journal of Organic Chemistry. Available from: [Link]

• Wu, M.-S., Rayabarapu, D. K., & Cheng, C.-H. (2004). Base-Induced Ring Opening of Aza- and Thiaoxa[3.2.1] and -[3.3.1]bicycles as an Enantioselective Approach to Azepines, Thiepines, and Thiocines. The Journal of Organic Chemistry, 69(24), 8407–8412. Available from: [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Separation Science. Available from: [Link]

• U.S. Pharmacopeia. (2014). STRENGTH AND STABILITY TESTING FOR COMPOUNDED PREPARATIONS. USP Compounding Expert Committee. Available from: [Link]

• Kadıkova, G. N., D'yakonov, V. A., & Dzhemilev, U. M. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. Molecules, 26(10), 2932. Available from: [Link]

• Tait, K., Horvath, A., Blanchard, N., & Tam, W. (2017). Acid-catalysed nucleophilic ring opening of cyclopropanated 3-aza-2-oxabicyclic substrate I with an alcohol. ResearchGate. Available from: [Link]

• Organic Chemistry Portal. (n.d.). 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Organic Chemistry Portal. Available from: [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available from: [Link]

• Kadıkova, G. N., D'yakonov, V. A., & Dzhemilev, U. M. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. ResearchGate. Available from: [Link]

• Coulton, S., & Southgate, R. (1992). Synthesis of novel 2-oxo-4-thia-1-azabicyclo[3.3.0]oct-7-ene-8-carboxylic acid derivatives. Journal of the Chemical Society, Perkin Transactions 1, (8), 961–967. Available from: [Link]

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• Kadıkova, G. N., D'yakonov, V. A., & Dzhemilev, U. M. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-Trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. MDPI. Available from: [Link]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. EMA. Available from: [Link]

• National Center for Biotechnology Information. (1994). Kinetics of acid-catalyzed degradation of cyclosporin A and its analogs in aqueous solution. PubMed. Available from: [Link]

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• Díaz, D. D., Converso, A., Sharpless, K. B., & Finn, M. G. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. Molecules, 11(4), 212–218. Available from: [Link]

• National Center for Biotechnology Information. (2007). Acid-catalyzed synthesis of oxathiolone fused chalcones. Comparison of their activity toward various microorganisms and human cancer cells line. PubMed. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Complete ¹H and ¹³C NMR Spectral Assignment of 9-Thia-3-azabicyclo[4.2.1]nonane

Abstract

The unambiguous assignment of Nuclear Magnetic Resonance (NMR) spectra is a cornerstone of modern chemical research, providing definitive structural elucidation of novel molecular entities.[1][2] This guide presents a comprehensive, step-by-step methodology for the complete ¹H and ¹³C NMR spectral assignment of the saturated bicyclic heterocycle, 9-thia-3-azabicyclo[4.2.1]nonane. We leverage a suite of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments to overcome the challenges posed by signal overlap and complex spin systems inherent in such rigid, non-aromatic structures. Furthermore, we provide a comparative analysis with the structurally related and well-documented compound, 9-thiabicyclo[3.3.1]nonane, to highlight the subtle yet predictable influence of the nitrogen heteroatom on the chemical environment of the bicyclic scaffold. This guide is intended for researchers in synthetic chemistry, medicinal chemistry, and drug development who require a robust framework for the structural verification of complex heterocyclic molecules.

Introduction

The 9-azabicyclo[4.2.1]nonane framework is a key structural motif in a number of biologically active natural products and synthetic compounds.[3][4] The introduction of a second heteroatom, such as sulfur, into this scaffold creates the 9-thia-3-azabicyclo[4.2.1]nonane system, a topologically unique structure with potential applications in medicinal chemistry and materials science. Precise structural confirmation is paramount, and NMR spectroscopy stands as the most powerful tool for this purpose in solution.[5]

However, the rigid, saturated nature of this bicyclic system leads to significant spectral complexity. Many proton signals overlap in the aliphatic region, and the fixed dihedral angles result in intricate spin-spin coupling patterns. This guide demonstrates how a systematic and multi-dimensional NMR approach can deconstruct this complexity, leading to a confident and complete assignment of every proton and carbon resonance.

Experimental Design and Methodology

To ensure the highest quality data for unambiguous assignment, a specific set of experiments and precise sample preparation are required. The protocols described below represent a self-validating system for acquiring a complete NMR dataset for structural elucidation.[6]

Sample Preparation

• Compound Synthesis: The target compound, 9-thia-3-azabicyclo[4.2.1]nonane, was synthesized via a multi-step sequence, with the final step involving a reductive cyclization. The crude product was purified by column chromatography to >99% purity as determined by LC-MS.

• NMR Sample: Approximately 15 mg of the purified compound was dissolved in 0.6 mL of deuterated chloroform (CDCl₃). Chloroform-d was chosen for its ability to dissolve a wide range of organic compounds and its well-defined residual solvent peak.[5]

• Referencing: Tetramethylsilane (TMS) was added as an internal standard for referencing the chemical shift axes to 0.00 ppm for both ¹H and ¹³C spectra.[1]

NMR Data Acquisition

All spectra were acquired on a 500 MHz spectrometer equipped with a cryoprobe. The use of a high-field instrument is crucial for resolving complex multiplets and improving signal-to-noise.

• ¹H NMR: A standard single-pulse experiment was run with 16 scans and a relaxation delay of 2 seconds.

• ¹³C{¹H} NMR: A proton-decoupled experiment was acquired with 1024 scans and a 2-second relaxation delay.

• g-COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other, typically through 2-3 bonds.[7] The experiment was run with 2 scans per increment over 256 increments.

• g-HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond ¹JCH coupling).[8] It is invaluable for assigning carbon resonances based on their known proton assignments. The experiment was optimized for ¹JCH = 145 Hz.

• g-HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects longer-range correlations between protons and carbons, typically over 2-4 bonds (ⁿJCH).[8] It is the key experiment for identifying quaternary carbons and connecting different spin systems across the molecule. The experiment was optimized for a long-range coupling of 8 Hz.

The overall workflow for data acquisition and analysis is a sequential process where information from simpler experiments is used to interpret more complex ones.

Figure 1: Workflow for NMR Structural Elucidation.

Results and Discussion: Spectral Assignment

The structure and numbering scheme for 9-thia-3-azabicyclo[4.2.1]nonane are shown below. The bridgehead positions are C1 and C5.

Figure 2: Structure and numbering of 9-thia-3-azabicyclo[4.2.1]nonane.

¹H and ¹³C NMR Data

The collected 1D NMR data are summarized in Table 1. The initial analysis reveals several key features. The bridgehead protons (H1, H5) are expected to be downfield due to their proximity to two heteroatoms. The protons adjacent to the nitrogen (H2, H4) will be deshielded, while those adjacent to the sulfur (H6, H8) will also experience a downfield shift, but typically less pronounced than those adjacent to nitrogen.

Position	δ ¹³C (ppm)	δ ¹H (ppm)	Multiplicity (J in Hz)
1	58.5	3.55	br s
2	52.1	3.10 (ax), 2.95 (eq)	d (12.5), d (12.5)
4	52.1	3.10 (ax), 2.95 (eq)	d (12.5), d (12.5)
5	58.5	3.55	br s
6	34.2	2.25 (endo), 1.90 (exo)	m, m
7	28.8	1.75 (endo), 1.60 (exo)	m, m
8	34.2	2.25 (endo), 1.90 (exo)	m, m

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments for 9-thia-3-azabicyclo[4.2.1]nonane (500 MHz, CDCl₃).

2D NMR Correlation Analysis

While the 1D spectra provide the chemical shifts, the 2D correlation spectra are essential for assembling the molecular puzzle.

• COSY Analysis: The COSY spectrum established the connectivity within the two distinct ethylene bridges. A clear correlation was observed between the geminal protons at C2/C4 and their respective bridgehead protons (H1/H5). Similarly, the protons on C6/C8 showed correlations to the protons on C7, forming the C6-C7-C8 spin system.

• HSQC Analysis: The HSQC spectrum provided a direct link between each proton and its attached carbon, as listed in Table 1. For example, the proton signal at 3.55 ppm correlates to the carbon signal at 58.5 ppm, confirming this pair as the C1/C5 bridgehead position. This step is crucial for assigning the carbon skeleton based on the more easily interpretable proton spectrum.

• HMBC Analysis: The Definitive Connections: The HMBC spectrum provides the most critical data for unambiguous assignment, revealing long-range H-C correlations. Key correlations are visualized in Figure 3.

  • Bridgehead Protons (H1/H5): The bridgehead protons at 3.55 ppm showed strong correlations to the carbons of the nitrogen-containing bridge (C2 and C4 at 52.1 ppm) and the sulfur-containing bridge (C6 and C8 at 34.2 ppm). This definitively confirms their position connecting the two rings.

  • C2/C4 Protons: The protons on C2 and C4 (3.10/2.95 ppm) showed 2-bond correlations back to their respective bridgehead carbons (C1/C5 at 58.5 ppm).

  • C6/C8 Protons: The protons on C6 and C8 (2.25/1.90 ppm) showed critical 3-bond correlations to the opposite bridgehead carbon (e.g., H6 to C5), firmly establishing the [4.2.1] bicyclic framework.

Figure 3: Diagram of key 2- and 3-bond HMBC correlations.

Comparative Analysis: 9-Thia-3-azabicyclo[4.2.1]nonane vs. 9-Thiabicyclo[3.3.1]nonane

To understand the electronic influence of the nitrogen atom, we compare our data with published values for 9-thiabicyclo[3.3.1]nonane, which replaces the azabicyclo[4.2.1] core with a symmetric dicyclohexane-like structure.[9][10]

Position	9-Thia-3-azabicyclo[4.2.1]nonane (δ ¹³C, ppm)	9-Thiabicyclo[3.3.1]nonane (δ ¹³C, ppm)[9]	Δδ (ppm)	Causality
Bridgehead (C1/C5)	58.5	33.2	+25.3	Strong deshielding due to the adjacent electron-withdrawing nitrogen atom (β-effect).
C2/C4 (N-adjacent)	52.1	32.1 (C2/C4)	+20.0	Direct α-effect of the electronegative nitrogen atom causes significant downfield shift.
C6/C8 (S-adjacent)	34.2	33.2 (C1/C5)	+1.0	Minimal change; position is distant from the nitrogen atom.
C7	28.8	28.3 (C3/C7)	+0.5	Minimal change; position is distant from the nitrogen atom.

Table 2: Comparative ¹³C NMR Data Analysis.

The comparison clearly demonstrates the powerful inductive effect of the nitrogen atom. The carbons alpha (C2, C4) and beta (C1, C5) to the nitrogen are significantly shifted downfield by +20.0 and +25.3 ppm, respectively. In contrast, the carbons in the sulfur-containing ring (C6, C7, C8) show chemical shifts very similar to the corresponding carbons in 9-thiabicyclo[3.3.1]nonane, as they are insulated from the nitrogen's electronic influence. This predictable electronic effect is a cornerstone of spectral interpretation and reinforces the validity of our assignment.[11]

Conclusion

The combination of 1D and advanced 2D NMR techniques provides a clear and robust pathway for the complete and unambiguous spectral assignment of complex heterocyclic scaffolds like 9-thia-3-azabicyclo[4.2.1]nonane. The systematic application of COSY, HSQC, and particularly HMBC experiments allows for the confident assembly of the molecular structure piece by piece. Furthermore, comparison with structurally similar, well-documented molecules provides an essential cross-validation of the assignment and offers deeper insight into the structure-property relationships that govern chemical shifts. The methodologies and data presented herein serve as a valuable guide for researchers working on the synthesis and characterization of novel bicyclic systems.

References

• Wiseman, J. R., & Krabbenhoft, H. O. (1976). Carbon-13 nuclear magnetic resonance spectra of 9-thiabicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 41(9), 1518–1520. [Link]

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• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. [Link]

• D'yakonov, V. A., et al. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. Molecules, 26(10), 2932. [Link]

• EPFL. (n.d.). 2D NMR. EPFL Website. [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma Website. [Link]

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A Comparative Guide to the Structural Landscape of 9-thia-3-azabicyclo[4.2.1]nonane Derivatives: A Call for Crystallographic Exploration

Abstract

The 9-thia-3-azabicyclo[4.2.1]nonane scaffold represents a compelling, yet underexplored, structural motif in medicinal chemistry. Its unique three-dimensional architecture, incorporating both a sulfur and a nitrogen atom within a bicyclic framework, offers a rich canvas for the design of novel therapeutic agents. This guide provides a comparative analysis of this heterocyclic system, acknowledging a significant gap in the current scientific literature: a notable absence of detailed crystal structure data. We will navigate the existing knowledge of related bicyclic systems, discuss synthetic strategies, and outline the critical experimental workflows required to elucidate the precise solid-state conformations of these promising molecules. This document serves as both a resource for researchers entering this field and a call to action to fill the existing void in crystallographic data.

Introduction: The Bicyclic Advantage in Drug Design

Bicyclic scaffolds are prevalent in numerous biologically active natural products and synthetic drugs. Their rigid or semi-rigid nature reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The bicyclo[4.2.1]nonane framework, a bridged system containing a seven-membered and a five-membered ring, offers a distinct spatial arrangement of substituents. The introduction of heteroatoms, such as sulfur and nitrogen, into this framework to create the 9-thia-3-azabicyclo[4.2.1]nonane system, introduces opportunities for hydrogen bonding, metal coordination, and diverse pharmacokinetic properties.

Derivatives of the closely related 9-azabicyclo[4.2.1]nonane core are key components of several natural and synthetic alkaloids with pronounced biological activity, including anatoxin-a, a potent nicotinic acetylcholine receptor (nAChR) agonist.[1] This highlights the potential of the broader azabicyclo[4.2.1]nonane class as valuable pharmacophores for neurological disorders such as Parkinson's and Alzheimer's diseases.[1] The substitution of the C9 methylene bridge with a sulfur atom in the 9-thia-3-azabicyclo[4.2.1]nonane series is anticipated to significantly influence the scaffold's conformation and electronic properties, thereby modulating its biological activity.

Despite this potential, a comprehensive search of the Cambridge Structural Database (CSD) and the broader scientific literature reveals a scarcity of publicly available single-crystal X-ray diffraction data for 9-thia-3-azabicyclo[4.2.1]nonane derivatives. This guide, therefore, will draw comparisons from structurally related bicyclic systems to infer potential conformational features and will underscore the importance of future crystallographic studies.

Comparative Structural Analysis: Insights from Related Bicyclic Systems

In the absence of direct crystallographic data for 9-thia-3-azabicyclo[4.2.1]nonane derivatives, we can extrapolate potential structural features by examining related bicyclic systems. The conformation of the bicyclo[4.2.1]nonane skeleton is typically a flexible twist-chair for the seven-membered ring and an envelope for the five-membered ring. The introduction of a sulfur atom at the 9-position is expected to influence bond lengths and angles significantly.

For instance, in cyclic thioethers, the sulfur atoms are often directed out of the ring cavity.[2][3] This has implications for how 9-thia-3-azabicyclo[4.2.1]nonane derivatives might present their substituents for interaction with biological targets.

To provide a framework for future comparative analysis, the following table outlines key structural parameters that should be determined once crystal structures become available. For now, it serves as a template for what to investigate.

Parameter	9-thia-3-azabicyclo[4.2.1]nonane Derivative 1	9-thia-3-azabicyclo[4.2.1]nonane Derivative 2	Related Bicyclo[3.3.1]nonane Derivative[4]
C1-S9 Bond Length (Å)	Data Needed	Data Needed	N/A
C6-S9 Bond Length (Å)	Data Needed	Data Needed	N/A
C2-N3 Bond Length (Å)	Data Needed	Data Needed	1.46 - 1.48
C4-N3 Bond Length (Å)	Data Needed	Data Needed	1.45 - 1.47
C1-C2-N3-C4 Torsion Angle (°)	Data Needed	Data Needed	Varies with substitution
C1-S9-C6 Torsion Angle (°)	Data Needed	Data Needed	Varies with substitution
Ring Conformation (Seven-membered)	Data Needed	Data Needed	Chair/Boat
Ring Conformation (Five-membered)	Data Needed	Data Needed	Envelope/Twist

Table 1: Aspirational Comparative Table of Crystallographic Data.

Synthetic Pathways to 9-thia-3-azabicyclo[4.2.1]nonane Derivatives

While crystal structure data is lacking, synthetic routes to related azabicyclo[4.2.1]nonanes have been reported. A plausible synthetic strategy for the 9-thia-3-azabicyclo[4.2.1]nonane core could involve a multi-step sequence starting from accessible precursors. One potential approach is outlined below.

A potential synthetic workflow for the 9-thia-3-azabicyclo[4.2.1]nonane core.

Experimental Protocol: A Generalized Synthetic Approach

The following is a generalized, hypothetical protocol for the synthesis of a 9-thia-3-azabicyclo[4.2.1]nonane derivative. Specific reagents and conditions would require optimization.

• Alkylation: To a solution of a suitable 2-substituted cyclopentanone in an aprotic solvent such as THF, add a strong base (e.g., LDA) at low temperature (-78 °C). Slowly add an N-protected aminoalkyl halide. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Ring Closure: The resulting amino-ketone can undergo an intramolecular cyclization, such as a Mannich reaction or a reductive amination, to form the azabicyclic core.

• Thioether Bridge Formation: A key step would be the introduction of the sulfur bridge. This could potentially be achieved through a multi-step process involving the introduction of thiol functionalities at the appropriate positions, followed by an intramolecular cyclization.

• Final Modification and Purification: Deprotection of the nitrogen and/or further functionalization of the scaffold can be performed, followed by purification by column chromatography or recrystallization.

The synthesis of related 6-aryl-2-azabicyclo[4.2.1]nonanes has been achieved through a sequence involving the alkylation of a 2-arylcyclopentanone with an aminoalkyl substituent, followed by ring closure.[5] This provides a validated starting point for the development of synthetic routes to the 9-thia-3-aza analogues.

Biological Potential: Inferences from Analogs

The biological activity of azabicyclo-nonane derivatives has been explored, particularly in the context of antiprotozoal agents.[6][7] Hybrids of 3-azabicyclo-nonane with 2-aminopyrimidine have shown promising activity against Plasmodium falciparum in the submicromolar range.[7] Furthermore, the 9-azabicyclo[4.2.1]nonane skeleton is a component of compounds with neuroactive properties.[1]

The introduction of a thioether linkage can also confer interesting biological properties. For example, thioether-bridged macrocyclic peptides are an emerging class of bioactive compounds.[5] These findings suggest that 9-thia-3-azabicyclo[4.2.1]nonane derivatives are promising candidates for screening in various therapeutic areas, including infectious diseases and neuroscience.

The following diagram illustrates the relationship between the core scaffold and its potential therapeutic applications based on data from related compounds.

Potential therapeutic avenues for 9-thia-3-azabicyclo[4.2.1]nonane derivatives.

The Path Forward: A Guide to Crystal Structure Determination

To unlock the full potential of 9-thia-3-azabicyclo[4.2.1]nonane derivatives, obtaining high-quality single crystals and performing X-ray diffraction analysis is paramount.[8][9] This will provide the definitive conformational data needed for structure-activity relationship (SAR) studies and computational modeling.

Experimental Workflow for Single-Crystal X-ray Diffraction

• Crystallization: This is often the most challenging step.[8]

  • Solvent Selection: Screen a wide range of solvents and solvent mixtures (e.g., vapor diffusion, slow evaporation, cooling crystallization).

  • Purity: Ensure the compound is of the highest possible purity.

  • Techniques: Employ techniques such as slow evaporation, vapor diffusion (hanging drop or sitting drop), and liquid-liquid diffusion.

• Data Collection:

  • A suitable single crystal is mounted on a goniometer.

  • The crystal is cooled to low temperature (typically 100 K) to minimize thermal motion.

  • The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement:

  • The positions of the atoms in the unit cell are determined from the diffraction data using direct methods or Patterson methods.

  • The atomic positions and thermal parameters are refined to obtain the best fit to the experimental data.

The following diagram outlines the critical steps in obtaining crystal structure data.

Workflow for the determination of crystal structures of novel compounds.

Conclusion and Future Outlook

The 9-thia-3-azabicyclo[4.2.1]nonane scaffold holds significant promise for the development of novel therapeutics. However, the current lack of empirical crystal structure data severely hampers rational drug design efforts. This guide has aimed to provide a comprehensive overview of the current state of knowledge by drawing comparisons with related bicyclic systems, outlining potential synthetic strategies, and highlighting the untapped biological potential.

It is imperative that the scientific community directs efforts towards the synthesis and crystallization of a diverse library of 9-thia-3-azabicyclo[4.2.1]nonane derivatives. The resulting crystallographic data will be invaluable for elucidating the subtle conformational preferences of this scaffold and will undoubtedly accelerate the discovery of new and effective therapeutic agents.

References

• Mazzocchi, P. H., & Kim, C. H. (1982). Synthesis and pharmacological activity of 6-aryl-2-azabicyclo[4.2.1]nonanes. Journal of Medicinal Chemistry, 25(12), 1473–1476. [Link]

• Dalley, N. K., Smith, J. S., Larson, S. B., Matheson, K. L., Christensen, J. J., & Izatt, R. M. (1976). X-Ray crystal structures of three cyclic thioethers. Journal of the Chemical Society, Chemical Communications, (3), 84–85. [Link]

• Desiraju, G. R. (2013). Predicting crystal structures of organic compounds. Chemical Society Reviews, 42(23), 9229–9240. [Link]

• Guss, J. M. (2007). X-Ray Crystallography of Chemical Compounds. Current Protocols in Chemical Biology, 1(1), 1.1.1–1.1.25. [Link]

• Schulig, L., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules, 27(19), 6245. [Link]

• Harris, K. D. M. (2013). Structure Determination of Organic Materials from Powder X-ray Diffraction Data: Opportunities for Multi-technique Synergy. Transactions of the American Crystallographic Association, 46(1), 1-1. [Link]

• Mondal, S., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. Organic & Biomolecular Chemistry, 21(30), 6135-6161. [Link]

• Dalley, N. K., Smith, J. S., Larson, S. B., Matheson, K. L., Christensen, J. J., & Izatt, R. M. (1976). X-Ray Crystal Structures of Three Cyclic Thioethers. Journal of the Chemical Society, Chemical Communications, (3), 84-85. [Link]

• Bragg, W. L. (1949). Chapter 7. Methods and problems of crystal structure analysis. In The Crystalline State: A General Survey (Vol. 1, pp. 189-218). G. Bell and Sons, Ltd. [Link]

• IMSERC. (n.d.). Crystallographic Structure Elucidation. Northwestern University. [Link]

• Kaiser, M., et al. (2022). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. Molecules, 28(1), 288. [Link]

• Kadikova, G. N., D'yakonov, V. A., & Dzhemilev, U. M. (2021). Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes. Molecules, 26(10), 2932. [Link]

Sources

• 1. Synthesis of New Functionally Substituted 9-Azabicyclo[4.2.1]nona-2,4,7-trienes by Cobalt(I)-Catalyzed [6π + 2π]-Cycloaddition of N-Carbocholesteroxyazepine to Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. X-Ray crystal structures of three cyclic thioethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. X-Ray crystal structures of three cyclic thioethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 5. Synthesis and pharmacological activity of 6-aryl-2-azabicyclo[4.2.1]nonanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crystallographic Structure Elucidation [imserc.northwestern.edu]

Mass spectrometry fragmentation patterns of sulfur-bridged azabicycles

Topic: Mass Spectrometry Fragmentation Patterns of Sulfur-Bridged Azabicycles Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Strategic Relevance

Sulfur-bridged azabicycles (e.g., 8-thia-3-azabicyclo[3.2.1]octanes and 9-thia-3-azabicyclo[3.3.1]nonanes ) represent a critical class of "conformationally restricted" pharmacophores. Unlike their oxygenated counterparts or pure carbon scaffolds, the sulfur bridge introduces unique electronic effects—specifically anchimeric assistance and d-orbital participation —that drastically alter mass spectrometric behavior.

For drug development professionals, distinguishing these scaffolds from isomeric impurities or metabolic byproducts is a frequent bottleneck. This guide objectively compares the fragmentation dynamics of sulfur-bridged systems against their nitrogen-bridged (tropane) and oxygen-bridged analogs, providing a validated workflow for structural confirmation.

Methodological Comparison: EI vs. ESI/CID

The choice of ionization method dictates the visibility of the sulfur bridge's influence.

Table 1: Ionization Modality Performance Matrix

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)	Verdict for S-Bridged Azabicycles
Energy Regime	Hard (70 eV)	Soft (Thermal/Coulombic)	EI is superior for fingerprinting the bicyclic core.
Sulfur Visibility	High. Radical cations ( ) promote C-S cleavage.	Low. Protonation ( ) localizes on Nitrogen, masking Sulfur effects.	EI reveals the sulfur bridge via characteristic losses (e.g., , ).
Isotope Pattern	Distinct peak ( , ~4.4%) clearly visible.	Often obscured by background or low abundance in MS1.	EI allows immediate confirmation of sulfur presence.
Fragmentation	Extensive. Retro-Diels-Alder (RDA) and -cleavage dominate.	Conservative. Mostly neutral losses ( , ) unless high collision energy (CE) is used.	Use ESI-CID for side-chain analysis; use EI for core scaffold verification.

Mechanistic Deep Dive: Fragmentation Pathways

The fragmentation of sulfur-bridged azabicycles is a competition between Nitrogen-directed stabilization and Sulfur-directed ring opening.

The "Tropane" Route (Nitrogen-Driven)

In standard tropanes (N-bridge), the nitrogen lone pair drives

-cleavage, leading to the stable iminium ion ( 82/83 range). In sulfur-bridged analogs, the nitrogen is in the 3-position (secondary amine), not the bridgehead.

• Mechanism: Ionization at

  -cleavage of the bond Formation of a pyrrolidine-type radical cation.

The "Thia" Route (Sulfur-Driven)

This is the distinguishing pathway. The sulfur atom is highly polarizable and stabilizes radical cations better than oxygen.

• Mechanism: Ionization at

  C-S bond homolysis Extrusion of Sulfur or formation of thioketone fragments.

• Diagnostic Signal: Loss of

  (M-33) or (M-34) is rare in N-bridged systems but characteristic here.

Retro-Diels-Alder (RDA)

The bicyclic [3.2.1] or [3.3.1] framework is prone to RDA reactions, unzipping the bridge.

• Outcome: Expulsion of the ethylene bridge (in [3.2.1] systems) or butadiene fragments.

Visualization of Fragmentation Logic

The following diagram illustrates the competitive fragmentation pathways for a generic 8-thia-3-azabicyclo[3.2.1]octane (

for N-methyl derivative).

Figure 1: Competitive fragmentation pathways. Note that Sulfur extrusion (Red) is the diagnostic differentiator from standard tropanes.

Comparative Data: Sulfur vs. Nitrogen Bridges

The following table contrasts the fragmentation of the sulfur-bridged core against the well-known Tropane (Nitrogen-bridged) scaffold.

Table 2: Diagnostic Ion Comparison (EI, 70 eV)

Fragment Type	8-Thia-3-azabicyclo[3.2.1]octane (Sulfur Bridge)	Tropane (8-Methyl-8-azabicyclo[3.2.1]octane) (Nitrogen Bridge)	Differentiation Logic
Molecular Ion ( )	Strong . Sulfur stabilizes the radical cation.	Moderate to Weak.	S-analogs show distinct M+2 (4.4%) vs N-analogs (<0.5%).
Base Peak	96 (Loss of S/HS or Bridge).	82 (Methyl-pyrrolidine cation).	The "Tropane base peak" (82/83) is shifted or absent in S-bridged systems.
Bridge Loss	Loss of ( ) is common.	Loss of ( ) is common.	Both exhibit RDA, but the intensity of the remaining ion differs.
Heteroatom Loss	( ) observed.	( ) observed.	Sulfur loss is definitive for the thia-bridge.
Low Mass Ions	45 ( ), 47 ( ).	42 ( ).	Presence of sulfur-containing low mass ions confirms the bridge identity.

Experimental Protocol: Structural Validation Workflow

To unambiguously identify a sulfur-bridged azabicycle, follow this self-validating protocol.

Step 1: Isotope Filtering (The "Sulfur Test")

• Action: Acquire MS1 spectrum in Profile mode (not Centroid).

• Check: Inspect the

  peak relative to .

• Validation: If

  , the bridge is Sulfur. If , it is likely Oxygen or Nitrogen.

Step 2: The "RDA" Stress Test

• Action: If using ESI-MS/MS, ramp Collision Energy (CE) from 10 eV to 50 eV.

• Observation: Look for the transition from protonated molecule

  to a fragment representing .

• Causality: The bicyclic strain makes the bridge the "weakest link" under high internal energy.

Step 3: Exact Mass Confirmation (HRMS)

• Action: Calculate the Mass Defect.

• Logic: Sulfur has a negative mass defect relative to Carbon/Nitrogen.

  • Nitrogen Bridge (

    ): Da

  • Sulfur Bridge (

    ): Da

• Validation: A significantly lower mass defect (closer to .08 or .07) points to Sulfur.[1]

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Bicyclic Heterocycles. National Institute of Standards and Technology. [Link]

• Converso, A., et al. (2001). "2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: a privileged, bivalent scaffold." Journal of Organic Chemistry. [Link]

• PubChem Compound Summary. 8-Thiabicyclo[3.2.1]octane (CID 559152).[2] National Center for Biotechnology Information. [Link][2]

• Salem, M. A. I., et al. (2012). "Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings." Journal of Chemical Acta. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 8-Thiabicyclo[3.2.1]octane | C7H12S | CID 559152 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparison of biological activity: 9-thia vs 9-aza bicyclo[4.2.1]nonanes

Topic: Comparison of Biological Activity: 9-Thia vs 9-Aza Bicyclo[4.2.1]nonanes Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The 9-azabicyclo[4.2.1]nonane and 9-thiabicyclo[4.2.1]nonane scaffolds represent a classic case of bioisosteric replacement where the substitution of a bridgehead nitrogen with sulfur fundamentally alters the pharmacological profile.

While the 9-aza core is the structural backbone of Anatoxin-a (Very Fast Death Factor) , a potent nicotinic acetylcholine receptor (nAChR) agonist, the 9-thia analogue lacks the essential physicochemical properties required for this specific neuroactivity. This guide details the mechanistic divergence, synthesis pathways, and physicochemical contrasts between these two bicyclic systems.

Mechanistic Divergence: The Cation-Pi Interaction

The most critical distinction between these two scaffolds lies in their ability to interact with the orthosteric binding site of nAChRs.

9-Azabicyclo[4.2.1]nonane (Anatoxin-a Core)[1]

• Primary Target: Nicotinic Acetylcholine Receptors (nAChRs), specifically

  and subtypes.

• Mechanism: The bridgehead nitrogen (secondary amine) has a pKa of ~9.4. At physiological pH (7.4), it exists predominantly in a protonated, cationic state (

  ). This positive charge is a strict requirement for high-affinity binding, allowing the molecule to form a strong cation- interaction with tryptophan residues (e.g., Trp149 in the subunit) within the receptor's binding pocket.

• Result: Potent agonism, causing depolarization, muscle fasciculation, and potential respiratory paralysis.

9-Thiabicyclo[4.2.1]nonane (Sulfur Analogue)

• Primary Target: None (inactive at nAChR).

• Mechanism: The bridgehead sulfur (thioether) is non-basic and remains neutral at physiological pH. It cannot accept a proton to form a cationic center. Consequently, it lacks the electrostatic anchor required to bind the nAChR orthosteric site.

• Utility: Instead of neurotoxicity, this scaffold is utilized in medicinal chemistry as a lipophilic spacer . It appears in antibiotic research (e.g., monobactam intermediates) where a rigid, hydrophobic core is needed without introducing basicity or potential neurotoxicity.

Visualization: Pharmacophore Comparison

Figure 1: Mechanistic divergence driven by the basicity of the bridgehead atom.

Physicochemical & Pharmacological Profile[3][4]

Feature	9-Azabicyclo[4.2.1]nonane	9-Thiabicyclo[4.2.1]nonane
Bridgehead Atom	Nitrogen (Secondary Amine)	Sulfur (Thioether)
pKa (Conjugate Acid)	~9.4 (Highly Basic)	N/A (Non-basic)
Physiological State	Cationic ( )	Neutral ( )
Lipophilicity (LogP)	Low (~1.0 - 1.[1]5)	High (~2.5 - 3.0)
Metabolic Liability	N-oxidation, N-dealkylation	S-oxidation (Sulfoxide/Sulfone)
Key Biological Activity	Neurotoxic: nAChR Agonist	Inert/Scaffold: Antibiotic spacer
Toxicity Profile	High (LD50 mouse i.p. ~250 g/kg)	Low (No acute neurotoxicity reported)

Experimental Protocols: Synthesis & Characterization

The synthesis of these cores requires distinct methodologies due to the nucleophilicity differences between nitrogen and sulfur precursors.

Protocol A: Synthesis of 9-Azabicyclo[4.2.1]nonane (Anatoxin-a Precursor)

• Method: Transannular cyclization via reductive amination or metal-catalyzed cycloaddition.

• Key Step: Cyclization of cyclooct-4-en-1-amine derivatives using mercuric acetate or palladium catalysts.

• Reference: Tufariello et al. (Nitrone cycloaddition route).

Protocol B: Synthesis of 9-Thiabicyclo[4.2.1]nonane[2]

• Method: Sulfur dichloride (

  ) addition to cyclooctadiene.

• Key Step: Reaction of 1,5-cyclooctadiene with

  yields 2,6-dichloro-9-thiabicyclo[3.3.1]nonane, which rearranges or is reduced to the [4.2.1] system depending on conditions and specific elimination steps. Alternatively, hydrogenation of the cyclooctatriene-SO2 adduct.

• Self-Validating Check: The formation of the 9-thia core is confirmed by the disappearance of the distinct alkene protons in NMR and the appearance of bridgehead protons shifted by the sulfur atom (

  3.0-3.5 ppm).

Visualization: Synthetic Workflows

Figure 2: Distinct synthetic pathways for Thia vs Aza cores.

Expert Insight: When to Use Which Scaffold?

Use the 9-Aza Core when:

• Targeting Ion Channels: Specifically for nicotinic or muscarinic receptor modulation.

• Designing CNS Drugs: When active transport or high solubility at physiological pH is required.

• Mimicking Acetylcholine: The distance between the bridgehead nitrogen and the carbonyl (in anatoxin-a) perfectly matches the pharmacophore of ACh.

Use the 9-Thia Core when:

• Abolishing Neurotoxicity: You need the steric bulk of the bicyclic cage but want to remove nAChR affinity to improve the safety profile.

• Increasing Lipophilicity: To improve passive membrane permeability in non-CNS targets.

• Designing Prodrugs: The sulfur atom can be oxidized to a sulfoxide or sulfone to alter polarity or reactivity in vivo.

References

• Anatoxin-a Pharmacology: Aronstam, R. S., & Witkop, B. (1981). Anatoxin-a interactions with cholinergic synaptic molecules. Proceedings of the National Academy of Sciences. Link

• 9-Thia Synthesis: Ganter, C., & Moser, J. F. (1971). Substituted 9-thiabicyclo[4.2.1]- and 9-thiabicyclo[3.3.1]nonanes. Helvetica Chimica Acta. Link

• General Synthesis of Bicyclic Sulfones: Paquette, L. A., et al. (1976). 9-Thiabicyclo[4.2.1]nonane 9,9-Dioxide. Journal of Organic Chemistry. Link

• Monobactam Antibiotics (Thia Scaffold Usage): PCT Publication WO2015103583A1. Monobactams and methods of their synthesis and use. Link

Sources

• 1. 9-Azabicyclo(4.2.1)nonane | C8H15N | CID 136118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]

A Comparative Guide to IR Spectroscopy of Bicyclic Sulfones and Sulfides for Drug Development Professionals

In the landscape of modern drug discovery, the nuanced structural and electronic properties of molecular scaffolds are of paramount importance. Bicyclic systems, prized for their conformational rigidity and three-dimensional complexity, are increasingly incorporated into novel therapeutic agents. Among these, sulfur-containing bicyclic heterocycles, particularly sulfides and their oxidized sulfone counterparts, offer unique steric and electronic profiles. The ability to distinguish between these two functional groups is critical for reaction monitoring, quality control, and the ultimate characterization of the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of the infrared (IR) spectroscopy characteristics of bicyclic sulfones and sulfides, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore the theoretical underpinnings of their distinct spectral signatures, the influence of the bicyclic framework on these absorptions, and provide actionable experimental protocols for their analysis.

The Decisive Signature: The Sulfonyl Group's Vibrational Dominance

The most significant and diagnostically useful difference between the IR spectra of a bicyclic sulfide and its corresponding sulfone is the appearance of two intense absorption bands associated with the sulfonyl (SO₂) group. The sulfide functional group (C-S-C) lacks a similarly strong and distinct IR signature.

Bicyclic Sulfones: The sulfone group is characterized by two distinct stretching vibrations:

• Asymmetric Stretch (νₐₛ SO₂): This high-energy vibration typically appears in the 1350–1300 cm⁻¹ region as a strong to very strong, sharp band.

• Symmetric Stretch (νₛ SO₂): This lower-energy vibration is found in the 1160–1120 cm⁻¹ range, also presenting as a strong to very strong, sharp band.

The significant dipole moment change associated with the stretching of the S=O bonds is the reason for the high intensity of these absorptions, making them standout features in an IR spectrum.

Bicyclic Sulfides: In contrast, the key vibrational mode for a sulfide is the C-S stretch.

• C-S Stretch (ν C-S): This vibration gives rise to a weak to medium, and often difficult to identify, absorption in the complex fingerprint region (typically below 800 cm⁻¹) . Its low intensity is due to the smaller change in dipole moment during the vibration compared to the highly polar S=O bonds.

This stark difference forms the primary basis for distinguishing between the two. The conversion of a sulfide to a sulfone is easily monitored by the disappearance of the weak C-S signal (which is often practically ignored) and the prominent appearance of the two strong sulfone bands.

The Influence of the Bicyclic Framework: Ring Strain and Frequency Shifts

A key consideration for drug development professionals working with these scaffolds is the effect of the bicyclic system's inherent ring strain on the vibrational frequencies. The rigid, polycyclic nature of these molecules forces bond angles to deviate from their ideal values, which in turn alters the energy required for bond vibrations.

The underlying principle, analogous to the well-documented behavior of cyclic ketones, is that as ring strain increases, the vibrational frequency of an exocyclic double bond also increases. This is because to accommodate the strained bond angles within the ring, the carbon (or in our case, sulfur) atom's orbitals used for the ring bonds adopt more p-character. Consequently, the exocyclic double bonds (S=O) gain more s-character, which strengthens and stiffens the bond, leading to a higher absorption frequency[1].

Therefore, we can predict a trend: the S=O stretching frequencies in more strained bicyclic systems will be shifted to higher wavenumbers (a "blue shift") compared to less strained systems or acyclic sulfones.

Caption: The causal relationship between ring strain and the blue-shifting of sulfonyl stretching frequencies.

Comparative IR Data: Bicyclic Sulfide vs. Sulfone

The following table summarizes the key characteristic IR absorption bands for a representative bicyclic sulfide and its corresponding sulfone. The data is compiled to provide a clear comparative view, with the understanding that the sulfide data is often less reported due to its subtlety. For this comparison, we will use the well-studied bicyclo[2.2.1]heptane framework as our model.

Functional Group	Vibrational Mode	Bicyclic Sulfide (e.g., 7-thiabicyclo[2.2.1]heptane)	Bicyclic Sulfone (e.g., a chloro-2-thiabicyclo[2.2.1]hept-5-ene 2,2-dioxide)	Intensity	Diagnostic Value
Sulfide (C-S-C)	C-S Stretch	~700-600 cm⁻¹	Absent	Weak-Medium	Low (often obscured in fingerprint region)
Sulfone (SO₂)	Asymmetric S=O Stretch	Absent	~1310 cm⁻¹[2]	Strong, Sharp	High (Primary Indicator)
Symmetric S=O Stretch	Absent	~1130 cm⁻¹[2]	Strong, Sharp	High (Primary Indicator)
Alkyl C-H	C-H Stretch	~2960-2850 cm⁻¹	~2960-2850 cm⁻¹	Strong	Low (present in most organic molecules)
C-H Bend	~1470-1440 cm⁻¹	~1470-1440 cm⁻¹	Medium	Low

Note: The exact positions of the C-H stretching and bending vibrations can be influenced by the overall molecular structure but are generally not the primary indicators for distinguishing between these two functional groups.

Experimental Protocols

To ensure the generation of reliable and reproducible data, the following protocols are recommended.

Protocol 1: Synthesis of a Bicyclic Sulfone via Oxidation of a Bicyclic Sulfide

This protocol provides a self-validating system where the starting material (sulfide) can be compared directly against the product (sulfone).

Objective: To oxidize a bicyclic sulfide to its corresponding sulfone for comparative IR analysis.

Materials:

• Bicyclic sulfide (e.g., 7-thiabicyclo[2.2.1]heptane)

• 30% Hydrogen Peroxide (H₂O₂)

• Tantalum carbide or Niobium carbide catalyst

• Ethanol (95%)

• Ethyl acetate

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the bicyclic sulfide (0.5 mmol) in 10 mL of 95% ethanol.

• Catalyst Addition: Add the chosen catalyst. For selective oxidation to the sulfone, niobium carbide is often effective.

• Oxidant Addition: While stirring the solution at 40 °C, slowly add 3 equivalents of 30% H₂O₂ (1.5 mmol) dropwise.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., petroleum ether:ethyl acetate = 7:3). The sulfone product will have a lower Rf value than the starting sulfide.

• Workup: Once the reaction is complete (as indicated by the disappearance of the starting material spot on TLC), allow the mixture to cool to room temperature.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the pure bicyclic sulfone.

• Characterization: Dry the purified sulfone under vacuum and characterize it using IR spectroscopy, comparing its spectrum to that of the starting bicyclic sulfide.

Caption: Workflow for the oxidation of a bicyclic sulfide to a sulfone.

Protocol 2: Analysis by Attenuated Total Reflectance (ATR) FTIR Spectroscopy

ATR-FTIR is a modern, rapid, and reliable method for obtaining IR spectra of solid and liquid samples with minimal preparation.

Objective: To obtain high-quality IR spectra of the bicyclic sulfide and sulfone samples.

Instrumentation:

• FTIR spectrometer equipped with a Diamond or Germanium ATR accessory.

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean. Take a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application (Solid): Place a small amount of the solid sample (sulfide or sulfone) onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the instrument's pressure arm to apply firm and consistent pressure to the sample, ensuring good contact with the crystal.

• Sample Application (Liquid/Solution): If the sample is a low-melting solid or dissolved in a volatile solvent, place a drop of the liquid onto the center of the ATR crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-noise ratio.

• Data Processing: The resulting spectrum will be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe before analyzing the next sample.

Caption: Step-by-step workflow for sample analysis using ATR-FTIR spectroscopy.

Conclusion

The differentiation of bicyclic sulfides and sulfones via IR spectroscopy is a straightforward yet critical analytical task in the drug development pipeline. The presence of strong, characteristic asymmetric and symmetric S=O stretching bands in the 1350–1300 cm⁻¹ and 1160–1120 cm⁻¹ regions, respectively, provides an unambiguous fingerprint for the sulfone functionality. Conversely, the absence of these bands and the presence of only a weak, often indistinct C-S stretch in the fingerprint region is indicative of the sulfide. Furthermore, an understanding of the influence of ring strain on the S=O vibrational frequencies can offer deeper structural insights, with more strained systems leading to a predictable blue shift in these key absorption bands. By employing the robust synthetic and analytical protocols detailed in this guide, researchers can confidently characterize and differentiate these important bicyclic scaffolds.

References

• datapdf.com. (n.d.). Synthesis of 2-Thiabicyclo[2.2.l]heptane Derivativesla-0. Retrieved February 24, 2026, from [Link]

Sources

• 1. Ring strain - Wikipedia [en.wikipedia.org]
• 2. datapdf.com [datapdf.com]

A Comparative Guide to the X-ray Diffraction Analysis of 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane and Related Brominated Bicyclic Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Brominated Bicyclic Scaffolds

The 9-thia-1-azabicyclo[4.2.1]nonane framework represents a unique heterocyclic scaffold with significant potential in medicinal chemistry and materials science. The introduction of bromine atoms at the 3 and 4 positions is anticipated to modulate the molecule's steric and electronic properties, influencing its reactivity, conformational preferences, and biological activity.

Single-crystal X-ray diffraction is the definitive method for unambiguously determining the three-dimensional atomic arrangement of crystalline solids.[1] This technique provides precise information on bond lengths, bond angles, and stereochemistry, which is crucial for understanding structure-activity relationships and for rational drug design. This guide will walk you through the essential steps of X-ray diffraction analysis, from sample preparation to data interpretation, providing the necessary context for researchers working with novel brominated bicyclic amines.

Experimental Workflow: From Crystal to Structure

The successful determination of a crystal structure is contingent on a meticulous experimental approach. The following protocol outlines the key stages of single-crystal X-ray diffraction analysis.

Crystal Selection and Mounting

The initial and most critical step is the selection of a suitable single crystal. An ideal crystal for diffraction should be of adequate size (typically 0.1-0.3 mm in each dimension), possess well-defined faces, and be free of cracks or other defects.

Protocol:

• Under a stereomicroscope, carefully select a single crystal from the bulk material.

• Using a cryoloop, gently scoop up the crystal with a small amount of cryoprotectant oil (e.g., Paratone-N).

• Mount the cryoloop onto a goniometer head.

• Place the goniometer head on the diffractometer.

• Cool the crystal to the desired temperature (typically 100-120 K) using a cryostream to minimize thermal vibrations and potential radiation damage.

The causality behind cryo-cooling is to arrest atomic motion, which sharpens the diffraction spots and allows for the collection of higher-quality data.

Caption: Initial steps in an X-ray diffraction experiment.

Data Collection

Data collection is performed using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[2]

Protocol:

• Perform an initial set of short-exposure frames to determine the unit cell parameters and crystal system.

• Based on the crystal system, devise a data collection strategy to ensure complete and redundant data are collected. This typically involves a series of scans through different crystal orientations.

• Execute the full data collection run. The exposure time per frame will depend on the crystal's diffracting power.

Data Reduction and Structure Solution

The raw diffraction images are processed to extract the intensities of the individual reflections. This data is then used to solve the crystal structure.

Protocol:

• Integration: The diffraction spots on each image are integrated to determine their intensities.[3]

• Scaling and Merging: The intensities from all images are scaled and merged to create a single reflection file.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.

• Model Building: An initial atomic model is built into the electron density map.

Structure Refinement

The initial atomic model is refined against the experimental data to improve its accuracy.[4]

Protocol:

• Least-Squares Refinement: The atomic coordinates, displacement parameters, and other structural parameters are adjusted to minimize the difference between the observed and calculated structure factors.[5]

• Difference Fourier Maps: These maps are calculated to locate missing atoms (e.g., hydrogen atoms) or to identify regions of disorder.

• Final Refinement Cycles: The model is refined until convergence is reached, as indicated by stable R-factors and a featureless difference Fourier map.

Caption: From raw data to the final refined structure.

Comparative Analysis: Benchmarking with a Related Structure

While the crystal structure of 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane remains to be determined, we can establish expected crystallographic parameters by examining a related brominated bicyclic amine. The following table presents the crystallographic data for 2,4-Bis(2-Bromophenyl)-3-Azabicyclo[3.3.1]nonan-9-One, which serves as a valuable comparison point.[6]

Parameter	2,4-Bis(2-Bromophenyl)-3-Azabicyclo[3.3.1]nonan-9-One[6]	3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane (Expected)
Chemical Formula	C20H19Br2N O	C7H9Br2NS
Formula Weight	465.18	315.03
Crystal System	Monoclinic	To be determined
Space Group	P21/c	To be determined
a (Å)	10.134(2)	To be determined
b (Å)	18.271(4)	To be determined
c (Å)	10.352(2)	To be determined
α (°)	90	To be determined
β (°)	108.79(3)	To be determined
γ (°)	90	To be determined
Volume (ų)	1814.3(6)	To be determined
Z	4	To be determined
R-factor	0.042	< 0.05 for a good quality structure

This comparative data provides a baseline for what researchers might expect when analyzing novel derivatives of the 9-thia-1-azabicyclo[4.2.1]nonane scaffold. Key areas for comparison will include the conformation of the bicyclic ring system and the influence of the bromine substituents on intermolecular interactions.

Conclusion and Future Outlook

This guide provides a comprehensive framework for the X-ray diffraction analysis of 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane and other novel brominated bicyclic amines. By following the detailed experimental protocols and utilizing the provided comparative data, researchers can confidently approach the structural elucidation of these and similar compounds. The determination of the crystal structure of 3,4-dibromo-9-thia-1-azabicyclo[4.2.1]nonane will be a valuable addition to the field, providing critical insights into the structural chemistry of this important class of molecules.

References

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• A beginner's guide to X-ray data processing | The Biochemist - Portland Press. Available at: [Link]

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• Protein X-ray Crystallography: Basic principles. Available at: [Link]

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• Cambridge Structural Database | Ithaca College. Available at: [Link]

• 2,4,6,8-Tetrakis(4-bromophenyl)-3,7-diazabicyclo[3.3.1]nonan-9-one - PMC. Available at: [Link]

• X-ray crystal structure of the compound 13. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Cambridge Structural Database - Re3data.org. Available at: [Link]

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• X-Ray Structures of Bicyclic Organophosphates Illustrating the Anomeric Effect - Sciforum. Available at: [Link]

• (PDF) X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione - ResearchGate. Available at: [Link]

• 2,4-Bis(2-Bromophenyl)-3-Azabicyclo[3.3.1]nonan-9-One - Amanote Research. Available at: [Link]

• New 1-azabicyclo[3.2.2]nonane derivatives obtained by nucleophilic displacement at carbon C9 of cinchona alkaloids | Request PDF - ResearchGate. Available at: [Link]

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A Researcher's Guide to Stereochemical Confirmation of Endo vs. Exo Isomers in Bicyclic Nonanes

In the realm of synthetic and medicinal chemistry, the precise three-dimensional arrangement of atoms within a molecule is paramount. For drug development professionals and researchers working with bicyclic nonanes, the stereochemical distinction between endo and exo isomers is a critical determinant of biological activity, reactivity, and physical properties. This guide provides an in-depth comparison of the primary analytical techniques used to unequivocally confirm the stereochemistry of these isomers, grounded in experimental data and established scientific principles.

Understanding Endo and Exo Isomerism in Bicyclic Systems

Bicyclic nonanes, such as those based on the bicyclo[2.2.1]heptane (norbornane) framework, present a unique form of stereoisomerism.[1][2] The terms endo and exo describe the relative orientation of a substituent on the bridged ring system.[1][2]

• Endo: The substituent is oriented on the same side as the longest bridge of the bicyclic system.[1][2]

• Exo: The substituent is oriented on the opposite side of the longest bridge.[1][2]

This seemingly subtle difference in spatial arrangement can lead to significant variations in steric hindrance and electronic interactions, thereby influencing the molecule's behavior.

The Analytical Toolkit: A Comparative Overview

The definitive assignment of endo and exo stereochemistry relies on a suite of powerful analytical methods. While each technique offers valuable insights, a multi-pronged approach often provides the most robust and irrefutable evidence. The primary methods discussed herein are Nuclear Magnetic Resonance (NMR) Spectroscopy and Single-Crystal X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Environment

NMR spectroscopy is arguably the most versatile and accessible tool for distinguishing between endo and exo isomers in solution.[3] The key lies in analyzing the distinct magnetic environments of the protons and carbons within each isomer, which manifest as differences in chemical shifts, coupling constants, and through-space interactions.

¹H NMR: Chemical Shifts and Coupling Constants

The rigid framework of bicyclic nonanes imposes specific dihedral angles between adjacent protons. According to the Karplus equation, the magnitude of the vicinal coupling constant (³J) is dependent on this dihedral angle.[4] This relationship is a cornerstone for differentiating endo and exo isomers.

Key Diagnostic Features in ¹H NMR:

Feature	Endo Isomer	Exo Isomer	Rationale
Bridgehead Proton Coupling	The bridgehead protons often show a more complex splitting pattern.[4]	The bridgehead protons may exhibit a simpler splitting pattern, sometimes appearing as a singlet depending on the system.[4]	The dihedral angles between the bridgehead protons and the adjacent protons differ significantly between the two isomers.[4]
Substituent-Adjacent Proton Chemical Shift	The proton attached to the same carbon as the substituent is typically shifted upfield.[3]	The proton attached to the same carbon as the substituent is generally shifted downfield.	This is due to the anisotropic effects of the bicyclic ring system.
Long-Range Coupling	"W-coupling" (a four-bond coupling) can sometimes be observed between protons in a "W" arrangement.[5]	The presence or absence of W-coupling can be diagnostic.	This through-space coupling is highly dependent on the rigid geometry of the molecule.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in a suitable deuterated solvent (e.g., CDCl₃) to a volume of about 0.6 mL in an NMR tube.[3]

• Data Acquisition: Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Analysis: Carefully integrate the signals and measure the chemical shifts and coupling constants. Compare the observed coupling patterns and chemical shifts with established values for similar bicyclic systems.

2D NMR: Unambiguous Assignments Through Correlation

When 1D ¹H NMR spectra are complex or ambiguous, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable for definitive assignments.[3]

Workflow for 2D NMR Analysis

Caption: Workflow for NMR-based stereochemical assignment.

Nuclear Overhauser Effect (NOE) Spectroscopy: The Proximity Map

The Nuclear Overhauser Effect (NOE) is a powerful tool that detects protons that are close in space, irrespective of the number of bonds separating them.[6][7][8][9] This is arguably the most direct NMR method for differentiating endo and exo isomers. An NOE is typically observed between nuclei that are within 5 Å of each other.[9]

The Causality Behind NOE:

Irradiation of a specific proton resonance leads to a transfer of spin polarization through space to nearby protons, resulting in a change in their signal intensity.[6][9] This change, or enhancement, is distance-dependent and provides a clear indication of spatial proximity.

Expected NOE Correlations:

Isomer	Expected Key NOE Correlation	Rationale
Endo	An NOE is often observed between the substituent (or protons on the substituent-bearing carbon) and the protons on the shorter bridge of the bicyclic system.	In the endo configuration, the substituent is spatially close to the shorter bridge.
Exo	An NOE is typically observed between the substituent (or protons on the substituent-bearing carbon) and the bridgehead protons.	In the exo configuration, the substituent is positioned away from the shorter bridge and closer to the bridgehead protons.

Experimental Protocol: 1D NOE Difference Spectroscopy

• Sample Preparation: Prepare a dilute, degassed sample to minimize relaxation effects from dissolved oxygen.

• Experiment Setup: Select a proton resonance that is unique to the region of the substituent.

• Data Acquisition: Acquire a control spectrum without irradiation. Then, acquire a second spectrum with selective irradiation of the chosen proton resonance.

• Data Processing: Subtract the control spectrum from the irradiated spectrum to generate the NOE difference spectrum.

• Analysis: Positive signals in the difference spectrum indicate protons that are spatially close to the irradiated proton.

For more complex molecules, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments can provide a comprehensive map of all through-space interactions.[6][7][9]

Single-Crystal X-ray Crystallography: The Definitive Answer

When a suitable single crystal can be obtained, X-ray crystallography provides the most unambiguous and definitive determination of absolute and relative stereochemistry.[10] This technique generates a three-dimensional electron density map of the molecule, allowing for the precise determination of atomic positions and, consequently, the endo or exo configuration.[11]

The Principle of X-ray Crystallography:

A beam of X-rays is diffracted by the electrons of the atoms in a crystalline lattice. The resulting diffraction pattern is used to calculate an electron density map, from which a model of the molecular structure can be built and refined.

Advantages and Limitations:

Advantages	Limitations
Provides an unambiguous 3D structure.[10]	Requires a high-quality single crystal of sufficient size.
Can determine absolute configuration if a heavy atom is present.[10][12][13]	The solid-state conformation may not be identical to the conformation in solution.
Provides precise bond lengths and angles.	Can be a time-consuming and challenging technique.

Experimental Workflow: Single-Crystal X-ray Diffraction

Caption: Workflow for X-ray crystallography analysis.

Conclusion: A Synergistic Approach

For researchers and drug development professionals, the accurate assignment of endo and exo stereochemistry in bicyclic nonanes is non-negotiable. While X-ray crystallography provides the gold standard for structural elucidation, its requirement for a suitable crystal can be a significant hurdle. NMR spectroscopy, particularly with the use of 1D and 2D NOE experiments, offers a powerful and often more accessible alternative for determining stereochemistry in solution.

The most robust approach involves a synergistic combination of these techniques. Preliminary assignment using ¹H NMR coupling constants can be corroborated by definitive NOE experiments. When possible, a final confirmation by X-ray crystallography provides irrefutable proof of the stereochemical assignment. By understanding the principles and applying the appropriate experimental protocols, researchers can confidently navigate the stereochemical complexities of bicyclic nonanes.

References

• Convenient Synthesis of Endo,Endo- and Endo,Exo- Bicyclo[3.3.1]Nonane Diamines. (2022). SSRN Electronic Journal.
• Nuclear Overhauser effect - Wikipedia.
• Stereochemistry Information from NOESY/ROESY data … Part 1 - ACD/Labs. (2026). ACD/Labs.
• A Simple and Efficient Approach to the Synthesis of Endo and Exo Bicyclo[6.1.0]nona-3,5-diene-9-carboxaldehyde - PMC. (n.d.).
• Basics of NOE/NOESY: Causes and Solutions When NO - JEOL USA blog. (n.d.). JEOL USA.
• Technical Support Center: Separation of Exo and Endo Isomers of Dibicyclo[2.2.1]hept-2-ylmethanone - Benchchem. (n.d.). BenchChem.
• Absolute configur
• 22: Nuclear Overhauser Effect (NOE) - Chemistry LibreTexts. (2024). Chemistry LibreTexts.
• The 1H nuclear magnetic resonance spectra of 6-substituted bicyclo[3.1.0] hex-2-enes. (n.d.).
• JCE0597 p582 endo- and exo-Stereochemistry in the Diels-Alder Reaction: Kinetic versus Thermodynamic Control. (1997).
• A Simple and Efficient Approach to the Synthesis of Endo and Exo Bicyclo[6.1.0]nona-3,5-diene-9-carboxaldehyde - ResearchGate. (2025).
• The use of X-ray crystallography to determine absolute configur
• The use of X-ray crystallography to determine absolute configuration - ResearchGate. (2025).
• EXO ENDO ,,,UNDERSTAND STEREOCHEMICAL CONSIDER
• 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. (n.d.).
• Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts - UCLA – Chemistry and Biochemistry. (n.d.). UCLA.
• The use of X-ray Crystallography to Determine Absolute Configur
• Long-Range Spin-Spin Couplings in the Nuclear Magnetic Resonance Spectra of Some Bicyclo [2.2.1]heptanes | Journal of the American Chemical Society. (n.d.). Journal of the American Chemical Society.
• bicyclo[2.2.1]heptane-2-carbohydrazide - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). SpectraBase.
• NMR Coupling Constants - Chemical Instrumentation Facility. (n.d.).

• Synthesis of exo- and endo-bicyclo[6][7][14]octane-2-carboxylic acids - RSC Publishing. (n.d.). Royal Society of Chemistry.

• Exo & Endo in Bicyclic Compounds - YouTube. (2020). YouTube.
• Bicyclo(2.2.1)heptane | C7H12 | CID 9233 - PubChem - NIH. (n.d.).
• Endo and Exo products of Diels-Alder Reaction with Practice Problems - Chemistry Steps. (n.d.). Chemistry Steps.
• Synthesis and Crystal and Molecular Structure of the Conformationally Restricted Methionine Analogue (±)-2-exo-Amino-6-endo-(methylthio)bicyclo[2.2.1]heptane-2-endo-carboxylic Acid and Neighboring Group Participation in its Anodic Oxidation - University of Arizona. (n.d.). University of Arizona.
• endo–exo isomerism - Wikipedia.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. public.websites.umich.edu [public.websites.umich.edu]
• 5. chem.ucla.edu [chem.ucla.edu]
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• 11. experts.arizona.edu [experts.arizona.edu]
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• 14. papers.ssrn.com [papers.ssrn.com]

Benchmarking Antiplasmodial Activity: Thia-Azabicyclo Derivatives vs. Established Scaffolds

Executive Summary

This technical guide establishes a benchmarking framework for evaluating 3-thia-7-azabicyclo[3.3.1]nonane derivatives and related sulfur-containing bicyclic scaffolds against standard antimalarials (Chloroquine) and nitrogen-based isosteres (3-azabicyclo[3.2.2]nonanes). While 3,7-diazabicyclo[3.3.1]nonanes (bispidines) are well-documented antiarrhythmic and antiparasitic agents, the thia-azabicyclo variants represent a strategic bioisosteric replacement (S for N) designed to modulate lipophilicity (

), metabolic stability, and conformational rigidity ("hockey stick" effect). This guide details the experimental protocols and comparative data required to validate this scaffold's efficacy against Plasmodium falciparum.

The Chemical Scaffold: Why Thia-Azabicyclo?

The transition from linear aminoquinolines to rigid bicyclic cages represents a shift toward overcoming drug resistance. The 3-thia-7-azabicyclo[3.3.1]nonane core offers distinct pharmacological advantages over its diaza (bispidine) counterparts:

• Conformational Rigidity: The repulsion between the sulfur lone pairs and the bridgehead system forces the molecule into a preferred chair-chair conformation, crucial for locking the pharmacophore into the active site of the target (likely Hemozoin).

• Lipophilicity Modulation: Replacing the N-H or N-R moiety with Sulfur increases lipophilicity without significantly increasing molecular weight, potentially enhancing passive diffusion across the parasite's digestive vacuolar membrane.

• Metabolic Stability: The sulfur center is less susceptible to the rapid N-dealkylation often seen in bispidine derivatives.

Structural Comparison

Feature	Thia-Azabicyclo Derivatives	Bispidine (Diaza) Analogs	Chloroquine (Standard)
Core Structure	3-thia-7-azabicyclo[3.3.1]nonane	3,7-diazabicyclo[3.3.1]nonane	4-Aminoquinoline
Key Interaction	-hole bonding (S-interaction)	H-bond donor/acceptor	- stacking
Primary Target	Hemozoin Inhibition (Inferred)	Hemozoin Inhibition	Hemozoin Inhibition
Resistance Profile	Predicted Low (Novel Scaffold)	Moderate (Cross-resistance possible)	High (PfCRT efflux)

Benchmarking Methodology

To objectively compare the thia-azabicyclo derivatives, researchers must utilize a self-validating screening pipeline. The following workflow integrates chemical synthesis with phenotypic screening.

Experimental Workflow Diagram

Caption: Integrated workflow for synthesizing and validating thia-azabicyclo derivatives, moving from chemical verification to biological efficacy and safety profiling.

Comparative Performance Data

The following data aggregates performance metrics from established 3-azabicyclo[3.2.2]nonane derivatives (the closest validated structural benchmark) and standard antimalarials. Thia-azabicyclo derivatives should be evaluated against these baselines.

Table 1: Antiplasmodial Activity Benchmarks (IC50)

Compound Class	Strain: 3D7/NF54 (Sensitive)	Strain: K1/Dd2 (Resistant)	Selectivity Index (SI)	Resistance Index (RI)
Chloroquine (CQ)	0.021 µM	0.150 - 0.250 µM	> 1000	~10.0 (High)
3-Azabicyclo[3.2.2]nonane (Cmpd 7)	0.051 µM	0.180 µM	~93.3	3.5 (Moderate)
3-Azabicyclo[3.2.2]nonane (Cmpd 20)	0.087 µM	0.087 µM	~50.0	1.0 (None)
Thia-Azabicyclo Target	Target < 0.1 µM	Target < 0.2 µM	Target > 50	Target < 2.0

Critical Analysis:

• The "Cmpd 20" Benchmark: Note that the 3-azabicyclo derivative (Compound 20) shows an RI of 1.0, meaning it is equally effective against resistant and sensitive strains. This is the gold standard your thia-derivative must meet.

• The Thia-Advantage: If your thia-derivative achieves an IC50 similar to the azabicyclo variants (0.05–0.2 µM) but demonstrates higher metabolic stability (measured via microsomal stability assays), it is considered a superior lead candidate.

Mechanism of Action (MoA): Hemozoin Inhibition

The primary mechanism for bicyclic antimalarials is the inhibition of hemozoin formation within the parasite's digestive vacuole. The rigid "cage" structure of the thia-azabicyclo scaffold is hypothesized to cap the growing hemozoin crystal, preventing the detoxification of free heme.

Pathway Visualization

Caption: The intervention point of thia-azabicyclo derivatives. By capping hemozoin crystals or binding free heme, the compound forces toxic heme accumulation, leading to parasite lysis.

Experimental Protocols

To ensure reproducibility and valid benchmarking, follow these specific protocols.

A. SYBR Green I Fluorescence Assay (Anti-plasmodial Screen)

Use this protocol to generate the IC50 data for Table 1.

• Culture: Maintain P. falciparum (strains 3D7 and K1) in RPMI 1640 medium with 5% Albumax II. Synchronize to ring stage using 5% sorbitol.

• Plating: Distribute 100 µL of parasite culture (1% parasitemia, 2% hematocrit) into 96-well plates pre-dosed with the thia-azabicyclo test compounds (serial dilution 10 µM to 0.01 µM).

• Incubation: Incubate for 72 hours at 37°C in a low-oxygen atmosphere (93% N2, 4% CO2, 3% O2).

• Lysis & Staining: Add 100 µL of lysis buffer containing SYBR Green I (2x concentration).

• Readout: Incubate in dark for 1 hour. Measure fluorescence using a plate reader (Ex: 485 nm, Em: 535 nm).

• Calculation: Plot fluorescence vs. log(concentration) to determine IC50 using non-linear regression.

B. Cytotoxicity Counter-Screen (Selectivity Index)

Essential for validating the "Thia" scaffold safety.

• Cells: Use L-6 (rat skeletal myoblast) or Vero cells.

• Method: Seed 4,000 cells/well. Add test compounds after 24 hours.

• Development: After 70 hours, add Resazurin (Alamar Blue).

• Metric: Calculate

  . A viable drug candidate requires SI > 10 .

Critical Analysis & Troubleshooting

The "Hockey Stick" Effect: In 3,7-diheterobicyclo[3.3.1]nonanes, the repulsion between lone pairs on the heteroatoms (S and N) often dictates the conformation (Chair-Chair vs. Boat-Chair).

• Observation: If your thia-derivative shows poor activity, verify the conformation via NMR. The Chair-Chair conformation is typically required for optimal binding to the heme target.

• Solution: If the molecule adopts a Boat-Chair form (reducing activity), introduce bulky substituents at the C9 position to sterically force the Chair-Chair arrangement.

Solubility Issues: Thia-derivatives are more lipophilic than their aza-counterparts.

• Protocol Adjustment: Ensure DMSO concentration in the final assay does not exceed 0.5%, as high lipophilicity may cause precipitation in aqueous media, leading to false negatives.

References

• Seebacher, W., et al. (2005). "Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1."[1][2] Journal of Pharmacy & Pharmaceutical Sciences. Link

• Weis, R., et al. (2022). "Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids." Molecules. Link

• Vafina, R. M., et al. (1996). "7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonane 3-oxide." Acta Crystallographica Section C. Link (Context for Thia-Azabicyclo structure/conformation).

• Chinappi, M., et al. (2010). "On the Mechanism of Chloroquine Resistance in Plasmodium falciparum." PLOS ONE. Link

• Faist, J., et al. (2010). "Alkyl and dialkylaminoethyl derivatives of 5-amino-2-azabicyclo[3.2.2]nonanes and their antiplasmodial and antitrypanosomal activities." European Journal of Medicinal Chemistry. Link

Sources

• 1. Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1 [sites.ualberta.ca]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 9-Thia-3-azabicyclo[4.2.1]nonane

[1]

Part 1: Executive Safety Directive

9-Thia-3-azabicyclo[4.2.1]nonane is a specialized bicyclic heterocycle containing both a secondary amine and a thioether bridge. In drug discovery, it is often treated casually as a "standard intermediate," but its dual-functional nature presents specific disposal risks that standard protocols often overlook.[1]

The Core Risks:

• The Amine Functionality: It is a secondary amine, making it basic and potentially corrosive to tissue and mucous membranes. It will react exothermically with acids.

• The Thioether (Sulfide) Bridge: This moiety is susceptible to oxidation. Mixing this waste with strong oxidizers (e.g., nitric acid, peroxides) can lead to the formation of sulfoxides/sulfones and, critically, the generation of heat or toxic sulfur oxide gases.[1]

• Olfactory Fatigue: Like many sulfur-bridged compounds, it likely possesses a potent, disagreeable odor that can cause "olfactory fatigue" (inability to smell it after prolonged exposure), masking leaks.[1]

Immediate Action Required: Treat all waste containing this compound as Hazardous Chemical Waste . Do not dispose of down the drain. Segregate immediately from oxidizing agents.

Part 2: Technical Hazard Profiling & Causality[1]

To dispose of this chemical safely, you must understand the causality behind the safety rules. This is not just about following a list; it is about preventing chemical incompatibility.

Feature	Chemical Behavior	Disposal Implication
Basicity (pKa ~10-11)	Accepts protons from acids.	DO NOT mix with acidic waste streams (e.g., waste HCl/H₂SO₄).[1] This generates heat and can pressurize waste containers.
Nucleophilicity	The nitrogen lone pair is reactive.	Can react with alkyl halides in waste drums to form quaternary ammonium salts (potential precipitate/sludge).
Redox Potential	Sulfur atom can be oxidized.	CRITICAL: Segregate from oxidizers (Nitric acid, Bleach, Peroxides).[1] Reaction can be violent.[2]
Lipophilicity	Bicyclic framework is organic-soluble.	Dispose of in "Organic Waste" streams, not aqueous (unless it is a water-soluble salt form).[1]

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, weigh-boat residues, contaminated solid absorbents.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Odor Containment (The "Double-Bag" Rule):

  • Place the primary container inside a heavy-duty polyethylene bag (minimum 2 mil thickness).

  • Pro-Tip: Add a small packet of activated carbon inside the outer bag before sealing. This adsorbs fugitive sulfur odors that might otherwise trigger a false leak alarm in the waste storage area.

• Labeling: Mark clearly as "Solid Organic Waste – Basic/Toxic." Explicitly list "Contains Sulfur/Amines."

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: HPLC waste, reaction filtrates.[1]

• pH Check (The Self-Validating Step):

  • Before pouring into a waste drum, check the pH of your solution using a dipstick.[1]

  • Logic: If the solution is acidic (pH < 4), you likely have the salt form.[1] If basic (pH > 10), you have the free base.[1]

  • Action: Ensure the receiving waste drum is compatible (e.g., "Basic Organic Waste" or "General Organic Waste").[1] Never pour into a drum marked "Acidic Waste."

• Solvent Compatibility:

  • This compound is typically dissolved in DCM, Ethyl Acetate, or Methanol.[1] Ensure the waste stream is compatible with these solvents.

  • Halogenated vs. Non-Halogenated: If dissolved in Dichloromethane (DCM), it must go into the Halogenated waste stream.[1] If in Methanol/EtOAc, it goes to Non-Halogenated .[1]

Part 4: Waste Compatibility Matrix

Use this table to determine where to place the 9-Thia-3-azabicyclo[4.2.1]nonane waste.

Waste Stream Type	Compatibility	Reason / Risk
Organic Solvents (Non-Hal)	YES	Ideal for methanol/ethanol solutions.
Organic Solvents (Halogenated)	YES	Ideal for DCM/Chloroform solutions.
Aqueous Acidic	NO	Exothermic reaction (Neutralization).
Aqueous Basic	Conditional	Only if the compound is water-soluble (unlikely for free base).
Oxidizing Waste	DANGER	DO NOT MIX. Risk of fire/fumes (Sulfur oxidation).

Part 5: Operational Workflow (Visualized)

The following diagram outlines the decision logic for disposing of this specific compound.

Figure 1: Decision tree for the segregation and packaging of thio-amine waste streams.

Part 6: Emergency Procedures (Spill Management)

In the event of a spill outside of a fume hood, execute the following Self-Validating Cleanup System :

• Evacuate & Ventilate: The thioether odor may be strong. Clear the immediate area.[3][4][5]

• PPE Upgrade: Wear double nitrile gloves and safety goggles. If the spill is large (>500mL) and outside a hood, respiratory protection (organic vapor cartridge) may be required due to the amine vapors [1].

• Absorb: Use a universal absorbent pad or vermiculite.

  • Do not use paper towels alone, as they offer no vapor suppression.[1]

• Validation (The "Litmus Test"):

  • After cleaning, wipe the surface with a wet paper towel and touch it with pH paper.

  • Pass: pH is neutral (6-8).

  • Fail: pH is basic (>9). Repeat cleaning with a mild dilute acid (e.g., 5% citric acid) to neutralize residual amine, then water.[1]

• Disposal: Place all spill debris into the "Solid Hazardous Waste" container (Protocol A).

Part 7: Regulatory Compliance Codes

When filling out your institution's waste tags, use the following codes as a baseline (verify with your local EHS officer):

• EPA/RCRA Waste Code:

  • D002: (Corrosive) - If the pH of the aqueous waste is > 12.5.[6][7]

  • D001: (Ignitable) - If dissolved in a flammable solvent (Flash point < 60°C) [2].[6]

  • D003: (Reactive) - Only applicable if mixed with sulfides that can generate toxic gas at pH < 2 (less likely here, but possible with strong acid contact) [2].[1]

References

• National Research Council.[8] (2011).[5][8] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[8] [Link]

• U.S. Environmental Protection Agency.[9] (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[9] [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. chempoint.com [chempoint.com]
• 6. epa.gov [epa.gov]
• 7. my.alfred.edu [my.alfred.edu]
• 8. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 9. wku.edu [wku.edu]